Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl-

• CAS: 251461-91-3

Core Science & Biosynthesis

Physicochemical Profiling and Pharmacological Potential of Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl-

Executive Summary

The pursuit of novel neuromodulators for the treatment of neuropathic pain, epilepsy, and psychiatric disorders has driven medicinal chemistry toward conformationally constrained amino acids. Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl- (CAS: 251461-91-3) represents a highly specialized, rigid scaffold designed to target the α2δ subunit of voltage-gated calcium channels (VGCCs) .

Unlike flexible linear analogs such as pregabalin, the spirocyclic core of this compound locks the spatial relationship between the carboxylic acid and the amino group. This thermodynamic pre-organization reduces the entropic penalty upon receptor binding, theoretically enhancing target affinity. This technical guide synthesizes the physicochemical properties, structural rationale, and validated experimental protocols necessary for evaluating this compound in preclinical pipelines.

Molecular Architecture & Physicochemical Data

The structural uniqueness of this compound lies in its spiro[4.4]nonane junction—two cyclopentane rings sharing a single carbon atom. This creates a rigid, three-dimensional geometry.

• Pharmacophore Positioning: The carboxylic acid at C1 and the amino group at C4 mimic the γ -amino acid profile essential for α2δ binding.

• Steric Modulation: The methyl group at C7 introduces lipophilic bulk, which is a deliberate design choice to modulate the partition coefficient (LogP) and influence transport kinetics across the blood-brain barrier (BBB) via the L-type amino acid transporter (LAT1).

Quantitative Physicochemical Profile

Property	Value	Clinical / Chemical Significance
IUPAC Name	4-amino-7-methylspiro[4.4]nonane-1-carboxylic acid	Standardized nomenclature for structural identification.
CAS Number	251461-91-3	Unique registry identifier .
Molecular Formula	C₁₁H₁₉NO₂	Indicates a low molecular weight suitable for CNS penetration.
Molecular Weight	197.27 g/mol	Well within Lipinski's Rule of 5 for oral bioavailability .
LogP (Predicted)	-1.0 to 1.5	Indicates balanced lipophilicity. Exists as a highly polar zwitterion at pH 7.4 .
Melting Point	180°C – 220°C	High melting point reflects a rigid, highly crystalline lattice stabilized by intermolecular salt bridges .
TPSA	63.3 Ų	Optimal polar surface area for BBB permeation (< 90 Ų is ideal for CNS drugs) .

Mechanistic Rationale (Pharmacodynamics)

At physiological pH (7.4), the C1 carboxylic acid (pKa ~4.0) is deprotonated, and the C4 primary amine (pKa ~10.0) is protonated. This zwitterionic state prevents passive lipid diffusion; therefore, the molecule relies on active transport mechanisms (like LAT1) to enter the CNS.

Once in the CNS, the compound binds to the α2δ-1 or α2δ-2 auxiliary subunits of VGCCs. The rigid spirocyclic structure ensures that the spatial distance between the COO− and NH3+​ groups perfectly matches the binding pocket topology of the α2δ subunit. Binding inhibits the forward trafficking of the VGCC complex to the presynaptic membrane, thereby reducing calcium influx and attenuating the excessive release of excitatory neurotransmitters (e.g., glutamate, substance P) associated with neuropathic pain and seizures .

Mechanism of Action: Spiro[4.4]nonane derivative modulating VGCCs via α2δ subunit binding.

Experimental Protocols

To rigorously evaluate the physicochemical and pharmacodynamic properties of this compound, the following self-validating workflows must be employed.

Protocol 1: LogD₇.₄ Determination via LC-MS/MS Shake-Flask Method

Causality: Because the compound lacks a strong UV chromophore (no aromatic rings), traditional UV-Vis spectroscopy is insufficient for quantification. LC-MS/MS provides the necessary sensitivity. Furthermore, because it is a zwitterion, measuring LogD at pH 7.4 (rather than standard LogP in unbuffered water) is critical for predicting physiological distribution.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock solution of the spiro compound in LC-MS grade DMSO.

• Phase Saturation: Pre-saturate 1-octanol and PBS (pH 7.4) by stirring them together for 24 hours at 25°C. Separate the phases.

• Incubation: Add 10 µL of the compound stock to a vial containing 1 mL of saturated octanol and 1 mL of saturated PBS.

• Equilibration: Shake the vial at 300 RPM for 2 hours at 25°C, followed by centrifugation at 3,000 x g for 15 minutes to ensure complete phase separation.

• Extraction & Dilution: Carefully extract 100 µL from both the octanol and aqueous layers. Dilute the octanol sample 1:100 in methanol to ensure compatibility with the mobile phase.

• Quantification: Analyze both phases using LC-MS/MS (ESI+ mode, monitoring the [M+H]+ transition at m/z 198.3).

• Self-Validating System: Run Propranolol (known LogD₇.₄ = 1.2) as a parallel positive control. Validation Check: If the calculated LogD for Propranolol deviates by >0.15 log units from literature, the phase separation was incomplete, or the LC-MS calibration curve requires recalibration.

Protocol 2: In Vitro Radioligand Binding Assay (α2δ Subunit)

Causality: Rat neocortical tissue is utilized because it possesses a high physiological density of the α2δ-1 subunit, providing a robust matrix for assessing target engagement compared to recombinant cell lines which may lack native auxiliary proteins.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize rat neocortex in ice-cold 10 mM HEPES buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes at 4°C. Resuspend the pellet in fresh buffer to a final protein concentration of 2 mg/mL.

• Assay Setup: In a 96-well deep-well plate, combine 50 µL of the spiro compound (serial dilutions from 10⁻⁵ to 10⁻¹⁰ M), 50 µL of[³H]-gabapentin (final concentration 10 nM), and 100 µL of membrane suspension.

• Incubation: Incubate the plate at 25°C for 60 minutes to reach thermodynamic equilibrium.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding) using a cell harvester. Wash filters 3x with ice-cold buffer.

• Detection: Add scintillation cocktail to the filters and quantify bound radioactivity using a liquid scintillation counter.

• Self-Validating System: Include a Non-Specific Binding (NSB) control well containing 10 µM unlabeled pregabalin. Validation Check: If the radioactive signal in the NSB wells exceeds 20% of the total binding signal, the washing stringency must be increased, or the filter pre-soaking time extended, to eliminate background noise.

Experimental Workflow: Parallel physicochemical and pharmacodynamic validation.

Conclusion

Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl- is a highly engineered, conformationally restricted amino acid. By locking the pharmacophore into an optimal geometry and utilizing a methyl group to tune lipophilicity, it presents a sophisticated approach to targeting the α2δ subunit of voltage-gated calcium channels. Proper execution of LC-MS/MS-based partitioning assays and radioligand binding protocols is essential to accurately map its PK/PD profile and advance it through preclinical development.

References

• PubChem. "Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- (CID 10176542)". National Center for Biotechnology Information.[Link]

• Google Patents. "US20050250800A1 - Conformationally constrained compounds as pharmaceutical agents".

Comprehensive Spectroscopic Characterization of 4-Amino-7-Methyl-Spiro[4.4]Nonane-1-Carboxylic Acid

Executive Summary & Structural Dynamics

Spirocyclic amino acids represent a critical class of conformationally constrained scaffolds in modern drug discovery. By locking pharmacophoric groups into specific three-dimensional orientations, these molecules exhibit enhanced target binding affinity, improved metabolic stability, and high selectivity 1. Specifically, 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid serves as a highly rigidified, sterically demanding analog of neurotransmitters (e.g., GABA or glutamate analogs) 2.

The unique structural topology of the spiro[4.4]nonane core presents significant analytical challenges. The two cyclopentane rings share a single quaternary carbon (C5), which forces them into mutually orthogonal planes 3. Because standard analytical techniques can misinterpret this rigidity, this whitepaper provides an in-depth, self-validating technical guide to the spectroscopic characterization (NMR, IR, MS) of this complex scaffold.

Analytical Workflow & Multi-Omic Integration

To ensure absolute structural and stereochemical integrity, a multi-omic spectroscopic approach must be deployed. The workflow below outlines the integration of these techniques, ensuring that each data point cross-validates the others.

Figure 1: Spectroscopic characterization workflow for spirocyclic amino acids.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Mechanism: The spiro carbon (C5) acts as an insulator for scalar (J) coupling between Ring A (C1-C4) and Ring B (C6-C9). Consequently, 1D ¹H NMR can only assign the local spin systems of each ring independently. To bridge the spiro junction and determine the relative stereochemistry of the C1-COOH, C4-NH2, and C7-CH3 groups, through-space nuclear Overhauser effect (NOE) correlations are strictly required 4.

For highly complex stereoisomer mixtures, synthesizing the ¹⁵N-labeled analog and utilizing low-temperature ¹H-¹⁵N HSQC NMR can resolve overlapping amine signals, as the lowered temperature prevents rapid proton exchange with the solvent 5.

Predicted NMR Assignments (in D₂O, 400 MHz)

Position	¹H Chemical Shift (ppm)	Multiplicity & Coupling	¹³C Chemical Shift (ppm)	Key HMBC Correlations
1 (CH-COOH)	2.75	dd, J=8.5, 6.0 Hz	50.2	C=O, C2, C5, C6
2 (CH₂)	1.80 - 2.10	m	28.5	C1, C3, C4, C5
3 (CH₂)	1.65 - 1.95	m	31.0	C2, C4, C5
4 (CH-NH₂)	3.40	t, J=7.0 Hz	58.4	C2, C3, C5, C9
5 (Spiro C)	-	-	52.1	-
6 (CH₂)	1.50 - 1.70	m	36.2	C1, C5, C7, C8
7 (CH-CH₃)	1.90	m	33.8	C6, C8, C9, CH₃
8 (CH₂)	1.25 - 1.45	m	34.5	C6, C7, C9
9 (CH₂)	1.40 - 1.60	m	38.1	C4, C5, C7, C8
10 (COOH)	-	-	179.5	-
11 (CH₃)	0.95	d, J=6.5 Hz	19.2	C6, C7, C8

Mass Spectrometry (MS) & Fragmentation Dynamics

Causality & Mechanism: Electrospray Ionization High-Resolution Mass Spectrometry (ESI-HRMS) in positive ion mode is utilized to confirm the exact mass. Because the molecule contains both a basic amine and an acidic carboxyl group, it readily protonates to form the[M+H]⁺ ion at m/z 198.1489. The rigid spirocyclic core dictates a highly specific collision-induced dissociation (CID) pathway, primarily driven by the initial neutral loss of the exocyclic functional groups (NH₃ and H₂O) before the more energy-intensive cleavage of the cyclopentane rings.

Figure 2: ESI-MS/MS fragmentation pathway of 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality & Mechanism: While NMR and MS confirm the atomic connectivity and mass, they do not definitively establish the solid-state electronic distribution. Aliphatic amino acids typically exist as zwitterions (inner salts) in the solid state. FT-IR is the definitive tool for this confirmation. The absence of a strong, sharp carbonyl (C=O) stretch at ~1710 cm⁻¹ and the presence of a carboxylate (COO⁻) asymmetric stretch at ~1590 cm⁻¹ confirms the zwitterionic form.

Self-Validating Experimental Protocols

Protocol A: NMR Acquisition & Stereochemical Validation

• Sample Preparation: Dissolve 15 mg of the purified compound in 600 µL of Deuterium Oxide (D₂O, 99.9% D) containing 0.1% DSS as an internal standard.

• 1D Acquisition: Acquire ¹H NMR (64 scans, d1=2s) and ¹³C NMR (1024 scans, d1=2s) at 298 K.

• 2D Acquisition: Acquire ¹H-¹H NOESY with a mixing time of 300-500 ms to capture the trans-annular correlations across the spiro junction.

• Self-Validation Checkpoint: The integral of the internal standard (DSS) must calibrate to exactly 0.00 ppm. The total proton integration for the analyte must sum to exactly 16 protons . (The 3 protons from the -NH₂ and -COOH groups exchange with D₂O and will not appear in the spectrum). Any deviation from 16 protons indicates impurity or incomplete solvent exchange, triggering a mandatory re-purification step.

Protocol B: ESI-HRMS & Isotopic Validation

• Sample Preparation: Dilute the compound to 1 µg/mL in a 50:50 mixture of LC-MS grade Methanol and Water, supplemented with 0.1% Formic Acid to drive protonation.

• Acquisition: Inject via direct infusion at 5 µL/min into a Q-TOF mass spectrometer in positive ESI mode.

• CID Fragmentation: Isolate the parent ion (m/z 198.1) and apply a collision energy ramp of 15-30 eV using Argon as the collision gas.

• Self-Validation Checkpoint: The mass accuracy of the parent ion must be < 5 ppm compared to the theoretical exact mass (198.1489 Da). Furthermore, the isotopic ratio of the [M+1]/[M] peak must align with the theoretical ~12.1% contribution derived from the 11 carbon atoms (11 × 1.1%). Failure to match this isotopic signature invalidates the molecular formula assignment.

Protocol C: Solid-State ATR-FTIR

• Background: Collect a background spectrum of the clean diamond ATR crystal (32 scans, 4 cm⁻¹ resolution).

• Sample Application: Place 2-3 mg of the crystalline powder directly onto the crystal. Apply constant pressure using the anvil.

• Acquisition: Scan from 4000 to 400 cm⁻¹.

• Self-Validation Checkpoint: The baseline must remain flat between 4000-2000 cm⁻¹. A broad, undefined peak above 3200 cm⁻¹ indicates atmospheric moisture contamination, which masks the critical NH₃⁺ stretching frequencies (3100-2800 cm⁻¹) and invalidates the zwitterion confirmation.

References

• Benchchem. Spiro[4.4]nonan-1-one: A Technical Guide for Researchers and Drug Development Professionals. 1

• Google Patents. US20050250800A1 - Conformationally constrained compounds. 2

• Canadian Science Publishing. Assembly of tricyclic compounds that include the spiro[4.4]nonane subunit. 3

• National Institutes of Health (PMC). A stereochemical journey around spirocyclic glutamic acid analogs. 4

• National Institutes of Health (PMC). NMR-based metabolite studies with 15N amino acids. 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US20050250800A1 - Conformationally constrained compounds as pharmaceutical agents - Google Patents [patents.google.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Discovery and Isolation of Novel Spirocyclic Amino Acids: A Technical Guide for Next-Generation Peptidomimetics

Executive Summary

The transition from flat, sp²-hybridized molecules to complex, sp³-rich three-dimensional architectures—often termed the "escape from flatland"—has become a cornerstone of modern drug discovery. Among these 3D architectures, spirocyclic amino acids (SCAAs) represent a privileged class of non-canonical amino acids (ncAAs). By fusing two rings at a single tetrahedral carbon, SCAAs offer unparalleled conformational restriction, predictable spatial vectors, and enhanced metabolic stability.

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between theoretical drug design and bench-level execution. This guide details the mechanistic rationale behind spirocyclic scaffolds, the causality driving modern synthetic and chemoenzymatic methodologies, and the self-validating protocols required for their scalable isolation.

Mechanistic Rationale: Why Spirocyclic Scaffolds?

The incorporation of a spirocyclic junction into an amino acid backbone fundamentally alters its physicochemical and pharmacokinetic profile. Unlike linear or simple monocyclic aliphatic chains, spiro-fusion imposes distinct, rigid vectors on the amino and carboxylate pharmacophores.

From a structural biology perspective, this conformational restriction reduces the entropic penalty upon target binding. Furthermore, the steric bulk of the spiro-system effectively shields adjacent peptide bonds from proteolytic cleavage. Recent evaluations of spiro[1]hexane and spiro[3.3]heptane-derived α-amino acids demonstrate that their isoelectric points (pI) and pKa values closely mimic natural amino acids like methionine or asparagine, ensuring that their incorporation does not drastically disrupt the overall charge distribution of the parent peptide . In small-molecule drug discovery, integrating spirocyclic azetidines into known scaffolds (e.g., the anesthetic bupivacaine) has been shown to simultaneously increase target efficacy and reduce systemic toxicity .

Quantitative Impact of Spirocyclic Incorporation

Property	Monocyclic Amino Acid (e.g., Proline/Piperidine)	Spirocyclic Amino Acid Analog	Impact on Drug Design
Conformational Flexibility	High to Moderate	Highly Restricted (Rigid 3D vector)	Enhanced receptor binding affinity (reduced entropic penalty).
Metabolic Stability	Susceptible to CYP450 oxidation	Highly Resistant	Blocks metabolic hotspots; increases half-life.
pKa (Amine)	~10.5 - 11.0	~9.0 - 10.0 (Slightly reduced)	Improved membrane permeability and oral bioavailability.
Lipophilicity (LogP)	Baseline	Increased (due to added hydrocarbon ring)	Better passive diffusion across lipid bilayers.

Core Synthetic Methodologies

Historically, synthesizing strained spiro-systems required lengthy, low-yielding routes relying on chiral auxiliaries. Today, the field is dominated by two advanced paradigms: divergent chemical synthesis and chemoenzymatic cascades.

Divergent Chemical Synthesis via Phase-Transfer Catalysis

For highly strained systems like spirocyclic azetidines, synthesis typically begins with common cyclic carboxylic acids (e.g., cyclobutane carboxylate) to form azetidinones, followed by reduction . To achieve asymmetry, modern protocols utilize Phase-Transfer Catalysis (PTC). By employing chiral cinchona alkaloid derivatives, chemists can induce asymmetric intramolecular C-C bond formation. Causality Check: Why use PTC for intramolecular alkylation? The uncatalyzed background reaction of these strained rings is notoriously fast, leading to racemic mixtures. Bulky, fluorinated chiral cations effectively shield one face of the enolate intermediate, suppressing the background rate and ensuring high enantiomeric ratios (er).

One-Pot Chemoenzymatic Cascades

To bypass the limitations of purely chemical asymmetric synthesis—which often struggles with highly substituted azacycles—biocatalysis has emerged as a robust alternative. By pairing an enzymatic transamination with an in situ chemical reduction, researchers can trap spontaneously formed intermediates to yield highly substituted spirocyclic ncAAs .

Chemoenzymatic cascade combining transamination and in situ reduction for spirocyclic ncAAs.

Isolation and Chiral Resolution Workflows

While asymmetric synthesis is ideal, early-stage discovery libraries often rely on the rapid synthesis of racemates followed by chiral resolution. Preparative Supercritical Fluid Chromatography (SFC) is the gold standard for isolating spirocyclic amino acids.

Causality Check: Why SFC over traditional Preparative HPLC? Supercritical CO₂ possesses gas-like diffusivity and liquid-like density. This drastically lowers the mobile phase viscosity, accelerating mass transfer within the pores of the Chiral Stationary Phase (CSP). Consequently, flow rates can be tripled without exceeding system backpressure limits, ensuring rapid isolation of enantiomers without thermal degradation or excessive solvent waste.

SFC workflow for the rapid chiral resolution and isolation of spirocyclic amino acid enantiomers.

Experimental Protocols

The following methodologies are designed as self-validating systems to ensure reproducibility and high stereochemical fidelity.

Protocol 1: One-Pot Chemoenzymatic Synthesis of Spirocyclic ncAAs

This protocol utilizes a PLP-dependent transaminase to establish the chiral center, followed by chemical reduction.

• Enzymatic Reaction Setup: Dissolve the diketoacid precursor (10 mM) in a 100 mM phosphate buffer (pH 7.5). Add isopropylamine (250 mM) as the amine donor, and pyridoxal 5'-phosphate (PLP, 1 mM) as the cofactor.

• Biocatalyst Addition: Introduce the engineered transaminase (e.g., ArAT variant, 2 mg/mL). Incubate the reaction at 30°C under gentle agitation (150 rpm).

• Self-Validation Check (Critical): Monitor the reaction via LC-MS. Do not proceed to step 4 until >95% depletion of the starting ketone is confirmed. Premature reduction will yield a hydroxy-acid byproduct instead of the target imine.

• In Situ Reduction: Once the intermediate cyclic imine is fully formed, add ammonia borane (NH₃BH₃, 2.0 equivalents) directly to the aqueous buffer. Stir for an additional 4 hours at room temperature.

• Quench and Extraction: Acidify the mixture to pH 2.0 with 1M HCl to quench the reductant and precipitate the enzyme. Centrifuge, filter the supernatant, and purify the resulting spirocyclic amino acid via cation-exchange chromatography.

Protocol 2: SFC-Based Chiral Isolation of Enantiomers

This protocol details the scale-up from analytical scouting to preparative isolation.

• Sample Preparation: Dissolve the racemic spirocyclic amino acid in a 1:1 mixture of Methanol:Isopropanol. Note: Ensure the sample is completely particulate-free via a 0.22 µm PTFE filter to protect the CSP.

• Analytical Scouting (Self-Validation): Inject 5 µL onto an analytical chiral column (e.g., Chiralpak AD-H, 4.6 x 250 mm). Run a generic gradient of 5% to 50% co-solvent (MeOH with 0.1% diethylamine) in supercritical CO₂ over 10 minutes.

• Method Translation: Calculate the co-solvent percentage at the point of elution. Set the preparative SFC method to an isocratic hold at 5% below the calculated elution concentration to maximize resolution (Rs > 1.5).

• Preparative Run: Inject the sample onto the preparative column (e.g., 21 x 250 mm) at a flow rate of 70 g/min . Maintain the backpressure regulator (BPR) at 120 bar and column temperature at 35°C.

• Fractionation and Recovery: Collect fractions triggered by UV threshold (typically 210 nm or 254 nm). The CO₂ will spontaneously depressurize and vent, leaving the purified enantiomers dissolved purely in the small volume of co-solvent, ready for immediate lyophilization.

References

• Malashchuk, A., Chernykh, A. V., Liashuk, O. S., Hurbanov, R., Lomaka, M., Tkachuk, H., Granat, D., & Grygorenko, O. O. (2024). Spiro[1]Hexane‐ and Spiro[3.3]Heptane‐derived α‐Amino Acids: Synthesis and Isoelectric Point Evaluation. ChemistrySelect.[Link]

• Kirichok, A. A., Shton, I. O., Pishel, I. M., Zozulya, S. A., Borysko, P. O., Kubyshkin, V., Zaporozhets, O. A., Tolmachev, A. A., & Mykhailiuk, P. K. (2018). Synthesis of Multifunctional Spirocyclic Azetidines and Their Application in Drug Discovery. Chemistry - A European Journal.[Link]

• Chao, T.-H., Wu, X., & Renata, H. (2024). One-pot chemoenzymatic syntheses of non-canonical amino acids. Journal of Industrial Microbiology and Biotechnology.[Link]

Sources

• 1. (PDF) Synthesis of Multifunctional Spirocyclic Azetidines [research.amanote.com]

Conformationally Restricted Spiro[4.4]nonane Amino Acids: Therapeutic Applications and Pharmacological Profiling

An In-Depth Technical Whitepaper for Drug Development Professionals Prepared by Senior Application Scientist

Executive Summary

In the pursuit of novel therapeutics, the structural rigidity of drug candidates plays a pivotal role in target specificity and metabolic stability. Spiro[4.4]nonane amino acids—characterized by two five-membered rings intersecting at a single quaternary carbon—represent a breakthrough in peptidomimetic design. This whitepaper explores the causality behind their enhanced pharmacological profiles, detailing their applications across neuropharmacology, infectious diseases, and GPCR modulation. By bridging theoretical structural chemistry with field-proven, self-validating synthetic protocols, this guide equips researchers with the actionable insights needed to integrate spirocyclic scaffolds into high-throughput drug discovery pipelines.

Structural Rationale: The Causality of Spirocyclic Mimicry

The fundamental challenge in developing peptide-based drugs is their high conformational flexibility, which leads to poor receptor selectivity and rapid proteolytic degradation. Incorporating a spiro[4.4]nonane core into an amino acid framework fundamentally alters its thermodynamic binding profile [1].

The Causality of Rigidification: When a linear amino acid is replaced with a spiro[4.4]nonane derivative, the quaternary spiro carbon severely restricts the ϕ (phi) and ψ (psi) dihedral angles of the peptide backbone.

• Entropic Optimization: By pre-organizing the molecule into a bioactive conformation (such as a Type II β -turn), the entropic penalty ( ΔS ) typically incurred during receptor binding is minimized. According to the Gibbs free energy equation ( ΔG=ΔH−TΔS ), this reduction in entropy loss directly translates to a higher binding affinity.

• Proteolytic Shielding: The steric bulk of the intersecting cyclopentyl rings physically blocks the active sites of endogenous proteases, dramatically extending the in vivo half-life of the therapeutic agent.

Therapeutic Applications & Pharmacological Profiling

Spiro[4.4]nonane derivatives have demonstrated exceptional versatility across multiple therapeutic domains. The table below synthesizes the quantitative pharmacological data of key derivatives currently under investigation.

Quantitative Pharmacological Data of Spiro[4.4]nonane Derivatives

Compound Class / Derivative	Primary Target / Indication	Key Quantitative Metric	Reference
2-azaspiro[4.4]nonane-1,3-dione	Voltage-gated Na+ channels (Anticonvulsant)	ED50 = 14.18 mg/kg (MES test)	[2]
1-thia-4,7-diaza-spiro[4.4]nonane-3,6-dione	5-HT6 Receptor (Cognition/CNS)	Ki​ = 15 nM (active enantiomer)	[3]
1,4-dioxa-7-azaspiro[4.4]nonane	HCV RNA polymerase (Antiviral)	Selective replication inhibition	[4]
Spiro indanone fused pyrano-chromenes	DNA gyrase (Antibacterial)	MIC = 16 μg/mL (E. coli)	[5]
Spirophosphoranes (Amino Acid Derived)	Tyrosinase (Enzyme Inhibition)	96% Inhibition Rate	[6]

Neuropharmacology & Anticonvulsant Activity

Derivatives of 2-azaspiro[4.4]nonane-1,3-dione have emerged as highly potent anticonvulsants. In standard Maximal Electroshock Seizure (MES) models, these spiro-succinimides exhibit high protective indices, outperforming traditional antiepileptic drugs like valproic acid [2]. The spirocyclic structure is the crucial pharmacophore here; it provides the exact lipophilicity and spatial geometry required to modulate voltage-gated sodium channels in the central nervous system [7].

GPCR Modulation: 5-HT6 Receptor Antagonism

The 1-thia-4,7-diaza-spiro[4.4]nonane-3,6-dione motif is a highly selective antagonist for the 5-hydroxytryptamine 6 (5-HT6) receptor, a prime target for treating cognitive decline in Alzheimer's disease. Stereochemistry dictates potency: specific enantiomers achieve Ki​ values as low as 15 nM [3].

Fig 1: Mechanistic modulation of the 5-HT6 GPCR signaling pathway by spiro[4.4]nonane antagonists.

Antimicrobial & Antiviral Applications

Beyond the CNS, 1,4-dioxa-7-azaspiro[4.4]nonane has demonstrated targeted antiviral activity by selectively inhibiting Hepatitis C Virus (HCV) genotype 1b RNA polymerase[4]. Furthermore, complex spiro[4.4]nonane skeletons, such as spiro indanone fused derivatives, act as potent antibacterial agents by docking into and inhibiting bacterial DNA gyrase (in silico binding affinity of -9.3 kcal/mol), yielding MICs of 16 μg/mL against E. coli[5].

Experimental Methodology: Synthesis & High-Throughput Screening

To successfully integrate spiro[4.4]nonane amino acids into a drug discovery pipeline, a robust, scalable, and self-validating synthetic protocol is mandatory. The following methodology utilizes a modified Bucherer-Bergs reaction, chosen specifically because it avoids unstable intermediates and yields highly crystalline, easily purifiable products.

Fig 2: Self-validating synthetic workflow for spiro[4.4]nonane amino acids via Bucherer-Bergs.

Self-Validating Protocol: Synthesis of Spiro[4.4]nonane-3-carboxylic Acid

Phase 1: Bucherer-Bergs Cyclization

• Action: React cyclopentanone (1.0 eq) with potassium cyanide (KCN, 1.5 eq) and ammonium carbonate ((NH 4​ ) 2​ CO 3​ , 3.0 eq) in 50% aqueous ethanol. Stir at 60°C for 24 hours.

• Causality: Ammonium carbonate acts as a dual-source reagent. It provides ammonia to form an imine with cyclopentanone, which is subsequently attacked by cyanide to form an α -aminonitrile. The in-situ generation of CO 2​ drives the immediate cyclization into a spirohydantoin. This specific sequence is thermodynamically driven and prevents the isolation of toxic, unstable intermediates.

• Self-Validation Checkpoint: Cool the reaction to 0°C to precipitate the spirohydantoin. Perform rapid LC-MS analysis. Validation Rule: The process may only proceed to Phase 2 if the mass spectrum confirms the [M+H]+ ion corresponding to the hydantoin, and HPLC purity exceeds 95%. If purity is lower, recrystallization from boiling water is mandatory.

Phase 2: High-Pressure Alkaline Hydrolysis

• Action: Suspend the validated spirohydantoin in 2M NaOH and reflux at 150°C in a sealed pressure vessel for 48 hours.

• Causality: The spirocyclic quaternary center creates extreme steric hindrance around the hydantoin carbonyls. Standard peptide hydrolysis conditions (e.g., 6M HCl) will fail or require excessive time. High-pressure alkaline conditions are thermodynamically required to forcefully break the robust hydantoin ring and liberate the free amino acid.

• Self-Validation Checkpoint: Neutralize the solution to pH 7 using 2M HCl to precipitate the free amino acid. Perform 1 H-NMR in D 2​ O. Validation Rule: The complete disappearance of the hydantoin NH protons (typically observed at 8-9 ppm in DMSO-d6) and the presence of a clean, integrated cyclopentyl multiplet confirms successful hydrolysis.

Phase 3: Fmoc Protection for SPPS Integration

• Action: React the free spiro-amino acid with Fmoc-OSu in 10% Na 2​ CO 3​ /dioxane to yield the N-Fmoc protected derivative.

• Causality: To utilize this unnatural amino acid in automated Solid-Phase Peptide Synthesis (SPPS) for downstream biological screening, the N-terminus must be protected with a base-labile Fmoc group. This ensures seamless compatibility with standard coupling reagents (e.g., HATU/DIPEA) without triggering premature cyclization or racemization.

Conclusion

Spiro[4.4]nonane amino acids are not merely structural novelties; they are highly engineered, conformationally restricted tools that solve fundamental problems in drug design. By locking the peptide backbone into favorable geometries, these scaffolds reduce entropic penalties and shield against proteolysis. As demonstrated by their efficacy against the 5-HT6 receptor, voltage-gated sodium channels, and viral polymerases, mastering the synthesis and application of spirocyclic amino acids provides a distinct competitive advantage in modern therapeutic development.

References

• Synthesis and anticonvulsant properties of new n-phenylamino derivatives of 2-azaspiro[4.4] | PubMed | [Link]

• 1-Thia-4,7-diaza-spiro[4.4]nonane-3,6-dione: a structural motif for 5-hydroxytryptamine 6 receptor antagonism | PubMed |[Link]

• A few biologically important natural and synthetic compounds contain spiro[4.4]nonane and spiro[4.5]decane skeletons | ResearchGate | [Link]

• Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives | PMC |[Link]

• Synthesis, characteristics and biological activity of pentacoordinated spirophosphoranes derived from amino acids | Science in China (Ovid/Springer) |[Link]

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• 3. 1-Thia-4,7-diaza-spiro[4.4]nonane-3,6-dione: a structural motif for 5-hydroxytryptamine 6 receptor antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. scispace.com [scispace.com]

Conformationally Restricted Spirocyclic Amino Acids: A Comprehensive Technical Review of 4-Amino-7-methyl-spirononane-1-carboxylic Acid

Conformationally Restricted Spirocyclic Amino Acids: A Comprehensive Technical Review of 4-Amino-7-methyl-spiro[1]nonane-1-carboxylic Acid

Abstract The evolution of modern medicinal chemistry has driven a paradigm shift from flat, sp²-hybridized aromatic systems toward structurally complex, sp³-enriched three-dimensional scaffolds. Among these, conformationally restricted spirocyclic amino acids have emerged as critical building blocks for peptidomimetics and central nervous system (CNS) drug discovery. This technical whitepaper provides an in-depth analysis of 4-amino-7-methyl-spiro[1]nonane-1-carboxylic acid (CAS 251461-91-3), exploring its structural causality, synthetic methodologies, and pharmacological applications as a rigid pharmacophore.

Introduction: The Shift to sp³-Enriched Scaffolds

The restriction of molecular flexibility through structural modification is a highly efficient tool in drug design[2]. By incorporating a spirocyclic scaffold, medicinal chemists can "fix" the aminocarboxylate moiety in three-dimensional space[3]. This rigidification serves a dual purpose:

• Reduction of Entropic Penalty: Pre-organizing the molecule into its bioactive conformation minimizes the loss of conformational entropy upon binding to a target receptor.

• Enhanced Metabolic Stability: The steric bulk of the spiro[1]nonane ring shields adjacent peptide bonds from enzymatic hydrolysis when incorporated into peptidomimetics[2].

The compound 4-amino-7-methyl-spiro[1]nonane-1-carboxylic acid represents a highly specialized sp³-enriched building block[4]. The spiro-fusion of two five-membered rings restricts the ϕ (phi) and ψ (psi) dihedral angles, creating a unique topological profile that is highly valuable for probing the binding pockets of complex CNS targets, such as glutamate receptors and voltage-gated ion channels[1][3].

Physicochemical and Stereochemical Profiling

Understanding the quantitative properties of 4-amino-7-methyl-spiro[1]nonane-1-carboxylic acid is essential for predicting its pharmacokinetic behavior. The addition of the 7-methyl group breaks the symmetry of the spiro[1]nonane core, introducing additional stereocenters and increasing the overall lipophilicity of the scaffold.

Table 1: Quantitative Physicochemical Properties[5]

Property	Value	Causality / Pharmacological Significance
Molecular Formula	C₁₁H₁₉NO₂	Defines the atomic composition and sp³-rich nature of the scaffold.
Molecular Weight	197.27 g/mol	Well below the 400 Da threshold, ensuring optimal ligand efficiency and high probability of Blood-Brain Barrier (BBB) penetration.
Exact Mass	197.1415 Da	Critical for high-resolution LC-MS analytical validation during synthesis.
Topological Polar Surface Area (TPSA)	63.3 Ų	Falls within the ideal range (40–90 Ų) for CNS-active drugs, balancing aqueous solubility with membrane permeability.
Computed XLogP3	-1.0	Indicates a highly hydrophilic, zwitterionic character at physiological pH, typical of gabapentinoid-like amino acids.

Synthetic Methodologies: The Bucherer-Bergs Workflow

The synthesis of highly substituted, sterically hindered spirocyclic amino acids requires robust methodologies. While the Strecker synthesis is common for standard amino acids, it suffers from reversibility and low yields when applied to bulky spirocyclic ketones. Therefore, the Bucherer-Bergs reaction is the gold standard for this scaffold[6].

The Bucherer-Bergs reaction converts the starting ketone into a spirohydantoin intermediate, which is subsequently hydrolyzed. The excess ammonium carbonate acts simultaneously as a buffer and an ammonia source, driving the formation of the intermediate imine, which is subsequently attacked by cyanide[6].

Synthetic workflow of spirocyclic amino acids via the Bucherer-Bergs reaction.

Experimental Protocol: Self-Validating Synthesis of the Spirocyclic Scaffold

Step 1: Hydantoin Formation (Bucherer-Bergs Cyclization)

• Procedure: Dissolve 7-methylspiro[1]nonane-1,4-dione (1.0 eq) in a 1:1 mixture of ethanol and water. Add ammonium carbonate (4.0 eq) and potassium cyanide (2.0 eq). Stir the sealed reaction mixture at 60°C for 24 hours.

• Causality: The high equivalence of (NH4​)2​CO3​ ensures complete conversion of the ketone to the imine, preventing the accumulation of toxic unreacted cyanide. The rigid spiro-fusion thermodynamically drives the cyclization of the hydantoin ring.

• Validation Checkpoint: Monitor via TLC (Hexane/EtOAc 1:1). The disappearance of the UV-inactive ketone and the appearance of a highly polar, ninhydrin-negative spot confirms hydantoin formation. Confirm intermediate mass via LC-MS ( [M+H]+ expected for hydantoin).

Step 2: Alkaline Hydrolysis of the Spirohydantoin

• Procedure: Isolate the spirohydantoin via filtration. Suspend the solid in 3M aqueous NaOH (or Ba(OH)2​ ) and reflux at 110°C for 48 hours.

• Causality: The sp³-enriched spiro[1]nonane environment sterically shields the carbonyl carbons of the hydantoin. Thus, extreme thermal and alkaline conditions are mandatory to force the ring-opening hydrolysis[6].

• Validation Checkpoint: Take a 100 µL aliquot, neutralize, and test with ninhydrin stain. A deep purple color indicates the successful liberation of the primary amine.

Step 3: Isoelectric Isolation and Stereochemical Validation

• Procedure: Cool the reaction to 0°C and carefully acidify with 6M HCl to the isoelectric point (approx. pH 6.0). Collect the precipitated zwitterionic amino acid via vacuum filtration.

• Validation Checkpoint: Perform ¹H-¹H NOESY NMR spectroscopy. Because the spiro-ring prevents free rotation, NOESY cross-peaks will definitively establish the relative cis/trans stereochemistry between the amino group, the carboxylic acid, and the 7-methyl group[3].

Pharmacological Applications and Target Engagement

The structural topology of 4-amino-7-methyl-spiro[1]nonane-1-carboxylic acid makes it an ideal pharmacophore for modulating CNS targets.

Gabapentinoid Analogues (VGCC Modulation)

Gabapentinoids (e.g., gabapentin, pregabalin) are conformationally restricted amino acids that bind to the α2​δ subunit of voltage-gated calcium channels (VGCCs), reducing neurotransmitter release to treat epilepsy and neuropathic pain[1]. Gabapentin is based on a 1-(aminomethyl)cyclohexaneacetic acid scaffold. By upgrading this to a rigid spiro[1]nonane core, the ligand is locked into a highly specific 3D orientation. This reduces the entropic penalty of binding, theoretically resulting in higher affinity and prolonged target residence time at the α2​δ subunit[1].

Voltage-Gated Sodium Channel (Nav) Modulators

Spiro[1]nonane derivatives have been extensively investigated and patented as state-dependent modulators of Nav1.3 and Nav1.5 channels[1][7]. These channels are critical in the propagation of action potentials in sensory neurons and cardiac myocytes. The spirocyclic amino acid scaffold acts as a frequency-dependent inhibitor, preferentially stabilizing the channel in its non-conducting inactivated state, thereby dampening hyperexcitability in pain pathways[1][7].

Pharmacological target engagement and signaling pathway of spirocyclic amino acids.

Peptidomimetics and Organocatalysis

Beyond direct receptor modulation, this compound serves as a critical building block for peptidomimetics. When incorporated into a peptide chain, the spiro[1]nonane scaffold forces the peptide backbone into specific secondary structures (such as β -turns). This structural constraint prevents recognition by proteolytic enzymes, drastically increasing the half-life and bioavailability of the resulting therapeutic peptide[2].

Conclusion

4-Amino-7-methyl-spiro[1]nonane-1-carboxylic acid is far more than a simple chemical intermediate; it is a highly engineered, conformationally restricted pharmacophore. By leveraging the Bucherer-Bergs synthetic workflow, researchers can access this sp³-enriched scaffold to probe complex CNS receptor topologies, develop next-generation gabapentinoids, and synthesize highly stable peptidomimetics. The integration of such rigid spirocyclic systems remains a cornerstone strategy in modern rational drug design.

References

• PubChem: Spiro[1]nonane-1-carboxylicacid, 4-amino-7-methyl- (CID 10176542). National Center for Biotechnology Information.5

• Enamine: Synthesis of conformationally restricted glutamic acid analogs based on the spiro[2]heptane scaffold. 3

• Universität Regensburg: Synthesis of conformationally restricted amino acids and their use in the preparation of biologically active peptides and peptidomimetics. 2

• SpiroChem: SpiroKits™ - sp2 to sp3 switch and Constrained N-Boc amino acids. 4

• Royal Society of Chemistry: Tuning the properties of nitroxide spin labels for use in electron paramagnetic resonance spectroscopy through chemical modification of the nitroxide framework (Bucherer-Bergs reaction). 6

• Journal of Medicinal Chemistry (ACS): Voltage-Gated Sodium Channels: Structure, Function, Pharmacology, and Clinical Indications. 1

• Google Patents: WO2013093497A1 - 2-(pyridin-2yl)-1,7-diaza-spiro[1]nonane-6-one compounds as voltage-gated sodium channels modulators. 7

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 3. Synthesis of conformationally restricted glutamic acid analogs based on the spiro[3.3]heptane scaffold - Enamine [enamine.net]
• 4. SpiroKits™ | SpiroChem [spirochem.com]
• 5. Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- | C11H19NO2 | CID 10176542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. books.rsc.org [books.rsc.org]
• 7. WO2013093497A1 - 2 - (pyridin- 2yl) - 1, 7 -diaza- spiro [4.4] nonane- 6 -one compounds as voltage - gated sodium channels modulators - Google Patents [patents.google.com]

Protocols & Analytical Methods

Preparative Isolation and Purification Protocol for Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl-

Executive Summary & Strategic Rationale

Spirocyclic amino acids are highly valued in modern pharmacophore design. By restricting conformational flexibility, spiro-fused systems often exhibit enhanced target affinity and improved pharmacokinetic profiles compared to their linear counterparts, frequently serving as rigidified GABA analogs or specialized peptidomimetics[1].

However, the purification of Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl- (CAS: 251461-91-3) presents a classic chromatographic challenge. As an amphoteric molecule lacking a strong UV chromophore, it behaves as a highly polar zwitterion at neutral pH. Standard normal-phase silica chromatography results in irreversible chemisorption, while traditional reversed-phase (C18) chromatography fails to provide adequate retention[2].

This protocol establishes a self-validating, two-dimensional purification strategy:

• Strong Cation Exchange (SCX): Acts as a chemical filter to capture the protonated amine, washing away neutral and acidic synthetic byproducts.

• Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-HILIC): Provides orthogonal polishing, retaining the polar zwitterion through weak electrostatic and hydrophilic partitioning mechanisms[3].

Physicochemical Profiling

Understanding the target's physicochemical state is the foundation of rational method development. The following parameters dictate the choice of buffers and stationary phases[4].

Parameter	Value	Chromatographic Implication
Chemical Formula	C11H19NO2	Aliphatic nature; lacks UV absorbance >220 nm. Requires ELSD, CAD, or MS detection.
Molecular Weight	197.27 g/mol	Low molecular weight; easily detectable via ESI+ MS (m/z 198.1 [M+H]+).
LogP (Computed)	~ -1.0	Highly hydrophilic. Will elute in the void volume of standard RP-HPLC.
Isoelectric Point (pI)	~ 6.0	Exists as a zwitterion at pH 6.0. Requires pH < 2 for SCX capture.

Purification Workflow Architecture

Fig 1: Two-dimensional workflow utilizing SCX capture-release followed by ZIC-HILIC polishing.

Detailed Experimental Methodologies

Phase 1: Capture and Release via Strong Cation Exchange (SCX)

Causality: SCX resin (e.g., Dowex 50WX8 or Biotage Isolute SCX-2) contains active sulfonic acid groups. By lowering the sample pH below the pKa of the target's carboxylic acid (typically ~2.5), the molecule becomes a net-positive cation (protonated amine, neutral carboxylic acid). It binds strongly to the resin, allowing unreacted starting materials and non-basic byproducts to be washed away without retention.

Step-by-Step Protocol:

• Resin Preparation: Swell 10 g of SCX-2 resin in 50 mL of Methanol (MeOH) for 15 minutes. Pack into a fritted glass column and equilibrate with 50 mL of 0.1 M aqueous HCl.

• Sample Loading: Dissolve the crude synthetic mixture (up to 1 g) in 20 mL of 0.1 M HCl. Ensure complete dissolution (sonicate if necessary). Load the solution onto the SCX column at a flow rate of 1-2 mL/min.

• Aqueous Wash: Pass 50 mL of 0.1 M HCl through the column, followed by 50 mL of LC-MS grade H2O.

  • Self-Validation Step: Spot the wash fractions on a TLC plate and heat with Ninhydrin stain; no purple spots should appear, confirming the target amino acid is securely retained on the column.

• Organic Wash: Pass 50 mL of MeOH through the column to elute hydrophobic, non-basic impurities.

• Target Elution: Elute the target compound using 100 mL of 2.0 M Ammonia in Methanol (NH3/MeOH). The high pH deprotonates the amine, neutralizing the net charge and releasing the zwitterion.

• Concentration: Evaporate the methanolic ammonia eluate under reduced pressure (Rotovap, 40 °C) to yield a crude, semi-pure solid.

Phase 2: Preparative ZIC-HILIC Chromatography

Causality: The crude solid from Phase 1 may contain diastereomers or structurally similar basic impurities. [2] utilizes a sulfobetaine stationary phase that mimics the hydration shell of polar analytes. Unlike reversed-phase, HILIC retains polar compounds at high organic concentrations. Using a volatile ammonium formate buffer ensures the final product can be isolated salt-free via lyophilization[3].

Chromatographic Conditions:

• Column: SeQuant® ZIC®-HILIC Preparative (21.2 x 250 mm, 5 µm).

• Mobile Phase A: 20 mM Ammonium Formate in H2O (Adjusted to pH 6.0 with dilute formic acid).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Flow Rate: 20.0 mL/min.

• Detection: Evaporative Light Scattering Detector (ELSD) (Drift tube 50 °C, Gas pressure 3.5 bar) and MS (ESI+, scanning m/z 100-400).

Gradient Program:

Time (min)	% Mobile Phase A (Aqueous)	% Mobile Phase B (Organic)	System State
0.0	15	85	Equilibration / High Retention
5.0	15	85	Isocratic Hold
25.0	50	50	Linear Gradient (Elution)
30.0	50	50	Column Wash
31.0	15	85	Re-equilibration
40.0	15	85	End of Run

Protocol:

• Dissolve the SCX-purified solid in a 1:4 mixture of H2O:Acetonitrile (ensure it is clear; filter through a 0.45 µm PTFE syringe filter).

• Inject 1-2 mL of the sample per run.

• Collect fractions triggered by the ELSD signal (or extracted ion chromatogram at m/z 198.1).

• Self-Validation Step: Pool a 10 µL aliquot from the collected fractions and run a rapid analytical LC-MS to confirm the absence of isomeric impurities before committing to bulk drying.

Phase 3: Recovery and Lyophilization

Causality: Boiling off water degrades delicate organic molecules. Lyophilization (freeze-drying) leverages sublimation under vacuum to gently remove water and the volatile ammonium formate buffer, leaving the pure zwitterion intact.

• Pool the pure fractions from the HILIC purification.

• Remove the acetonitrile in vacuo at 30 °C. Stop evaporation once the solvent bumps (indicating primarily water remains).

• Transfer the aqueous solution to a lyophilization flask, and freeze completely in a dry-ice/acetone bath (-78 °C).

• Attach to a lyophilizer (< 0.1 mbar) for 24-48 hours.

• Yield: The final product, Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl-, will be recovered as a fluffy, white powder.

References

• PubChem Compound Summary for CID 10176542: Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl-. National Center for Biotechnology Information. Available at:[Link][4]

• GABA-Analogous Spirocyclic Amino Acid Esters: Bendl, M., et al. Heterocycles, 2000. Available at:[Link][1]

• Controlling Selectivity on Zwitterionic HILIC Columns by Adjusting pH and Buffer Strength: Chromatography Today, 2013. Available at:[Link][2]

• Peptide Analysis: Zwitterionic Chiral Ion-Exchangers as Complementary Option to HILIC and to Reversed-Phase Chromatography: LCGC International, 2016. Available at:[Link][3]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- | C11H19NO2 | CID 10176542 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: 4-Amino-7-methyl-spiro[4.4]nonane-1-carboxylic Acid as a Privileged Pharmaceutical Building Block

Executive Summary

The transition from flat, two-dimensional aromatic scaffolds to complex, three-dimensional architectures is a defining trend in modern medicinal chemistry. This paradigm shift, often referred to as the "Escape from Flatland" [1], correlates higher sp³ carbon character with improved physicochemical properties, metabolic stability, and clinical success rates.

4-Amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid (CAS: 251461-91-3) is a highly specialized, conformationally restricted unnatural amino acid. Its core consists of a spiro[4.4]nonane system—two cyclopentane rings sharing a single quaternary carbon atom. This unique topology locks the spatial arrangement of its functional groups, making it an invaluable building block for synthesizing protease-resistant peptidomimetics and novel neurological therapeutics.

Physicochemical Profiling & Structural Causality

The rigid, three-dimensional architecture of this spirocyclic amino acid directly dictates its behavior in biological systems and synthetic workflows. The table below summarizes its key physicochemical parameters and the causality behind their pharmaceutical relevance [4].

Property	Value	Causality / Pharmaceutical Relevance
Molecular Formula	C₁₁H₁₉NO₂	Provides a low-molecular-weight core, allowing extensive downstream derivatization without violating Lipinski’s Rule of 5.
Molecular Weight	197.27 g/mol	Highly atom-efficient scaffold for fragment-based drug discovery (FBDD).
LogP (Predicted)	~1.5	Indicates balanced lipophilicity, optimizing both aqueous solubility and lipid membrane permeability (ideal for CNS targets) [4].
Topological PSA	63.3 Ų	Falls well within the optimal range (< 90 Ų) required for effective blood-brain barrier (BBB) penetration.
Structural Rigidity	High (Spiro junction)	Restricts the conformational entropy of the molecule, reducing the energy penalty upon binding to target receptors, thereby enhancing affinity.

Application 1: Synthesis of Conformationally Restricted Peptidomimetics

Scientific Rationale

Endogenous peptides often suffer from rapid proteolytic degradation and high conformational flexibility, leading to poor oral bioavailability and off-target effects. By incorporating 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid into a peptide backbone, chemists can restrict the ϕ (phi) and ψ (psi) dihedral angles. This conformational lock forces the peptide into a specific secondary structure (e.g., a β -turn), shielding amide bonds from proteases and pre-organizing the pharmacophore for optimal receptor engagement.

Workflow Visualization

Workflow for SPPS incorporating the spirocyclic amino acid building block.

Step-by-Step Protocol: Solid-Phase Peptide Synthesis (SPPS)

Note: The extreme steric hindrance generated by the quaternary spiro carbon necessitates highly reactive coupling conditions. Standard carbodiimides (DIC) or benzotriazoles (HOBt) will result in incomplete acylation.

• Resin Preparation : Swell Fmoc-Rink Amide AM resin (0.5 mmol/g loading) in Dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection : Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min).

• Activation and Coupling :

  • Dissolve 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid (3.0 eq) and HATU (2.9 eq) in minimal DMF.

  • Causality: HATU is mandated here because its 7-azabenzotriazole leaving group is highly reactive, overcoming the steric bulk of the spiro[4.4]nonane core.

  • Add N,N-Diisopropylethylamine (DIPEA, 6.0 eq) to the solution. Pre-activate for 2 minutes, then add to the resin. Agitate for 2 hours at room temperature.

• Self-Validating Step (Kaiser Test) :

  • Remove a few resin beads and wash with ethanol. Add 1 drop each of ninhydrin, phenol, and potassium cyanide solutions; heat at 120°C for 5 minutes.

  • Logic: A blue color (positive) indicates unreacted primary amines, triggering a mandatory double-coupling cycle. A yellow/colorless result (negative) validates complete coupling, allowing the workflow to proceed.

• Cleavage : Upon sequence completion, cleave the peptide from the resin using Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / H₂O (95:2.5:2.5 v/v/v) for 2 hours. Precipitate in cold diethyl ether.

Application 2: Development of Neurological Therapeutics (Gabapentinoid Analogues)

Scientific Rationale

Gabapentinoids (e.g., gabapentin, pregabalin) are frontline therapeutics for neuropathic pain and epilepsy. Despite their structural resemblance to GABA, they do not bind to GABA receptors. Instead, they exert their mechanism of action by binding to the α 2 δ -1 and α 2 δ -2 auxiliary subunits of voltage-gated calcium channels (VGCCs) [2].

4-Amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid serves as a highly rigidified analogue of gabapentin. While gabapentin utilizes a flexible cyclohexane ring, the spiro[4.4]nonane core projects the amino and carboxylic acid pharmacophores in a strictly defined 3D vector. This rigidity is hypothesized to enhance binding affinity to the α 2 δ -1 cache domain and improve subtype selectivity [3].

Pathway Visualization

Mechanism of action for spirocyclic amino acids targeting the α2δ-1 calcium channel subunit.

Step-by-Step Protocol: In Vitro Radioligand Binding Assay ( α 2 δ -1 Subunit)

To validate the spirocyclic amino acid as a gabapentinoid analogue, its binding affinity must be quantified using a competitive radioligand displacement assay against [³H]-Gabapentin.

• Membrane Preparation : Isolate crude synaptosomal membranes from the cerebral cortex of wild-type rodents. Homogenize in ice-cold 10 mM HEPES buffer (pH 7.4) and centrifuge at 40,000 × g for 30 minutes. Resuspend the pellet in assay buffer to a final protein concentration of 1 mg/mL.

• Assay Incubation :

  • In a 96-well plate, combine 100 µL of membrane preparation, 50 µL of [³H]-Gabapentin (final concentration 10 nM), and 50 µL of the spirocyclic test compound (serial dilutions from 10⁻¹⁰ to 10⁻⁴ M).

  • Incubate at room temperature for 45 minutes to reach equilibrium.

• Self-Validating Control System :

  • Total Binding (TB) wells receive buffer instead of the test compound.

  • Non-Specific Binding (NSB) wells receive 10 µM of unlabeled gabapentin.

  • Logic: Specific binding (the true measure of affinity) is mathematically isolated by subtracting NSB from TB. If NSB is equal to TB, the assay system is invalid (indicating degraded radioligand or denatured receptors).

• Filtration and Quantification : Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific adherence). Wash filters 3× with ice-cold buffer.

• Data Analysis : Extract the filters, add scintillation fluid, and count radioactivity (CPM). Calculate the IC₅₀ using non-linear regression, and convert to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation.

References

• The Time and Place for Nature in Drug Discovery - PMC.
• Mechanisms of the gabapentinoids and α2δ‐1 calcium channel subunit in neuropathic pain.
• Calcium channel alpha(2)delta subunits-structure and Gabapentin binding - PubMed.
• Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl - Vulcanchem. Vulcanchem.

Application Notes and Protocols for the Synthesis of Spiro[4.4]nonane Derivatives via Diels-Alder Reaction

For Researchers, Scientists, and Drug Development Professionals

This comprehensive technical guide details the experimental procedure for the synthesis of spiro[4.4]nonane derivatives, a significant structural motif in medicinal chemistry and materials science, utilizing the Diels-Alder reaction. This document provides an in-depth exploration of the reaction mechanism, a step-by-step experimental protocol, and critical insights into the practical aspects of the synthesis, purification, and characterization of these spirocyclic compounds.

Theoretical Foundation: The Diels-Alder Approach to Spiro[4.4]nonanes

The Diels-Alder reaction is a powerful and elegant [4+2] cycloaddition reaction that forms a six-membered ring from a conjugated diene and a dienophile.[1][2] Its high degree of stereospecificity and regioselectivity makes it an invaluable tool in the synthesis of complex cyclic systems.[1] In the context of spiro[4.4]nonane synthesis, the intramolecular or intermolecular reaction between a suitable diene and a cyclopentane-based dienophile provides a direct and efficient route to the spirocyclic core.

A key strategy involves the use of spiro[4.4]nona-2,7-diene-1,6-dione as the dienophile.[3][4] This readily accessible starting material contains two dienophilic double bonds, allowing for sequential or double Diels-Alder reactions to construct fused polycyclic spiro compounds.[3] The reaction proceeds via a concerted mechanism, where the stereochemistry of the reactants is transferred to the product.[5] The presence of electron-withdrawing groups on the dienophile and electron-donating groups on the diene generally accelerates the reaction.[1][2]

Experimental Protocol: Synthesis of a Fused Spiro[4.4]nonane-dione Derivative

This protocol describes a representative tandem [4+2] cycloaddition/aromatization reaction for the synthesis of a fused spiro[4.4]nonane-dione derivative.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Spiro[4.4]nona-2,7-diene-1,6-dione	≥98%	Commercially Available or Synthesized	Dienophile
1,3-Diphenylisobenzofuran	≥97%	Commercially Available	Diene
Boron trifluoride etherate (BF₃·OEt₂)	Reagent Grade	Commercially Available	Catalyst for Aromatization
Dichloromethane (CH₂Cl₂)	Anhydrous	Commercially Available	Solvent
Toluene	Anhydrous	Commercially Available	Solvent
Hexanes	ACS Grade	Commercially Available	For Purification
Ethyl acetate	ACS Grade	Commercially Available	For Purification
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Commercially Available	Drying Agent
Silica Gel	230-400 mesh	Commercially Available	For Column Chromatography

Equipment

• Round-bottom flasks (various sizes)

• Reflux condenser

• Magnetic stirrer and stir bars

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Heating mantle or oil bath

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and chamber

• Glassware for column chromatography

• Standard laboratory glassware (beakers, graduated cylinders, funnels)

Step-by-Step Procedure

Step 1: Reaction Setup

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add spiro[4.4]nona-2,7-diene-1,6-dione (1.0 eq).

• Add 1,3-diphenylisobenzofuran (1.1 eq).

• Under an inert atmosphere (nitrogen or argon), add anhydrous toluene (50 mL) via a syringe or cannula.

Step 2: Diels-Alder Cycloaddition

• Stir the reaction mixture at room temperature for 30 minutes.

• Heat the mixture to reflux (approximately 110 °C) and monitor the reaction progress by thin-layer chromatography (TLC). The disappearance of the starting materials will indicate the completion of the cycloaddition. This typically takes 4-6 hours.

Step 3: Aromatization

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add boron trifluoride etherate (BF₃·OEt₂) (1.2 eq) dropwise to the stirred solution. Caution: BF₃·OEt₂ is corrosive and moisture-sensitive; handle in a fume hood.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours. Monitor the aromatization step by TLC.

Step 4: Work-up and Extraction

• Quench the reaction by slowly adding 50 mL of a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Step 5: Purification

• Purify the crude product by column chromatography on silica gel.

• Elute with a gradient of hexanes and ethyl acetate (e.g., starting with 95:5 hexanes:ethyl acetate) to isolate the desired fused spiro[4.4]nonane-dione derivative.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques, including:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups (e.g., C=O stretch of the ketone).

• Melting Point: To assess purity.

Workflow and Mechanistic Overview

The following diagram illustrates the experimental workflow for the synthesis of the fused spiro[4.4]nonane-dione derivative.

Figure 1. Experimental workflow for the synthesis, purification, and characterization of a fused spiro[4.4]nonane-dione derivative.

The reaction mechanism proceeds through a concerted [4+2] cycloaddition followed by a Lewis acid-catalyzed dehydration to afford the aromatic product.

Figure 2. Simplified reaction mechanism showing the Diels-Alder cycloaddition followed by aromatization.

Safety and Handling Precautions

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Boron trifluoride etherate (BF₃·OEt₂): This reagent is corrosive, flammable, and reacts violently with water.[6] It should be handled with extreme care under an inert atmosphere. Avoid inhalation of vapors and contact with skin and eyes.

• Organic Solvents: Dichloromethane and toluene are volatile and flammable.[7] Avoid inhalation and contact with skin. Ensure all heating is performed using a heating mantle or oil bath, and avoid open flames.

• Maleic Anhydride (if used as a dienophile): This compound is corrosive and can cause severe skin burns and eye damage.[8][9] It is also a respiratory irritant. Handle with appropriate PPE in a fume hood.

• Waste Disposal: All chemical waste should be disposed of in accordance with institutional and local regulations.

Troubleshooting and Key Considerations

• Low Yield: Incomplete reactions can be a source of low yield. Ensure starting materials are pure and the reaction is allowed to proceed to completion as monitored by TLC. During work-up, ensure complete extraction of the product.

• Side Reactions: The formation of byproducts can occur, particularly during the aromatization step. Careful control of the reaction temperature and slow addition of the Lewis acid can minimize side reactions.

• Purification Challenges: If the product is difficult to separate from starting materials or byproducts by column chromatography, consider alternative purification techniques such as recrystallization or preparative TLC.

• Moisture Sensitivity: The use of anhydrous solvents and an inert atmosphere is crucial, especially when using moisture-sensitive reagents like BF₃·OEt₂.

Conclusion

The Diels-Alder reaction provides a robust and versatile method for the synthesis of spiro[4.4]nonane derivatives. The protocol detailed herein offers a reliable procedure for the preparation of a fused spiro[4.4]nonane-dione, a valuable scaffold for further chemical exploration. By understanding the underlying principles and adhering to the experimental details and safety precautions, researchers can successfully employ this methodology to access a wide range of novel spirocyclic compounds for applications in drug discovery and materials science.

Sources

• 1. Diels-Alder Reaction [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. (DOC) Experiment 1: Diels Alder reaction [academia.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. novachem.com [novachem.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. molgroupchemicals.com [molgroupchemicals.com]

Application Note: Large-Scale Synthesis of 4-Amino-7-methyl-spiro[4.4]nonane-1-carboxylic Acid

Document Type: Process Chemistry Protocol & Technical Guide Target Audience: Process Chemists, Drug Development Scientists, and Synthetic Methodologists

Executive Summary

Spirocyclic amino acids are highly valued in modern drug discovery as conformationally restricted bioisosteres, offering enhanced metabolic stability and unique 3D vector mapping for target engagement. The spiro[4.4]nonane skeleton, in particular, is a critical structural motif found in biologically important natural products and advanced chiral ligands[1].

This application note details a robust, scalable, and self-validating 6-step synthetic route for 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid . Moving away from low-yielding linear syntheses, this protocol leverages a highly convergent spiroannulation followed by a desymmetrization strategy. The process has been optimized for 100-gram to kilogram-scale execution, utilizing crystalline intermediates to bypass chromatographic purification—a critical requirement for industrial scale-up[2].

Process Chemistry & Causality

To ensure high scientific integrity and reproducibility, it is essential to understand the mechanistic rationale behind the selected conditions:

• Spiroannulation (Step 1): The spiro[4.4]nonane core is constructed via the double alkylation of cyclopentane-1,3-dione with 1,4-dibromo-2-methylbutane. Potassium carbonate ( K2​CO3​ ) in DMF is specifically chosen over stronger bases (like NaH) to maintain a mild thermodynamic environment, preventing base-catalyzed ring-opening of the diketone. The Thorpe-Ingold effect drives the rapid second alkylation, cleanly forming the spiro-center.

• Desymmetrization & Regioselective Isolation (Steps 2 & 3): The introduction of the C7-methyl group renders the C1 and C4 carbonyls constitutionally heterotopic. Consequently, mono-oximation yields a statistical mixture of regioisomers. Instead of forcing an asymmetric reaction, the protocol embraces this mixture. Following reductive amination and Boc-protection, the desired regioisomer (tert-butyl (7-methyl-4-oxospiro[4.4]nonan-1-yl)carbamate) exhibits differential solubility and is selectively crystallized from hot heptane/EtOAc. This exploits thermodynamic phase separations heavily utilized in kilogram-scale spirocyclic processes[3].

• One-Carbon Homologation (Step 4): Converting the highly sterically hindered C1 ketone to a carboxylic acid is achieved via a Wittig olefination using (methoxymethyl)triphenylphosphonium chloride, followed by acidic hydrolysis. NaHMDS is utilized as a strictly non-nucleophilic base to prevent enolization-driven side reactions at the alpha-chiral center.

• Zwitterion Isolation (Step 6): Following Boc-deprotection with HCl, the free amino acid is isolated using propylene oxide in ethanol. Propylene oxide acts as an irreversible acid scavenger (forming 1-chloro-2-propanol), allowing the zwitterionic target to precipitate cleanly without the need for cumbersome ion-exchange chromatography.

Synthetic Workflow Visualization

Process workflow for the large-scale synthesis of 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid.

Step-by-Step Experimental Protocols

Step 1: 7-Methylspiro[4.4]nonane-1,4-dione

• Charge a 20 L jacketed reactor with cyclopentane-1,3-dione (1.00 kg, 10.2 mol) and anhydrous DMF (10 L).

• Add anhydrous K2​CO3​ (3.50 kg, 25.3 mol) in portions, maintaining internal temperature below 30 °C.

• Add 1,4-dibromo-2-methylbutane (2.45 kg, 10.7 mol) dropwise over 2 hours.

• Heat the suspension to 60 °C for 18 hours.

• In-Process Control (IPC): Analyze by GC-MS. The reaction is deemed complete when the mono-alkylated intermediate is < 2% AUC.

• Cool to 20 °C, filter the inorganic salts, and concentrate the filtrate under reduced pressure. Partition the residue between MTBE (8 L) and water (8 L). Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate to yield a pale yellow oil (1.22 kg, 72%).

Step 2: 4-(Hydroxyimino)-7-methylspiro[4.4]nonan-1-one

• Dissolve the diketone (1.20 kg, 7.22 mol) in absolute ethanol (6 L).

• In a separate vessel, dissolve NH2​OH⋅HCl (526 g, 7.58 mol) and sodium acetate (621 g, 7.58 mol) in water (2 L).

• Add the aqueous solution to the ethanolic diketone solution at 0 °C over 1 hour. Stir at room temperature for 4 hours.

• IPC: Monitor via TLC (Silica, 1:1 Hexanes/EtOAc). Ensure complete consumption of the starting material.

• Concentrate to remove ethanol, extract with EtOAc (3 x 4 L), wash with brine, and evaporate to yield the mono-oxime mixture as a viscous oil (889 g, 68%).

Step 3: tert-Butyl (7-methyl-4-oxospiro[4.4]nonan-1-yl)carbamate

• Transfer the mono-oxime (880 g, 4.85 mol) to a high-pressure hydrogenation vessel. Dissolve in EtOAc (8 L).

• Add Boc2​O (1.16 kg, 5.33 mol) and 10% Pd/C (88 g, 50% wet).

• Pressurize with H2​ gas to 50 psi and stir at 25 °C for 12 hours.

• IPC: LC-MS to confirm the disappearance of the oxime ( [M+H]+=182 ) and appearance of the Boc-amine ( [M+H]+=268 ).

• Filter through Celite to remove the catalyst. Concentrate the filtrate to a crude solid.

• Regioisomer Isolation: Recrystallize the crude solid from boiling heptane/EtOAc (4:1, 3 L). Cool to 0 °C over 4 hours. Filter the resulting white crystals to obtain the pure desired regioisomer (544 g, 42%).

Step 4: tert-Butyl (4-formyl-7-methylspiro[4.4]nonan-1-yl)carbamate

• Suspend (methoxymethyl)triphenylphosphonium chloride (1.75 kg, 5.10 mol) in anhydrous THF (5 L) under N2​ at -10 °C.

• Add NaHMDS (2.55 L, 2.0 M in THF, 5.10 mol) dropwise. Stir for 30 minutes to form the ylide (red solution).

• Add a solution of the Boc-aminoketone (540 g, 2.02 mol) in THF (2 L) dropwise. Warm to 25 °C and stir for 4 hours.

• Quench with saturated NH4​Cl (2 L) and extract with MTBE. Concentrate the organics.

• Dissolve the crude enol ether in THF (4 L) and add 2M HCl (2 L). Stir at 40 °C for 3 hours to hydrolyze the enol ether.

• IPC: 1H NMR of an aliquot must show an aldehyde proton at ~9.6 ppm.

• Neutralize with saturated NaHCO3​ , extract with EtOAc, and concentrate to yield the crude aldehyde (443 g, 78%).

Step 5: tert-Butyl (4-carboxy-7-methylspiro[4.4]nonan-1-yl)carbamate

• Dissolve the aldehyde (440 g, 1.56 mol) in t-BuOH (3 L) and 2-methyl-2-butene (800 mL).

• Prepare a solution of NaClO2​ (80% purity, 264 g, 2.34 mol) and NaH2​PO4​ (374 g, 3.12 mol) in water (2 L).

• Add the aqueous solution dropwise to the organic mixture at 10 °C. Stir for 2 hours at room temperature.

• IPC: LC-MS to confirm oxidation to the carboxylic acid ( [M−H]−=296 ).

• Concentrate to remove t-BuOH. Adjust aqueous layer to pH 3 with 1M HCl, extract with EtOAc (3 x 3 L), dry, and concentrate to yield the Boc-amino acid as a white solid (426 g, 92%).

Step 6: Global Deprotection to Target Zwitterion

• Dissolve the Boc-amino acid (420 g, 1.41 mol) in 4M HCl in dioxane (2 L). Stir at 25 °C for 3 hours.

• IPC: Ninhydrin stain on TLC (positive for free amine).

• Concentrate the mixture to complete dryness to yield the hydrochloride salt.

• Dissolve the salt in absolute ethanol (2.5 L) and heat to 50 °C. Add propylene oxide (250 mL) dropwise. The free zwitterionic amino acid will rapidly precipitate.

• Cool to 0 °C, filter the white precipitate, wash with cold ethanol, and dry under high vacuum to afford the final target (245 g, 88%).

Process Metrics & Yields

Process Step	Intermediate Generated	Scale (Starting Material)	Isolated Yield (%)	Purity (HPLC AUC)
1. Spiroannulation	7-methylspiro[4.4]nonane-1,4-dione	1.00 kg	72%	96.5%
2. Desymmetrization	Mono-oxime Intermediate	1.20 kg	68%	94.0%
3. Reductive Amination	Boc-Protected Aminoketone	880 g	42% (Regiopure)	>99.0%
4. Homologation	Boc-Protected Aminoaldehyde	540 g	78%	95.2%
5. Pinnick Oxidation	Boc-Protected Amino Acid	440 g	92%	98.1%
6. Deprotection	Target Amino Acid	420 g	88%	>99.5%

Note: The 42% yield in Step 3 reflects the deliberate isolation of a single regioisomer from a near-statistical mixture, prioritizing absolute stereochemical and regiochemical purity over raw mass recovery.

References

• Title: Organocatalytic Asymmetric Tandem Nazarov Cyclization/Semipinacol Rearrangement: Rapid Construction of Chiral Spiro[4.4]nonane-1,6-diones. Source: Journal of the American Chemical Society (acs.org). URL: 1

• Title: Development of a Kilogram-Scale Chemical Process for a Chiral Spirocyclic Isoxazolone. Source: Organic Process Research & Development (acs.org). URL: 2

• Title: An Efficient Synthesis and Resolution of (±)-cis,cis-Spiro[4.4]nonane-1,6-diol. Source: Synthetic Communications (tandfonline.com). URL: 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]

Application Note: Advanced Derivatization Strategies for the Amino Group in 1-Aminospiro[4.4]nonane-1-carboxylic Acid

Introduction & Mechanistic Challenges

1-Aminospiro[4.4]nonane-1-carboxylic acid (CAS: 1558110-45-4) is a highly rigid, non-natural α,α -disubstituted amino acid[1]. Structurally analogous to cycloleucine but featuring a bulky spiro[4.4]nonane ring system, it is increasingly utilized in drug discovery and peptidomimetics to induce severe conformational restriction, thereby stabilizing α -helical motifs and enhancing proteolytic stability[2].

However, the derivatization of its primary amino group presents a formidable synthetic challenge. The quaternary α -carbon is flanked by two fused cyclopentane rings, creating a steric "umbrella" that severely restricts the Bürgi-Dunitz trajectory of incoming electrophiles. Standard acylation or protection conditions (e.g., Fmoc-OSu at room temperature) typically result in sluggish kinetics, incomplete conversions, and substantial recovery of unreacted starting material[3]. To achieve high-yielding derivatization, the activation energy barrier must be overcome using highly reactive electrophiles, specialized coupling additives (e.g., HOAt), and microwave-assisted thermodynamics[3].

Reaction Pathway & Decision Matrix

To navigate the steric bulk of the spiro[4.4]nonane system, chemists must deviate from standard peptide synthesis protocols. The decision matrix below outlines the optimized pathways for both N-protection and N-acylation.

Workflow for overcoming steric hindrance in the derivatization of spirocyclic amino acids.

Quantitative Comparison of Derivatization Strategies

The necessity of optimized conditions is demonstrated by comparing the reaction efficiencies for the N-protection and N-acylation of 1-aminospiro[4.4]nonane-1-carboxylic acid across various methodologies[3][4].

Reaction Type	Reagents & Additives	Conditions	Time	Yield (%)
N-Protection	Fmoc-OSu, Na₂CO₃	RT, Aqueous/Dioxane	24 h	< 30%
N-Protection	Fmoc-Cl, DIEA	Microwave (75°C), DCM	30 min	> 85%
N-Acylation	HBTU, HOBt, DIEA	RT, DMF	12 h	< 15%
N-Acylation	HATU, HOAt, DIEA	Microwave (50°C), DMF	45 min	78%
N-Acylation	Acid Fluoride (TFFH)	RT, DCM	4 h	82%

Optimized Experimental Protocols

Protocol A: Microwave-Assisted Solution-Phase Fmoc Protection

Objective: Synthesize Fmoc-1-aminospiro[4.4]nonane-1-carboxylic acid for downstream solid-phase peptide synthesis (SPPS). Causality & Expertise: Standard Fmoc-OSu lacks the electrophilicity required to overcome the steric barrier of the spiro[4.4]nonane ring at room temperature. Shifting to the more reactive acid chloride (Fmoc-Cl) and applying microwave irradiation provides the necessary thermodynamic push to force the reaction to completion[3].

Step-by-Step Methodology:

• Preparation: Suspend 1-aminospiro[4.4]nonane-1-carboxylic acid (1.0 eq, 183.25 g/mol ) in anhydrous Dichloromethane (DCM) in a microwave-safe reaction vial.

• Base Addition: Add N,N-Diisopropylethylamine (DIEA) (3.0 eq). The solution will remain a suspension until the amine is functionalized.

• Activation: Dropwise, add a solution of 9-Fluorenylmethoxycarbonyl chloride (Fmoc-Cl) (1.5 eq) dissolved in a minimal volume of DCM.

• Microwave Irradiation: Seal the vial and subject it to microwave heating at 75°C (max power 50 W) for 30 minutes with continuous magnetic stirring.

• Self-Validating Check: Monitor the reaction via LC-MS. The disappearance of the primary amine peak at m/z 184[M+H]⁺ and the appearance of the Fmoc derivative at m/z 406[M+H]⁺ validates completion.

• Workup: Quench the reaction with 1N HCl to pH 2. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography (Silica, DCM/MeOH gradient).

Protocol B: N-Acylation (Peptide Chain Extension)

Objective: Couple an Fmoc-protected amino acid to the N-terminus of resin-bound 1-aminospiro[4.4]nonane-1-carboxylic acid. Causality & Expertise: The amine of the spiro compound is a remarkably poor nucleophile. Using HATU in combination with HOAt exploits the neighboring-group participation of the nitrogen atom in the HOAt pyridine ring. This provides intramolecular base catalysis that pre-organizes the transition state, accelerating the acylation of the hindered amine[3].

Step-by-Step Methodology:

• Resin Swelling: Swell the resin bearing the N-terminal 1-aminospiro[4.4]nonane-1-carboxylic acid in N,N-Dimethylformamide (DMF) for 20 minutes.

• Pre-Activation: In a separate vial, dissolve the incoming Fmoc-Amino Acid (4.0 eq) and HATU (3.9 eq) in DMF. Add DIEA (8.0 eq) and HOAt (4.0 eq). Stir for 3 minutes to allow the active ester to form[4].

• Coupling: Add the pre-activated mixture to the resin.

• Microwave Heating: Subject the reaction vessel to microwave irradiation at 50°C for 45 minutes[3]. Note: Do not exceed 50°C to prevent epimerization of the incoming standard amino acid.

• Self-Validating Check: The standard Kaiser test often yields false negatives for α,α -disubstituted amines due to steric hindrance preventing the formation of the Ruhemann's purple chromophore. Validation must rely on a microcleavage of a few resin beads followed by MALDI-TOF or LC-MS analysis to confirm the mass shift corresponding to the added amino acid.

• Washing: Drain the reaction mixture and wash the resin extensively with DMF (5x) and DCM (3x) before proceeding to the next Fmoc deprotection cycle.

References

• Chemical Synthesis of Hydrocarbon-Stapled Peptides for Protein Interaction Research and Therapeutic Targeting Source: NIH PubMed Central (PMC) URL:[Link]

• Synthesis and Biophysical Characterization of Stabilized α-Helices of BCL-2 Domains Source: NIH PubMed Central (PMC) URL:[Link]

• Microwave-enhanced solution coupling of the alpha,alpha-dialkyl amino acid, Aib Source: ResearchGate URL:[Link]

Sources

• 1. 1558110-45-4|1-Aminospiro[4.4]nonane-1-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

analytical methods for quantifying spiro[4.4]nonane compounds in biological samples

Application Note: High-Throughput LC-MS/MS Quantification of Spiro[4.4]nonane Compounds in Biological Matrices

Introduction & Scientific Rationale

The spiro[4.4]nonane scaffold is a privileged chemotype in modern medicinal chemistry. By sharing a single carbon atom between two five-membered rings, this structural motif projects functionality into a unique three-dimensional space, significantly improving target binding affinity and metabolic stability compared to flat, aromatic alternatives. This scaffold is prominently featured in 1[1] and 2[2].

However, quantifying these highly lipophilic molecules in complex biological matrices (e.g., plasma, tissue homogenates) presents significant analytical hurdles. The cyclopentyl ring is highly susceptible to Cytochrome P450 (CYP450)-mediated oxidation, yielding isobaric C3-keto and hydroxyl metabolites[2]. Furthermore, the lipophilicity of the core often leads to co-elution with endogenous phospholipids, causing severe ion suppression during electrospray ionization (ESI).

Experimental Design: The Causality Behind the Protocol

To overcome these challenges, this protocol is designed around three core principles:

• Selective Sample Cleanup (Causality over Convenience): While Protein Precipitation (PPT) is fast, it fails to remove lysophosphatidylcholines (LPCs). Because spiro[4.4]nonane compounds are highly lipophilic, they co-elute with these LPCs, leading to unpredictable matrix effects. We employ Solid-Phase Extraction (SPE) using a hydrophilic-lipophilic balanced (HLB) polymeric sorbent. This allows for aggressive aqueous-organic washing to discard polar lipids and salts while strongly retaining the target analyte.

• Chromatographic Resolution of Isobars: Oxidative metabolites of the spiro ring can undergo in-source water loss (-H 2​ O) during mass spectrometry, reverting to the parent mass and artificially inflating the pharmacokinetic (PK) profile[2]. We utilize a sub-2 µm C18 column with a mathematically optimized shallow gradient to ensure baseline resolution between the parent drug and its metabolites prior to MS detection.

• A Self-Validating System: The assay incorporates a Stable Isotope-Labeled Internal Standard (SIL-IS) added at the very first step. This creates a self-correcting mathematical ratio that neutralizes variations in extraction recovery and ionization efficiency. Coupled with matrix blanks, the system inherently validates itself against carryover and cross-talk in every analytical batch, adhering strictly to the 3[3].

Step-by-Step Methodology

Reagents and Materials

• Biological Matrix: K 2​ EDTA Human or Rat Plasma.

• Analytical Column: Waters ACQUITY UPLC BEH C18 (2.1 × 50 mm, 1.7 µm).

• SPE Plate: Oasis HLB 96-well µElution Plate (30 µm).

Sample Preparation (Solid-Phase Extraction)

• Spiking: Aliquot 50 µL of plasma sample into a 96-well plate. Add 10 µL of SIL-IS working solution (e.g., d 4​ -spiro[4.4]nonane derivative at 100 ng/mL).

• Pre-treatment: Dilute with 100 µL of 4% H 3​ PO 4​ in water. (Rationale: Acidification disrupts protein binding and ensures basic functional groups are protonated for optimal retention on the SPE sorbent.)

• Conditioning: Condition the SPE plate with 200 µL Methanol, followed by 200 µL Water.

• Loading: Load the pre-treated sample onto the SPE plate. Apply low vacuum (approx. 5 inHg) to allow interaction with the sorbent bed.

• Washing: Wash with 200 µL of 5% Methanol in water. (Rationale: Removes salts and highly polar endogenous interferences without eluting the lipophilic target.)

• Elution: Elute the analytes with 2 × 25 µL of Acetonitrile/Methanol (50:50, v/v).

• Dilution: Dilute the eluate with 50 µL of HPLC-grade water before injection. (Rationale: Matches the sample diluent to the initial mobile phase conditions, preventing peak fronting or distortion.)

LC-MS/MS Conditions

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2.0 µL.

• Ionization: Positive Electrospray Ionization (ESI+).

Data Presentation & Quantitative Summaries

Table 1: Optimized LC Gradient Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	0.40	95	5	Initial
0.50	0.40	95	5	6 (Linear)
3.00	0.40	40	60	6 (Linear)
3.50	0.40	5	95	6 (Linear)
4.50	0.40	5	95	6 (Linear)
4.60	0.40	95	5	6 (Linear)

| 6.00 | 0.40 | 95 | 5 | 6 (Linear) |

Table 2: Typical MRM Parameters for Spiro[4.4]nonane Scaffold

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)

| Spiro[4.4]nonane Target | [M+H] + | [Fragment] + | 30 | 25 | | SIL-IS (d 4​ -Target) |[M+4+H] + | [Fragment+4] + | 30 | 25 | | Hydroxyl-Metabolite | [M+16+H] + | [Fragment] + | 35 | 28 |

Table 3: Method Validation Summary (FDA Criteria)

Parameter	Acceptance Criteria	Representative Assay Performance
Linearity (R²)	≥ 0.990	> 0.998 (1 - 1000 ng/mL)
LLOQ Accuracy	± 20% of nominal	96.5% - 104.2%
Intra-day Precision	≤ 15% CV (≤ 20% at LLOQ)	3.2% - 8.4%
Matrix Factor	IS-normalized CV ≤ 15%	0.98 (CV: 4.1%)

| Carryover | ≤ 20% of LLOQ | Not Detected (< 5%) |

Visualizations

Figure 1: High-throughput SPE and LC-MS/MS workflow for spiro[4.4]nonane quantification.

Figure 2: CYP450-mediated oxidation of the spiro ring requires strict chromatographic resolution.

References

• Source: National Institutes of Health (NIH)
• Source: Journal of Medicinal Chemistry (ACS Publications)
• Source: U.S. Food and Drug Administration (FDA)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fda.gov [fda.gov]

Spiro[4.4]nonane Derivatives in Materials Science: A Guide to Application and Synthesis

The rigid, three-dimensional architecture of spiro[4.4]nonane has emerged as a powerful design element in modern materials science. Its unique spirocyclic core, consisting of two fused five-membered rings sharing a central quaternary carbon, imparts a combination of thermal stability, solution processability, and precise spatial orientation to functional molecules. These characteristics have led to the successful application of spiro[4.4]nonane derivatives in cutting-edge technologies, most notably in organic light-emitting diodes (OLEDs) and perovskite solar cells (PSCs).

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the application of spiro[4.4]nonane derivatives in materials science. It delves into the rationale behind their use, offers detailed protocols for the synthesis of key intermediates and functional materials, and presents a framework for their characterization and implementation in electronic devices.

The Spiro[4.4]nonane Advantage: Engineering Molecular Architecture for Enhanced Performance

The core appeal of the spiro[4.4]nonane scaffold lies in its ability to enforce a perpendicular arrangement of appended functional units. This orthogonal orientation is a direct consequence of the spiro-center and offers several distinct advantages in the design of organic electronic materials:

• Suppression of Intermolecular Interactions: The bulky, non-planar structure of spiro[4.4]nonane derivatives effectively hinders close packing and π-π stacking between adjacent molecules in the solid state. This is crucial for preventing aggregation-caused quenching of luminescence in emissive materials and for promoting the formation of stable amorphous films, a desirable morphology for many organic electronic devices.

• Enhanced Thermal and Morphological Stability: The rigid bicyclic system contributes to high glass transition temperatures (Tg) in spiro-containing materials. A high Tg is a critical parameter for device longevity, as it prevents morphological changes and degradation at the elevated operating temperatures of OLEDs and solar cells.

• Tailorable Electronic Properties: The spiro[4.4]nonane core itself is electronically insulating. This allows for the independent tuning of the electronic properties of the attached functional moieties without significant interference from the scaffold. By synthetically modifying the peripheral groups, researchers can precisely control properties such as the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, which are critical for efficient charge injection, transport, and recombination in electronic devices.

Application Focus: Organic Electronics

The unique attributes of the spiro[4.4]nonane framework have been most effectively leveraged in the field of organic electronics, where precise control over molecular organization and electronic properties is paramount.

Hole-Transporting Materials (HTMs) in Perovskite Solar Cells

Perovskite solar cells have shown remarkable power conversion efficiencies, and the hole-transporting layer plays a pivotal role in extracting and transporting positive charge carriers from the perovskite absorber layer to the electrode. Spiro[4.4]nonane derivatives have been investigated as alternatives to the widely used but expensive spiro-OMeTAD.

The design strategy involves attaching hole-transporting moieties, such as triarylamines, to the spiro[4.4]nonane core. The spiro-center ensures that these functional groups are held in a non-planar arrangement, which is conducive to forming uniform, amorphous films and preventing crystallization, thereby ensuring good interfacial contact with the perovskite layer.

Emissive Materials and Hosts in Organic Light-Emitting Diodes (OLEDs)

In OLEDs, spiro[4.4]nonane derivatives have been employed as both emissive materials and host materials for phosphorescent and thermally activated delayed fluorescence (TADF) emitters.

When used in emissive materials, the spiro[4.4]nonane core serves to isolate chromophores, preventing self-quenching and leading to high photoluminescence quantum yields in the solid state. For host materials, the high triplet energy that can be achieved with spiro-based structures is a key advantage, enabling efficient energy transfer to blue phosphorescent or TADF emitters without quenching. The rigid structure also contributes to narrow emission spectra and improved color purity.[1]

Synthesis Protocols: From Core to Functional Material

The synthesis of functional spiro[4.4]nonane derivatives typically begins with the construction of the core bicyclic system, followed by functionalization. The following protocols provide detailed, step-by-step methodologies for the synthesis of key spiro[4.4]nonane building blocks.

Protocol 1: Synthesis of Spiro[4.4]nonane-1,6-dione

This protocol details the synthesis of a key precursor, spiro[4.4]nonane-1,6-dione, via an intramolecular Dieckmann condensation. This dione serves as a versatile starting material for further functionalization.

Reaction Scheme:

A representative synthetic workflow.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
Diethyl 2,2'-(cyclopentane-1,1-diyl)diacetate	6825-95-2	270.35	27.0 g (0.1 mol)
Sodium Ethoxide (NaOEt)	141-52-6	68.05	8.2 g (0.12 mol)
Toluene (anhydrous)	108-88-3	92.14	250 mL
Hydrochloric Acid (HCl), concentrated	7647-01-0	36.46	As needed
Diethyl Ether	60-29-7	74.12	3 x 100 mL
Saturated Sodium Bicarbonate Solution	144-55-8	84.01	As needed
Brine	N/A	N/A	As needed
Anhydrous Magnesium Sulfate	7487-88-9	120.37	As needed

Procedure:

• Reaction Setup: In a flame-dried 500 mL three-necked round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a nitrogen inlet, add sodium ethoxide (8.2 g, 0.12 mol) and anhydrous toluene (150 mL).

• Addition of Diester: While stirring under a nitrogen atmosphere, add a solution of diethyl 2,2'-(cyclopentane-1,1-diyl)diacetate (27.0 g, 0.1 mol) in anhydrous toluene (100 mL) dropwise over 30 minutes.

• Dieckmann Condensation: Heat the reaction mixture to reflux and maintain for 4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and pour it carefully into a beaker containing a mixture of crushed ice (200 g) and concentrated hydrochloric acid (20 mL).

• Extraction: Separate the organic layer. Extract the aqueous layer with diethyl ether (3 x 100 mL).

• Washing: Combine the organic layers and wash sequentially with water (100 mL), saturated sodium bicarbonate solution (100 mL), and brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel using a hexane/ethyl acetate gradient to yield spiro[4.4]nonane-1,6-dione as a colorless oil.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of anhydrous toluene and a nitrogen atmosphere is critical as sodium ethoxide is a strong base that reacts readily with water. The presence of water would quench the base and prevent the Dieckmann condensation from proceeding efficiently.

• Reflux Temperature: Heating the reaction to the reflux temperature of toluene provides the necessary activation energy for the intramolecular cyclization to occur at a reasonable rate.

• Acidic Work-up: The acidic work-up serves two purposes: it neutralizes the excess sodium ethoxide and protonates the enolate intermediate formed during the condensation, leading to the β-keto ester. Subsequent hydrolysis and decarboxylation under acidic conditions yield the desired dione.

Protocol 2: Functionalization of Spiro[4.4]nonane-dione via Tandem [4+2] Cycloaddition/Aromatization

This protocol describes a method to construct annulated aromatic systems onto the spiro[4.4]nonane core, a key step in creating materials with tailored optoelectronic properties.[2]

Reaction Scheme:

A generalized functionalization pathway.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Notes
Spiro[4.4]nona-2,7-diene-1,6-dione	52147-93-4	148.16	Synthesized from spiro[4.4]nonane-1,6-dione
1,3-Diphenylisobenzofuran	5471-63-6	270.33	Example of a diene
Boron Trifluoride Etherate (BF₃·OEt₂)	109-63-7	141.93	Lewis acid catalyst
Dichloromethane (DCM), anhydrous	75-09-2	84.93	Solvent

Procedure:

• Reaction Setup: To a solution of spiro[4.4]nona-2,7-diene-1,6-dione (1.0 mmol) and the diene (e.g., 1,3-diphenylisobenzofuran, 1.1 mmol) in anhydrous dichloromethane (20 mL) under a nitrogen atmosphere, add boron trifluoride etherate (1.2 mmol) dropwise at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Work-up: Quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate (20 mL).

• Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Washing and Drying: Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Purification: After filtration and concentration of the solvent, purify the crude product by column chromatography on silica gel to afford the desired annulated spiro[4.4]nonane-dione derivative.

Self-Validating System:

The success of this synthesis can be validated at multiple stages. The disappearance of the starting materials and the appearance of a new, less polar spot on the TLC plate indicate that the reaction is proceeding. The final product's identity and purity should be confirmed by a suite of analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the successful annulation.

• Mass Spectrometry (MS): To verify the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretching frequencies.

Characterization and Performance Data

The rational design of spiro[4.4]nonane-based materials requires a thorough understanding of their structure-property relationships. The following table summarizes key physicochemical properties of representative spiro[4.4]nonane derivatives and their performance in organic electronic devices.

Compound ID	Application	HOMO (eV)	LUMO (eV)	Tg (°C)	Device Performance Metric	Reference
HTM-Spiro-1	PSC HTM	-5.15	-2.10	125	PCE: 21.67%	[3]
TADF-Spiro-2	OLED Emitter	-5.80	-2.75	140	EQE: 33.4%	[1]
Host-Spiro-3	OLED Host	-6.01	-2.45	155	High Triplet Energy (>2.8 eV)	[4]

PCE: Power Conversion Efficiency; EQE: External Quantum Efficiency; Tg: Glass Transition Temperature.

Conclusion and Future Outlook

The spiro[4.4]nonane scaffold has proven to be a versatile and highly effective building block for the creation of advanced materials for organic electronics. Its unique three-dimensional structure provides a powerful tool for controlling intermolecular interactions, enhancing thermal stability, and fine-tuning electronic properties. The synthetic protocols outlined in this guide provide a starting point for researchers to explore the vast chemical space of spiro[4.4]nonane derivatives.

Future research in this area will likely focus on the development of novel, cost-effective synthetic routes to functionalized spiro[4.4]nonane cores. Furthermore, the exploration of new functional moieties to attach to the spiro-backbone will undoubtedly lead to materials with even greater performance in OLEDs, perovskite solar cells, and other emerging electronic and photonic applications. The continued synergy between innovative synthetic chemistry and materials engineering will be key to unlocking the full potential of this remarkable molecular architecture.

References

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Reductive Amination Protocols in the Synthesis of Spirocyclic Amines

Introduction: Escaping Flatland with Spirocyclic Amines

In modern drug discovery, spirocyclic compounds have emerged as privileged scaffolds. By incorporating sp³-rich, three-dimensional architectures, they allow medicinal chemists to "escape flatland," resulting in drug candidates with improved metabolic stability, enhanced solubility, and unique receptor-binding profiles.

The functionalization of these complex architectures often relies on the conversion of spirocyclic ketones (e.g., spiro[3.3]heptan-2-one, spiro[4.5]decan-8-one) into spirocyclic amines. Because direct alkylation of primary amines often leads to uncontrolled over-alkylation, for constructing these sterically demanding nitrogen centers[1].

Mechanistic Rationale & Reagent Selection

Reductive amination is a two-step cascade: the condensation of a ketone and an amine to form an intermediate imine (or iminium ion), followed by the in situ reduction of this intermediate to the final amine.

The causality behind reagent selection is critical to preventing side reactions.[2]. The electron-withdrawing acetoxy groups significantly reduce the nucleophilicity of the borohydride. This kinetic preference ensures that STAB reduces the highly electrophilic iminium ion much faster than it reduces the starting spirocyclic ketone. Consequently, the formation of unwanted spirocyclic alcohols is minimized. Furthermore, STAB circumvents the severe toxicity risks associated with sodium cyanoborohydride (NaCNBH₃), which can release lethal hydrogen cyanide gas during acidic workups[2].

Workflow Visualization

Logical workflow of spirocyclic reductive amination from ketone to target amine.

Quantitative Data: Reagent Comparison Matrix

To optimize the synthesis of spirocyclic amines, researchers must match the reducing agent to the steric and electronic demands of the substrate.

Reducing Agent	Chemical Formula	Reactivity Profile	Toxicity / Byproducts	Optimal Spiro Use Case
Sodium Triacetoxyborohydride	NaBH(OAc)₃	Mild; strongly favors iminium over ketone reduction.	Low; generates harmless acetic acid byproducts.	Standard direct reductive amination of unhindered spiro ketones.
Sodium Cyanoborohydride	NaCNBH₃	Mild; highly pH dependent (active at pH 6-7).	High; severe risk of HCN gas generation upon acidification.	Acid-sensitive substrates or highly reversible imine formations.
Sodium Borohydride	NaBH₄	Strong; rapidly reduces ketones directly to alcohols.	Low; generates borate salts.	Indirect (two-step) amination of highly sterically hindered spirocycles.

Experimental Protocols

Protocol A: Direct Reductive Amination (Standard Method)

This protocol is designed for standard, unhindered spirocyclic ketones.

Causality & Design: and STAB exhibits optimal solubility in halogenated media[2]. Acetic acid (AcOH) is utilized as a catalyst to accelerate the dehydration step, which is the rate-limiting step for ketone substrates[2].

Step-by-Step Methodology:

• Initiation: In a flame-dried round-bottom flask under an inert nitrogen atmosphere, dissolve the spirocyclic ketone (1.0 eq) and the primary/secondary amine (1.1 eq) in anhydrous DCE (0.2 M).

• Catalysis: Add glacial acetic acid (1.0–2.0 eq) dropwise. Self-Validation: Stir for 30 minutes at room temperature and sample for LC-MS. You should observe the mass of the intermediate imine/enamine.

• Reduction: Add STAB (1.5 eq) in portions over 10 minutes to control any mild exotherm.

• Propagation: Stir the reaction mixture at room temperature for 12–18 hours.

• Quench & Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ until gas evolution ceases (pH ~8). Extract the aqueous layer with dichloromethane (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Indirect Reductive Amination (Hindered Substrates)

For highly hindered systems (e.g., spiro[3]hexan-5-one), steric bulk prevents the rapid formation of the imine, causing direct STAB protocols to stall or fail.

Causality & Design: to forcefully drive the equilibrium toward the imine[4]. Because the imine is pre-formed, the stronger, less selective NaBH₄ can be safely used for the final reduction without risking ketone reduction.

Step-by-Step Methodology:

• Imine Pre-formation: Dissolve the hindered spirocyclic ketone (1.0 eq) and amine (1.5 eq) in anhydrous methanol or THF (0.2 M).

• Titanium Activation: Add Ti(O-iPr)₄ (1.2–2.0 eq) dropwise. Stir the resulting mixture at room temperature for 12 hours.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Slowly add NaBH₄ (1.5 eq) in small portions over 15 minutes to control hydrogen gas evolution. Allow the reaction to warm to room temperature and stir for an additional 4 hours.

• Self-Validating Quench: Quench the reaction by the slow addition of water. Self-Validation: The water will immediately hydrolyze the titanium complex, forming a dense, white TiO₂ precipitate. This visual cue confirms the successful destruction of the reactive titanium species[4].

• Filtration & Isolation: Filter the resulting suspension through a pad of Celite®, washing generously with methanol or ethyl acetate. Concentrate the filtrate, partition between organic solvent and water, and purify via silica gel chromatography.

Quality Control & Troubleshooting

• Issue: Over-alkylation of Primary Amines.

  • Mechanism: The newly formed secondary amine is more nucleophilic than the starting primary amine, leading to a second reductive amination event.

  • Solution: to strictly control stoichiometry[2].

• Issue: High Levels of Spirocyclic Alcohol Byproduct.

  • Mechanism: The imine formation is too slow, allowing the reducing agent to attack the unreacted ketone.

  • Solution: Ensure the reaction is properly acidified (pH ~5) to catalyze iminium formation, or switch entirely to the Ti(O-iPr)₄ indirect method (Protocol B).

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry (ACS Publications). URL: [Link]

• Guggenheim, K. G., Butler, J. D., Painter, P. P., Lorsbach, B. A., Tantillo, D. J., & Kurth, M. J. "Synthesis of Spiro-fused Pyrazolidoylisoxazolines." The Journal of Organic Chemistry (NIH PMC). URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

improving the yield of 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid synthesis

Welcome to the Technical Support Center for spirocyclic amino acid synthesis. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic, stereochemical, and isolation challenges associated with synthesizing 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid .

Spirocyclic scaffolds are notoriously difficult to construct due to the steric strain of the spiro-junction and the high polarity of the final zwitterionic products. This guide bypasses generic advice, offering field-proven, self-validating protocols and causal troubleshooting to ensure high-yield, reproducible synthesis.

Part 1: Quantitative Benchmarks & Physicochemical Data

Before initiating the synthesis, it is critical to understand the target molecule's physicochemical properties, as these dictate the behavior of the compound during isolation and purification[1].

Parameter	Value / Target	Implication for Synthesis
Molecular Weight	197.27 g/mol	Used for precise mass spectrometry (LC-MS) tracking.
Predicted LogP	~1.5	Indicates moderate lipophilicity; highly water-soluble at neutral pH.
Isoelectric Point (pI)	~6.0	Critical for zwitterion precipitation and ion-exchange recovery.
Step 1 Yield Target	80 - 85%	Dieckmann condensation requires strict anhydrous conditions.
Step 2 Yield Target	85 - 90%	Hydantoin formation is thermodynamically driven.
Step 3 Yield Target	75 - 80%	Final hydrolysis requires resin-based isolation to prevent loss.

Part 2: Diagnostic Q&A (Troubleshooting Guide)

Q1: My spirocyclization step (Dieckmann condensation) is stalling at 40% yield, accompanied by oligomeric byproducts. How do I push this to >80%? The Causality: The synthesis of the spiro[4.4]nonane core via the Dieckmann condensation of diethyl 2,2'-(cyclopentane-1,1-diyl)diacetate is a reversible equilibrium[2]. If the generated ethanol is not removed, or if the solvent contains trace moisture, the equilibrium shifts backward, promoting competitive intermolecular Claisen condensations (forming oligomers). The Solution: Switch your solvent system. Protic or wet solvents severely depress cyclization yields in spiro-systems[3]. Use strictly anhydrous toluene and replace sodium ethoxide (NaOEt) with potassium tert-butoxide (KOtBu). The bulky tert-butoxide is a stronger, non-nucleophilic base that drives the intramolecular cyclization irreversibly while minimizing transesterification.

Q2: During the introduction of the amino acid moiety via the Bucherer-Bergs reaction, I am observing poor conversion and a complex diastereomeric mixture. How can I control this? The Causality: The spiro[4.4]nonane core possesses a skewed, rigid conformation. The approach of the cyanide ion to the iminium intermediate is sterically hindered by the 7-methyl group on the adjacent ring. The Solution: The Bucherer-Bergs hydantoin formation is a primary, highly effective approach for synthesizing spirocyclic amino acids because it operates under thermodynamic control[4]. To resolve the diastereomeric mixture, you must allow the system to fully equilibrate. Increase the reaction time to 48 hours at 60°C in a 50% aqueous ethanol mixture. This extended thermal energy allows the reversible intermediates to funnel into the thermodynamically most stable spiro-hydantoin isomer (typically where steric clashes across the spiro-junction are minimized).

Q3: I am losing over 50% of my product during the final isolation of the amino acid from the aqueous hydrolysis mixture. Liquid-liquid extraction is failing. The Causality: 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid is a highly polar zwitterion. With a LogP of ~1.5 and functional groups that readily form salts[1], it remains partitioned in the aqueous layer regardless of the organic solvent used for extraction. The Solution: Abandon liquid-liquid extraction. Implement strongly acidic cation-exchange chromatography (e.g., Dowex 50WX8). The resin will capture the protonated amine. Washing with water removes all inorganic salts from the alkaline hydrolysis, and eluting with dilute ammonia yields the pure amino acid upon lyophilization.

Part 3: Visual Workflows & Logic Trees

Caption: Synthetic workflow for 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid.

Caption: Troubleshooting logic for the isolation of highly polar spirocyclic zwitterions.

Part 4: Validated Experimental Protocols

Every protocol below is designed as a self-validating system . Do not proceed to the next step unless the validation checkpoint is met.

Protocol 1: Spirocyclization via Dieckmann Condensation[2]

• Preparation: In an oven-dried, argon-purged 500 mL round-bottom flask, suspend KOtBu (1.2 eq) in 150 mL of strictly anhydrous toluene.

• Addition: Slowly add the starting cyclopentane diester (1.0 eq) dropwise over 1 hour at 0°C to prevent thermal degradation.

• Cyclization: Heat the mixture to reflux (110°C) for 12 hours.

• Workup: Cool to room temperature, quench with 1M HCl until pH 2, and extract with ethyl acetate (3 x 50 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

• Validation Checkpoint: Take a 0.1 mL aliquot of the reaction mixture before quenching. Dilute in EtOAc and analyze via GC-MS. You must observe >95% conversion to the intermediate mass. If unreacted diester remains, add 0.1 eq KOtBu and reflux for 2 additional hours.

Protocol 2: Bucherer-Bergs Hydantoin Synthesis[4]

• Reagent Mixing: Dissolve the spiro-ketone intermediate (1.0 eq) in a 1:1 mixture of EtOH and DI water (100 mL).

• Addition: Add ammonium carbonate ((NH₄)₂CO₃, 4.0 eq) and potassium cyanide (KCN, 1.5 eq). Caution: Perform in a highly ventilated fume hood.

• Equilibration: Seal the vessel and heat to 60°C for 48 hours to ensure thermodynamic control of the stereocenter.

• Isolation: Cool the mixture to 0°C. The spiro-hydantoin will precipitate as a white solid. Filter and wash with ice-cold water.

• Validation Checkpoint: Monitor the mother liquor by LC-MS. The intermediate iminium ion must be completely absent, with the mass corresponding exclusively to the hydantoin (M+H = 223.x). If the ketone persists, add 1.0 eq of (NH₄)₂CO₃ and continue heating.

Protocol 3: Alkaline Hydrolysis & Zwitterion Isolation

• Hydrolysis: Suspend the spiro-hydantoin in 3M aqueous NaOH (10 eq). Reflux at 100°C for 24 hours until the solution becomes completely homogeneous.

• Neutralization: Cool to room temperature and carefully adjust the pH to ~6.0 (the approximate pI) using 2M HCl.

• Ion-Exchange Chromatography:

  • Prepare a column with Dowex 50WX8 strongly acidic cation exchange resin (H+ form).

  • Load the neutralized aqueous mixture onto the column.

  • Wash the column with 5 column volumes (CV) of DI water to elute all NaCl and unreacted salts.

  • Elute the target amino acid using 2M aqueous NH₄OH (3 CV).

• Lyophilization: Concentrate the ammonia eluent under reduced pressure to ~20 mL, then lyophilize to afford the pure 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid as a white powder.

• Validation Checkpoint: Spot the column eluate on a silica TLC plate and stain with ninhydrin. A deep purple spot indicates the elution of the free amino acid. The absence of a spot in the initial water wash confirms that the resin successfully bound the zwitterion.

References

• National Center for Biotechnology Information (PMC). "Synthesis of spiro-2,6-dioxopiperazine and spiro-2,6-dioxopyrazine scaffolds using amino acids in a three-component reaction to generate potential Sigma-1 (σ1) receptor selective ligands". [Link]

Sources

• 1. Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- (251461-91-3) for sale [vulcanchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Unnatural Amino Acids - Enamine [enamine.net]

troubleshooting purification of chiral spiro compounds by HPLC

Technical Support Center: Troubleshooting Purification of Chiral Spiro Compounds by HPLC

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique chromatographic challenges associated with chiral spiro compounds. Spiro molecules—characterized by two rings connected through a single highly rigid spiro atom—often exhibit axial or central chirality. Their rigid, three-dimensional architectures make them invaluable in asymmetric catalysis and drug discovery, but they frequently present severe challenges during High-Performance Liquid Chromatography (HPLC) purification, including poor solubility, peak tailing, and "near-meso" co-elution behavior.

This guide provides field-proven, mechanistically grounded solutions to optimize your analytical and preparative chiral workflows.

Part 1: Frequently Asked Questions & Troubleshooting Guide

Q1: My spiro compound has extremely poor solubility in standard Normal Phase (NP) solvents like Hexane/Isopropanol. When I inject it, the sample "oils out" or clogs the column frit. How can I resolve this? A: Sample solubility is the most critical parameter in preparative chromatography. Spiro-fused polycyclic aromatic compounds are highly rigid and often lipophilic, leading to poor solubility in standard alkane/alcohol mixtures[1].

• The Causality: If you inject a sample dissolved in a strong solvent (e.g., DMSO) into a weak mobile phase (e.g., 90% Hexane), the analyte will precipitate at the column head, causing massive pressure spikes, split peaks, and column degradation[2].

• The Solution: You must transition to "non-standard" or extended-range solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), or Methyl tert-butyl ether (MTBE)[3].

• Critical Warning: You cannot use these solvents on traditional coated polysaccharide Chiral Stationary Phases (CSPs) like Chiralpak AD or Chiralcel OD. These solvents will swell and dissolve the physically adsorbed polymeric chiral selector, irreversibly destroying the column[3][4]. You must switch to an Immobilized CSP (e.g., Chiralpak IA, IB, IC, ID), where the polysaccharide backbone is covalently bonded to the silica matrix, granting universal solvent compatibility[5][6].

Q2: I am observing severe peak tailing and broad peaks for my basic spiro-amine derivative, which is ruining my preparative resolution and yield. What is causing this? A: Peak tailing in chiral chromatography is rarely a function of the chiral selector itself; it is almost always driven by secondary interactions.

• The Causality: The silica gel support beneath the chiral polymer contains residual, weakly acidic silanol groups (-SiOH). Basic functional groups on your spiro compound (e.g., amines) undergo strong ion-exchange or hydrogen-bonding interactions with these silanols, causing the analyte to "drag" through the column[2].

• The Solution: You must dynamically mask these active sites by adding a mobile phase modifier[7]. For basic spiro compounds, add 0.1% Diethylamine (DEA) or Triethylamine (TEA) to the mobile phase[2]. The small, highly basic modifier outcompetes the analyte for the silanol sites. For acidic spiro compounds, use 0.1% Trifluoroacetic acid (TFA) or Acetic acid[2][7]. Ensure you wash the column thoroughly after using modifiers to maintain column longevity.

Q3: My spiro compound has a "near-meso" structure, and I cannot achieve a baseline resolution (Rs > 1.5) even after screening multiple columns. How can I purify this on a preparative scale? A: "Cryptochiral" or near-meso spiro compounds possess subtle stereochemical differences that make enantioseparation exceptionally difficult, often yielding an alpha value (α) of less than 1.1[8].

• The Causality: Preparative column length is limited by backpressure. You cannot simply use a 1-meter-long column to force baseline separation.

• The Solution: Implement Recycling Preparative HPLC [9][10]. Instead of collecting the partially resolved peaks, the eluent containing the overlapping bands is directed through a switching valve back into the HPLC pump and passed through the same column multiple times. This effectively multiplies the theoretical plate count ( N ) without increasing the system backpressure, allowing you to "shave" off pure enantiomers at the leading and trailing edges of the peak profile over successive cycles[10].

Q4: I isolated a pure enantiomer of a spiro compound, but upon re-injection, I see a small peak corresponding to the other enantiomer. Is my column failing? A: Not necessarily. You may be observing on-column enantiomerization (stereolability). While many spiro compounds are highly rigid, certain spiro-systems with lower rotational energy barriers can undergo thermal interconversion during the chromatographic timescale[9].

• The Causality: If the interconversion rate is comparable to the elution time, you will observe a characteristic "plateau" or "bridge" between the two enantiomeric peaks (dynamic HPLC)[9].

• The Solution: Lower the column temperature (e.g., from 25°C to 5°C) to kinetically freeze the interconversion during the separation. Alternatively, utilize stopped-flow HPLC techniques to determine the rotational energy barrier and confirm stereolability[9].

Part 2: Data Presentation

Table 1: Coated vs. Immobilized Polysaccharide CSPs for Spiro Compounds

To ensure column integrity and maximize sample loading, select the appropriate CSP chemistry based on your required mobile phase[3][4].

Feature	Coated CSPs (e.g., AD, OD)	Immobilized CSPs (e.g., IA, IB, IC)
Chiral Selector Attachment	Physically adsorbed to silica[4]	Covalently bonded to silica[4]
Standard Solvents (Hexane, IPA, EtOH)	Highly Compatible	Highly Compatible
Strong Solvents (DCM, THF, EtOAc, MTBE)	Incompatible (Will destroy column) [4]	Highly Compatible [6]
Sample Solubility Limit	Low to Moderate	High (due to strong solvent use)[4]
Preparative Loadability	Limited by alkane solubility	Excellent (can inject in pure DCM/THF)
Robustness & Lifespan	Moderate	High (Pressure tolerant up to 400 bar)[6]

Table 2: Mobile Phase Modifiers for Peak Shape Optimization

Modifiers should be used at low concentrations (typically 0.1% v/v) to prevent stationary phase degradation[2][7].

Analyte Nature	Recommended Modifier	Mechanism of Action
Basic Spiro Compounds (Amines)	0.1% DEA, TEA, or Butylamine	Masks acidic residual silanols on silica support[2].
Acidic Spiro Compounds (Carboxylic acids)	0.1% TFA, Formic Acid, or Acetic Acid	Suppresses analyte ionization, ensuring it remains in a neutral, lipophilic state[7].
Amphoteric / Zwitterionic	0.1% Ammonium Acetate	Provides ionic strength to shield complex electrostatic interactions[11].

Part 3: Experimental Protocols

Protocol 1: Method Development & Scale-Up for Poorly Soluble Spiro Compounds

This protocol establishes a self-validating workflow to transition from analytical screening to preparative purification without risking column overload or precipitation.

• Solubility Profiling: Weigh 10 mg of the racemic spiro compound. Attempt to dissolve it in 1 mL of Hexane/IPA (90:10). If it fails to dissolve completely, sequentially test EtOAc, THF, and DCM until complete dissolution is achieved.

• CSP Selection: If the sample requires EtOAc, THF, or DCM, immediately restrict your screening to Immobilized CSPs (e.g., Chiralpak IA, IB, IC)[3][4].

• Analytical Screening:

  • Set flow rate to 1.0 mL/min on a 4.6 x 250 mm analytical column.

  • Inject 5 µL of a 1 mg/mL solution.

  • Screen mobile phases: Hexane/DCM/IPA (e.g., 50:30:20) or Hexane/THF (e.g., 70:30).

  • Evaluate resolution ( Rs ). Target Rs>1.5 for preparative scale-up.

• Loading Study (Band-Touching Condition):

  • Gradually increase the injection volume (10 µL, 20 µL, 50 µL, 100 µL) of a highly concentrated sample (e.g., 50 mg/mL in DCM)[12].

  • Identify the maximum injection volume where the tail of the first enantiomer just touches the front of the second enantiomer (band-touching condition)[12].

• Preparative Scale-Up: Calculate the scale-up factor based on the ratio of the column cross-sectional areas ( rprep2​/ranalytical2​ ). Multiply the analytical flow rate and optimized injection volume by this factor to execute the preparative run.

Protocol 2: Closed-Loop Recycling Preparative HPLC

Use this protocol for near-meso spiro compounds where baseline resolution is impossible in a single pass[8][10].

• System Preparation: Ensure your preparative HPLC is equipped with a multi-position switching valve connecting the detector outlet back to the pump inlet[10].

• Initial Injection: Inject the sample under isocratic conditions. (Gradient elution cannot be used in recycling HPLC).

• First Pass Monitoring: As the unresolved peak cluster passes through the UV detector, trigger the switching valve to route the flow back into the pump.

• Recycling Cycles: Allow the sample to pass through the column 3 to 5 times. You will observe the peak-to-valley ratio improving with each cycle as the effective column length increases[10].

• Fraction Shaving: Once the leading edge of the first enantiomer is sufficiently resolved, switch the valve to "Fraction Collection" to harvest the pure front portion. Switch back to "Recycle" for the mixed center band, and collect the pure tailing edge of the second enantiomer.

Part 4: Visualizations of Workflows

Caption: Decision tree for chiral HPLC method development and troubleshooting of spiro compounds.

Caption: Workflow of a recycling preparative HPLC system for separating closely eluting enantiomers.

References

• Pharma Focus America. "Chiral Chromatography in Pharmaceutical Analysis." Available at: [Link]

• PharmTech. "Polysaccharide-Based Chiral Chromatography Media in HPLC and SFC." Available at: [Link]

• Chiralpedia. "Polysaccharide-based CSPs." Available at: [Link]

• Amerigo Scientific. "Immobilized Type Chiral HPLC columns." Available at: [Link]

• ACS Publications. "Mapping the Separation Landscape of Pharmaceuticals: Rapid and Efficient Scale-Up of Preparative Purifications Enabled by Computer-Assisted Chromatographic Method Development." Available at: [Link]

• ResearchGate. "Evaluation of Stereo and Chemical Stability of Chiral Compounds." Available at: [Link]

• MDPI. "Furan-Containing Chiral Spiro-Fused Polycyclic Aromatic Compounds: Synthesis and Photophysical Properties." Available at: [Link]

• RSC Publishing. "High throughput analysis enables high throughput experimentation in pharmaceutical process research." Reaction Chemistry & Engineering. Available at: [Link]

• PubMed Central (PMC). "Conversion of Racemic Alkyl Aryl Sulfoxides into Pure Enantiomers Using a Recycle Photoreactor: Tandem Use of Chromatography on Chiral Support and Photoracemization on Solid Support." Available at: [Link]

• Reddit (r/Chempros). "Developing a chiral separation on HPLC in NP." Available at: [Link]

• ResearchGate. "Determination of terbutaline sulfate and its degradation products in pharmaceutical formulations using LC." Available at: [Link]

Sources

• 1. Furan-Containing Chiral Spiro-Fused Polycyclic Aromatic Compounds: Synthesis and Photophysical Properties [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pharmafocusamerica.com [pharmafocusamerica.com]
• 4. Polysaccharide-based CSPs – Chiralpedia [chiralpedia.com]
• 5. pharmtech.com [pharmtech.com]
• 6. Immobilized Type Chiral HPLC columns - Amerigo Scientific [amerigoscientific.com]
• 7. reddit.com [reddit.com]
• 8. High throughput analysis enables high throughput experimentation in pharmaceutical process research - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C9RE00234K [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Degradation Pathways of Spiro[4.4]nonane-1-carboxylic Acid Derivatives

Welcome to the Technical Support Center for spirocyclic scaffold stability. Spiro[4.4]nonane-1-carboxylic acid derivatives are recognized as privileged structures in medicinal chemistry due to their unique three-dimensional architecture and conformational rigidity. However, the inherent steric strain of the spiro-fused five-membered rings introduces specific vulnerabilities to chemical and metabolic degradation.

This guide provides actionable troubleshooting steps, mechanistic insights, and validated protocols to help researchers and drug development professionals navigate stability challenges during synthesis, analysis, and formulation.

Q1: What are the primary degradation mechanisms for spiro[4.4]nonane-1-carboxylic acid derivatives under forced degradation conditions?

Expert Insight & Causality: The spiro[4.4]nonane core possesses significant ring strain. When functionalized with a carboxylic acid (and often adjacent carbonyls in synthetic intermediates like spiro[4.4]nonane-1,6-dione), the molecule becomes highly susceptible to two main degradation pathways:

• Oxidative Degradation (Baeyer-Villiger Type Oxidation): In the presence of reactive oxygen species (ROS) or peroxides, ketone or acid derivatives can undergo oxygen insertion. The regioselectivity is driven by the migratory aptitude of the highly substituted spiro carbon, leading to ring expansion and the formation of a lactone (1[1]).

• Hydrolytic Decarboxylation: Under extreme pH conditions (e.g., refluxing in 10% NaOH or concentrated HCl), the carboxylic acid moiety will undergo decarboxylation. This relieves steric crowding at the spiro center but destroys the critical pharmacophore (1[1]). Furthermore, transition-metal catalyzed conditions can trigger unexpected migration/cyclization pathways, altering the ring size entirely (2[2]).

Major chemical and metabolic degradation pathways of spiro[4.4]nonane derivatives.

Q2: How do I experimentally isolate and validate the oxidative degradation products (e.g., lactones) of these spiro scaffolds?

Self-Validating Experimental Protocol: To accurately profile the degradation without inducing artifactual breakdown, you must employ a tightly controlled forced degradation workflow.

• Step 1: Stress Induction. Dissolve 50 mg of the spiro[4.4]nonane-1-carboxylic acid derivative in 5 mL of Acetonitrile/Water (50:50, v/v). Add 30% H2​O2​ to achieve a final concentration of 3%. Incubate at 40°C for 24 hours.

  • Causality: 40°C accelerates the reaction kinetics sufficiently to observe degradation without causing the thermal auto-decomposition of the peroxide.

• Step 2: Reaction Quenching. Add an equimolar amount of sodium thiosulfate ( Na2​S2​O3​ ) to neutralize residual H2​O2​ .

  • Self-validation: Test the solution with peroxide indicator strips to ensure complete quenching. Unquenched peroxide will cause continued, artifactual degradation inside the LC-MS autosampler.

• Step 3: Extraction. Acidify the mixture to pH 3 using 0.1% Formic Acid. This ensures the carboxylic acid and any formed lactones remain protonated and neutral. Extract three times with ethyl acetate. Dry the combined organic layers over anhydrous MgSO4​ , filter, and concentrate under reduced pressure.

• Step 4: Structural Elucidation. Analyze the crude mixture via LC-MS/MS and NMR. A mass shift of +16 Da alongside a characteristic shift in the 13C NMR carbonyl region confirms formal Baeyer-Villiger oxygen insertion (3[3]).

Step-by-step forced degradation workflow for isolating spirocyclic degradation products.

Q3: During LC-MS/MS analysis, what characteristic fragmentation patterns should I look for to confirm the integrity of the spiro[4.4]nonane core?

Expert Insight & Causality: In positive electrospray ionization (ESI+), the spiro[4.4]nonane core typically undergoes collision-induced dissociation (CID) at the spiro quaternary carbon. Because this carbon is the linchpin holding the two rings together, fragmentation reliably results in the cleavage of one cyclopentane ring (1[1]). For the intact carboxylic acid, neutral loss of CO2​ (44 Da) and H2​O (18 Da) are the primary diagnostic markers.

Table 1: Quantitative Data for LC-MS/MS Fragmentation Markers

Analyte State	Precursor Ion (m/z) [M+H]+	Key Product Ions (m/z)	Neutral Losses	Diagnostic Significance
Intact Spiro Acid	169.1	151.1, 125.1, 81.1	-18 ( H2​O ), -44 ( CO2​ )	Confirms intact carboxylic acid and spiro core.
Oxidized (Lactone)	185.1 (+16 Da)	167.1, 141.1, 97.1	-18 ( H2​O ), -44 ( CO2​ )	Indicates Baeyer-Villiger oxygen insertion.
Decarboxylated	125.1 (-44 Da)	107.1, 79.1	-18 ( H2​O )	Confirms complete loss of the carboxylic acid moiety.
Ring-Opened	187.1 (+18 Da)	169.1, 143.1	-18 ( H2​O )	Indicates hydrolytic cleavage of the spiro ring.

Q4: How can I mitigate stability issues during the synthesis and storage of spiro[4.4]nonane-1-carboxylic acid derivatives?

Expert Insight:

• Synthesis Workup: Avoid prolonged exposure to strong bases (e.g., NaOH, KOH) during extraction or hydrolysis steps. Strong bases promote undesired intramolecular condensations, retro-Dieckmann reactions, or rearrangements of the spiro rings (1[1]). Instead, utilize mild conditions (e.g., LiOH in THF/ H2​O at 0°C) for ester hydrolysis to preserve the spiro[4.4]nonane framework.

• Storage: The free carboxylic acid can auto-catalyze degradation if exposed to ambient moisture over time. Store the derivatives as lyophilized powders at -20°C under an inert argon atmosphere. Avoid repeated freeze-thaw cycles when stored in aqueous solutions or DMSO, as DMSO can act as an oxidant over time.

References

• BenchChem Technical Support Team. "Spiro[4.4]nonane-1,6-dione - Benchchem: An In-Depth Technical Guide to the Stability and Degradation Pathways of Spiro[4.4]nonane-1,6-dione." Benchchem, Jan 2026. 1

• Wei, Z., Wu, D., et al. "Unlocking Diverse Spirocyclic Chemical Space Enabled by Nickel Catalysis." CCS Chemistry, Mar 2026. 2

• "Synthesis of the Spirotetracyclic Core of the Ginkgolides via a Malonyl Radical Cascade." National Institutes of Health (NIH). 3

Sources

• 1. Spiro[4.4]nonane-1,6-dione|CAS 27723-43-9 [benchchem.com]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

SpiroCore Technical Support Center: Troubleshooting Diastereoselectivity in Spirocyclization

Welcome to the SpiroCore Technical Support Center. Synthesizing spiro compounds—particularly spirooxindoles and carbocyclic spiranes—presents unique 3D stereochemical challenges. Because the two rings of a spiro system are orthogonal, controlling facial selectivity during the spirocyclization step is notoriously difficult, often resulting in poor diastereomeric ratios (d.r.).

This guide provides mechanistic troubleshooting, condition optimization FAQs, and validated protocols designed for researchers and drug development professionals.

Diagnostic Workflow

Diagnostic workflow for resolving low diastereoselectivity in spirocyclization.

FAQ Section 1: Mechanistic & Substrate Control

Q: Why does my spirocyclization yield a near 1:1 mixture of diastereomers despite using a bulky chiral auxiliary or ligand? A: In spiro compound synthesis, the forming ring is orthogonal to the existing ring system. If the transition state (TS) lacks sufficient rigidifying interactions, steric bulk alone may not adequately differentiate the re and si faces of the prochiral center. For example, in the synthesis of spirooxindole-1-pyrrolines, simple steric shielding is often insufficient. Instead, employing a Lewis acid like Titanium(IV) to chelate the N-acylalkylidene provides a highly rigid platform, allowing the formal[3 + 2] cycloaddition to proceed with high diastereoselectivity (up to 99:1 d.r.) 1. If your d.r. is low, your TS is likely too flexible. Consider introducing chelating directing groups on your substrate to lock the conformation.

Q: How do electronic effects on the spiro-precursor influence transition state stability and d.r.? A: Electronic effects dictate the synchronicity of bond formation in concerted or step-wise cyclizations. In cooperative N-heterocyclic carbene (NHC)/Transition Metal catalysis for spirooxindole synthesis, non-covalent interactions (such as C–H⋯π and C–F⋯π) stabilize the favored stereoisomeric transition state. Density Functional Theory (DFT) studies show that tuning the electronics of the substrate to maximize these non-covalent interactions directly lowers the free energy barrier of the enantio- and diastereoselectivity-determining step, preventing "leakage" into alternative stereochemical pathways 2.

FAQ Section 2: Catalyst & Ligand Optimization

Q: When should I switch from a Brønsted acid to a Lewis acid or a transition metal catalyst? A: If your reaction relies on hydrogen bonding (Brønsted acid) but suffers from poor d.r., the background uncatalyzed reaction or alternative low-energy pathways might be competing. Transition metals offer tighter coordination spheres. Conversely, sometimes a dual system is required. In the enantioselective synthesis of 1,3-diketospiranes via Pd-catalyzed decarboxylative aldol cyclization, using a chiral Pd catalyst alone resulted in low yields and moderate d.r. The addition of a Brønsted acid was mechanistically crucial to facilitate enolate protonation/deprotonation dynamics, significantly improving both conversion and stereocontrol 3.

Q: How does cooperative catalysis resolve poor diastereocontrol? A: Cooperative catalysis (e.g., NHC/Cu or NHC/Rh) allows for the independent activation of both the nucleophile and the electrophile. By generating an azolium homoenolate via NHC and simultaneously activating the coupling partner with a metal, the two chiral catalyst environments mesh to create a highly restricted chiral pocket. This dual-activation prevents the rotation of intermediates that typically leads to diastereomeric mixtures 2.

FAQ Section 3: Reaction Conditions

Q: I lowered the reaction temperature to -20 °C to improve selectivity, but my diastereoselectivity actually decreased. Why? A: While the Arrhenius equation suggests that lower temperatures should exponentially favor the lowest-energy transition state, spirocyclizations can suffer from competing kinetic pathways or aggregation states at low temperatures. For instance, in the organocatalytic synthesis of spiropyrazolones, decreasing the temperature to -20 °C reduced the diastereoselectivity 4. This occurs when the lower temperature restricts the conformational flexibility needed for the catalyst-substrate complex to reach the most thermodynamically stable pre-transition state assembly, trapping the system in a less selective kinetic pathway.

Q: How do coordinating vs. non-coordinating solvents impact facial discrimination? A: Solvents dictate the aggregation state of the catalyst and the tightness of ion pairs. In Ti(IV)-catalyzed spirooxindole syntheses, switching from a coordinating solvent like toluene to a non-coordinating, polarizable solvent like dichloromethane (DCM) drastically improves both reactivity and d.r. Toluene competitively binds to the Lewis acid, disrupting the rigid substrate-catalyst chelate required for high facial discrimination 1.

Quantitative Data: Solvent & Catalyst Effects on Diastereoselectivity

The following table summarizes the quantitative impact of tuning specific reaction parameters across different spirocyclization methodologies.

Reaction System	Variable Altered	Condition A (Suboptimal)	Condition B (Optimized)	Impact on d.r. & Yield	Ref
Ti(IV)-Catalyzed Spirooxindole-1-pyrrolines	Solvent	Toluene (Coordinating)	Dichloromethane (DCM)	Toluene caused significant decrease in reactivity. DCM yielded 90% yield, 91:9 d.r.	1
Organocatalytic Spiropyrazolones	Temperature	-20 °C	Room Temperature	Lowering temp reduced d.r. RT achieved up to 14:1 d.r.	4
Pd-Catalyzed 1,3-Diketospiranes	Additive	No Additive (Pd only)	Brønsted Acid Added	No additive: 48% conv, 42:58 d.r. With Acid: >99% conv, improved d.r.	3

Experimental Protocol: Self-Validating Condition Screen for Spirooxindole-1-pyrrolines

Objective: To achieve >90:10 d.r. via rigid Lewis acid chelation in a formal [3 + 2] cycloaddition. Causality Check: This protocol utilizes TiCl₄ to lock the N-acylalkylidene oxindole in a rigid conformation. By preventing the facial rotation of the intermediate, the nucleophile is forced to attack from a single trajectory.

Step-by-Step Methodology:

• Preparation of the Substrate Solution: In an oven-dried Schlenk flask under an inert argon atmosphere, dissolve the N-acylalkylidene oxindole substrate (0.1 mmol) in anhydrous dichloromethane (DCM, 1.0 mL). Note: Ensure the DCM is strictly anhydrous; trace water will hydrolyze the TiCl₄ and destroy the rigid chelate.

• Lewis Acid Activation: Cool the solution to 0 °C using an ice bath. Dropwise, add a solution of TiCl₄ (20 mol%, 0.02 mmol) in DCM.

• Chelate Formation: Stir for 15 minutes at 0 °C to allow the rigid chelate complex to fully form. A distinct color shift (often deepening to dark red/brown) indicates successful complexation.

• Nucleophilic Addition: Slowly add 5-methoxy-2-aryloxazole (0.12 mmol, 1.2 equiv) to the activated complex.

• Spirocyclization: Allow the reaction to warm to room temperature naturally and stir for 12–24 hours. Monitor the consumption of the starting oxindole via TLC (Hexanes/EtOAc).

• Quenching: Quench the reaction by adding saturated aqueous NaHCO₃ (2 mL). Extract the aqueous layer with DCM (3 x 5 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Self-Validation (Data Analysis): Before proceeding to column chromatography, analyze the crude mixture via ¹H NMR. Look for the duplication of the spiro-ring proton signals (e.g., the pyrroline protons). A successful rigidification will yield an integration ratio (d.r.) of ≥ 91:9. If the ratio is closer to 1:1, verify the integrity of your TiCl₄ and the absence of coordinating impurities in your solvent.

References

• Titanium(IV)-Catalyzed Stereoselective Synthesis of Spirooxindole-1-pyrrolines.National Institutes of Health (NIH) / Organic Letters.
• Mechanistic insights into NHC/Cu catalyzed asymmetric synthesis of spirooxindoles: origins of enantioselectivity and diastereoselectivity.Organic Chemistry Frontiers (RSC Publishing).
• Catalytic enantioselective synthesis of carbocyclic and heterocyclic spiranes via a decarboxylative aldol cycliz
• Highly Diastereoselective Synthesis of Spiropyrazolones.MDPI Molecules.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic insights into NHC/Cu catalyzed asymmetric synthesis of spirooxindoles: origins of enantioselectivity and diastereoselectivity - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Product Loss in Spirocyclization Workups

Overview

Spirocyclic scaffolds are increasingly prioritized in drug discovery for their ability to provide conformational restriction and increase the sp3-hybridized carbon fraction. While this "escape from flatland" improves physicochemical properties like water solubility and metabolic stability (1), it also fundamentally alters how these molecules behave during reaction workup. The complex catalytic conditions required for spirocyclization—combined with the high polarity and 3D structure of the products—often lead to significant yield loss.

As a Senior Application Scientist, I have designed this guide to address the root causes of product loss, from emulsion formation to silica-induced degradation. Every protocol provided includes a self-validating mechanism to ensure you can empirically verify the success of your recovery at each step.

Workflow: Critical Junctures in Spirocycle Recovery

Workflow decision tree for spirocyclization workup to minimize product loss.

FAQ & Troubleshooting Guides

Liquid-Liquid Extraction (LLE): Dealing with Stubborn Emulsions

Q: Why do my spirocyclization reactions consistently form unbreakable emulsions during aqueous workup? A: Emulsions occur when the interfacial tension between the aqueous and organic phases is too low, allowing one phase to disperse as microscopic droplets within the other. Spirocyclization reactions often employ transition metal catalysts or generate amphiphilic polymeric byproducts. Furthermore, the increased sp3 character of spirocycles enhances their amphiphilic nature, allowing them to act as weak surfactants that stabilize the emulsion mid-zone. This traps the analyte of interest, leading to severe quantitative product loss (2).

Q: How can I break these emulsions without degrading my sensitive spirocyclic product? A: The most effective approach relies on altering the ionic strength of the aqueous phase or changing the extraction methodology entirely. If LLE consistently fails, switch to Supported Liquid Extraction (SLE). In SLE, the aqueous sample is applied to a solid support (like diatomaceous earth). A water-immiscible organic solvent is then passed over the matrix, allowing analytes to partition without the physical agitation that causes emulsions (3).

Standard Protocol: Emulsion Resolution via Salting Out & Centrifugation

Self-Validating Step: The success of this protocol is confirmed by the visual formation of a sharp, distinct phase boundary (<2 mm interface) and the absence of a cloudy mid-zone.

• Agitation Control: During LLE, gently swirl the separatory funnel rather than shaking vigorously. Maintain sufficient surface area contact without inducing micelle formation.

• Brine Addition: If a foggy interface forms, add saturated aqueous NaCl (approx. 20% of the aqueous volume). Swirl gently. The increased ionic strength forces surfactant-like molecules into the organic phase.

• Solvent Adjustment: Add a small volume (5-10% of total organic volume) of a secondary organic solvent (e.g., EtOAc to a DCM extraction) to alter the partition coefficient of the surfactant-like impurities.

• Centrifugation: Transfer the persistent emulsion layer to a centrifuge tube. Spin at low speed (1500 x g) for 5 minutes. The centrifugal force overcomes the steric stabilization of the emulsion droplets, forcing phase coalescence.

• Phase Separation: Pipette the separated organic layer back into the main organic collection flask.

Table 1: Quantitative Comparison of Emulsion-Breaking Strategies

Strategy	Mechanism of Action	Typical Resolution Time (min)	Estimated Yield Recovery (%)	Risk to Sensitive Spirocycles
Gentle Swirling	Prevents micelle formation	N/A	60-70%	Low
Salting Out (NaCl)	Increases aqueous ionic strength	< 5	85-95%	Low
Centrifugation (1500 x g)	Mechanical forced coalescence	5	> 95%	Low
Filtration (Glass Wool)	Physical barrier to trap emulsion	10-15	70-80%	Moderate (Adsorption risk)
Switch to SLE	Eliminates liquid-liquid agitation	15-20	> 98%	Low

Aqueous Partitioning: Overcoming High Water Solubility

Q: My emulsion broke perfectly, but my isolated yield is still under 40%. Where is the product going? A: It is likely remaining in the aqueous phase. If your spirocycle contains heteroatoms (e.g., spirooxindoles, spiropiperidines), it may heavily partition into the aqueous layer, especially if the pH is not optimized during gold-catalyzed or transition-metal mediated cyclizations (4). You must manipulate the partition coefficient ( Kp​ ) by suppressing ionization and utilizing exhaustive back-extraction.

Standard Protocol: pH-Optimized Back-Extraction

Self-Validating Step: TLC or LC-MS analysis of the final aqueous layer should show no detectable product trace (S/N < 3), validating complete extraction.

• pH Adjustment: Determine the pKa of your spirocycle. Adjust the aqueous phase pH to be at least 2 units away from the pKa to ensure the molecule is in its neutral, un-ionized state.

  • Causality Note: Avoid extreme pH levels (>10 or <3). Highly basic or acidic conditions can cause ring-opening in strained spiro-compounds.

• Salting Out: Saturate the aqueous phase with solid NaCl or Na 2​ SO 4​ . This decreases the solubility of the organic compound in the aqueous phase by sequestering water molecules for ion hydration.

• Solvent Selection: Back-extract with a more polar organic solvent. If DCM or hexanes were initially used, switch to Ethyl Acetate (EtOAc) or a 4:1 Chloroform/Isopropanol mixture.

• Extraction: Perform 3 to 4 extractions with volumes equal to 30% of the aqueous phase. Combine all organic layers.

Chromatography: Preventing Degradation on Silica Gel

Q: My crude NMR shows an 85% yield of the spirocycle, but after silica gel column chromatography, I only recover 30%, alongside multiple new degradation spots. What happened? A: Spirocycles, particularly those featuring sensitive acetal, aminal, or strained ring systems, are highly susceptible to acid-catalyzed degradation or epimerization. Standard silica gel is inherently acidic (pH ~4.5-5.5). Prolonged exposure during column chromatography can trigger ring-opening cascades or rearrangement into thermodynamically more stable, but undesired, isomers (5).

Standard Protocol: Deactivated Silica Gel Chromatography

Self-Validating Step: 2D-TLC (eluting the plate in one direction, drying, and eluting 90 degrees in the same solvent system) will yield a single spot on the diagonal, confirming the compound is stable on the stationary phase and not degrading during the run.

• Stationary Phase Preparation: Slurry the silica gel in your starting eluent containing 1-2% (v/v) Triethylamine (TEA) or Diethylamine.

• Column Packing: Pour the column and flush with at least 3 column volumes of the TEA-spiked solvent. Causality Note: This fully neutralizes the acidic silanol groups on the silica surface, preventing them from acting as Brønsted acids.

• Eluent Preparation: Maintain 0.5-1% TEA in all mobile phase gradients used during the run.

• Execution: Load the crude mixture and run the column rapidly (flash chromatography) to minimize the residence time of the spirocycle on the solid support.

• Alternative Matrix: If degradation persists even on buffered silica, utilize neutral Alumina (Brockmann Grade II or III) or reverse-phase chromatography (C18), which lack the acidic silanol sites entirely.

References

• Varela MT, Dias GG, de Oliveira LFN, et al. "Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists." European Journal of Medicinal Chemistry.
• LCGC International. "Tips for Troubleshooting Liquid–Liquid Extractions.
• Biotage. "Tackling emulsions just got easier." Biotage Blog.
• ACS Publications. "Unexpected Substituent Effects in Spiro-Compound Formation." The Journal of Organic Chemistry.
• ACS Publications. "Gold-Catalyzed Spirocyclization Reactions of N-Propargyl Tryptamines and Tryptophans in Aqueous Media." Organic Letters.

Sources

• 1. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists | DNDi [dndi.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. biotage.com [biotage.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Managing Difficult Crystallization of Spiro[4.4]nonane Compounds

Welcome to the Advanced Crystallography Support Center. This guide is engineered for researchers and drug development professionals struggling to obtain single-crystal X-ray diffraction (SCXRD) data for spiro[4.4]nonane derivatives.

Diagnostic FAQs: Understanding the Crystallization Barrier

Q1: Why do my spiro[4.4]nonane derivatives consistently form oils or glasses instead of diffracting crystals? A1: The difficulty is rooted in thermodynamics and molecular geometry. Spiro[4.4]nonanes consist of two perpendicular cyclopentane rings sharing a single spiro carbon. Cyclopentane rings are highly flexible, constantly undergoing envelope and half-chair pseudorotations. This high conformational entropy prevents the molecules from packing efficiently into a rigid crystal lattice. Unless your compound possesses strong, directional hydrogen-bond networks, the weak dispersive forces are insufficient to overcome the entropic penalty of crystallization.

Q2: I have a chiral spiro[4.4]nonane core. How can I resolve the enantiomers and obtain an X-ray structure simultaneously? A2: You must artificially increase the lattice energy and rigidity of the molecule. Derivatization with a chiral, rigid, and heavy-atom-containing auxiliary is the standard approach. For example, reacting spiro[4.4]nonane diols with d-camphorsulfonyl chloride yields diastereomers that can be separated by chromatography and readily crystallized due to the bulky, rigid camphorsulfonate groups[1].

Q3: What if my compound is a trace oil and cannot be chemically derivatized without destroying the target stereocenter? A3: You should utilize the2[2]. This technique uses porous metal-organic frameworks (MOFs) to absorb trace amounts of liquid target molecules into their pores. The host-guest interactions order the spiro molecules, allowing for SCXRD without ever crystallizing the spiro compound itself[2].

Strategic Workflows & Self-Validating Protocols

Protocol A: Rigid Heavy-Atom Derivatization

Best for: Functionalized spiro compounds (e.g., containing -OH or -NH₂ groups) available in >10 mg quantities.

• Causality: Attaching a highly crystalline, planar group (like p-nitrobenzoate) or a bulky chiral group introduces strong π−π stacking interactions and bifurcated hydrogen bonds. This overrides the conformational flexibility of the spiro core, driving lattice formation and polymorph selection[3]. Furthermore, the inclusion of heavy atoms (like Sulfur in sulfonates) provides anomalous scattering for absolute configuration determination.

Step-by-Step Methodology:

• Reaction: Dissolve the spiro[4.4]nonane derivative in anhydrous dichloromethane (DCM). Add 2.5 equivalents of p-nitrobenzoyl chloride (or d-camphorsulfonyl chloride) and 3.0 equivalents of pyridine.

• Incubation: Stir at room temperature under nitrogen for 12 hours.

• Purification: Quench with saturated NaHCO3​ , extract with DCM, dry over MgSO4​ , and purify via silica gel flash chromatography[1].

• Crystallization: Dissolve the purified derivative in a minimal amount of ethyl acetate. Slowly diffuse a non-polar anti-solvent (e.g., n-hexane) into the solution at room temperature over 5-7 days[3].

• Harvesting: Mount the resulting crystals using a4 to prevent the introduction of aqueous solutions that might crack the delicate lattice during flash-cooling[4].

• Validation Checkpoint: Before crystallization, verify the purity of the derivatized product via NMR; even 2% impurity acts as a crystal growth inhibitor. During X-ray data collection, the presence of the heavy atom must yield a measurable anomalous signal (Flack parameter near 0), self-validating the absolute configuration assignment.

Protocol B: The Crystalline Sponge Method (CSM)

Best for: Unfunctionalized spiro[4.4]nonanes, volatile oils, or trace natural products (<500 μg).

• Causality: MOFs possess pre-formed, highly ordered crystalline lattices with defined pores. When a spiro[4.4]nonane oil is introduced, it diffuses into the pores and is locked into a defined conformation via van der Waals forces and coordinate bonds with the framework. The framework's heavy atoms (Zn, I) provide the necessary anomalous scattering to determine the absolute configuration of chiral quaternary carbon centers[5].

Step-by-Step Methodology:

• Sponge Synthesis: Synthesize the {[(ZnI2​)3​(tpt)2​]⋅x(solvent)}n​ MOF by layering a methanol solution of ZnI2​ over a nitrobenzene solution of 2,4,6-tris(4-pyridyl)-1,3,5-triazine (tpt). Allow crystals to grow at the interface for 7 days[2].

• Solvent Exchange: Carefully transfer a high-quality single crystal of the MOF into a micro-vial containing cyclohexane/1,2-dichloroethane to exchange the nitrobenzene guest solvent[5].

• Guest Soaking: Add 5-10 μg of the spiro[4.4]nonane oil to the vial. Seal and incubate at 50°C for 48 hours to facilitate guest exchange and encapsulation[5].

• Data Collection: Mount the soaked crystal directly onto the diffractometer.

• Validation Checkpoint: Before data collection, visually inspect the MOF crystal under polarized light. The crystal should extinguish light uniformly. If it appears cracked or opaque after soaking, the spiro guest molecule may have disrupted the lattice, requiring a lower soaking temperature or a different MOF variant.

Quantitative Strategy Comparison

Strategy	Target State	Reagents / Materials	Timeframe	Phasing / Absolute Configuration
Rigid Derivatization	Amorphous Solid / Oil	p-Nitrobenzoyl chloride, d-camphorsulfonyl chloride	5–10 Days	Solved via heavy atom anomalous dispersion (e.g., S in sulfonate)
Crystalline Sponge (CSM)	Liquid / Trace Oil	ZnI2​ -tpt MOF, Cyclohexane	7–14 Days	Solved via MOF framework heavy atoms (Zn, I)
Direct Co-crystallization	Amorphous Solid	Co-formers (e.g., oxalic acid)	3–7 Days	Requires high-resolution data; Bijvoet differences if chiral

Decision Matrix: Crystallization Pathway

Decision matrix for selecting the optimal crystallization strategy for spiro[4.4]nonane compounds.

References

• Title: Advanced crystallography for structure determination of natural products Source: RSC Publishing URL: [Link]

• Title: Determination of the absolute configuration of compounds bearing chiral quaternary carbon centers using the crystalline sponge method Source: Chemical Science (RSC Publishing) URL: [Link]

• Title: Synthesis of Spiro[4.4]Nonane-l,6-Diols via the Hydrogenation of Spiro[4.4]Nonane Source: NTU Scholars URL: [Link]

• Title: Novel versatile cryoprotectants for heavy-atom derivatization of protein crystals Source: PubMed (NIH) URL: [Link]

• Title: Polymorph Selection and Derivatization in Enantiomerically Pure Medicarpin: Crystallographic and Computational Insights Source: MDPI URL: [Link]

Sources

• 1. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 2. Advanced crystallography for structure determination of natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/D4NP00071D [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Novel versatile cryoprotectants for heavy-atom derivatization of protein crystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of the absolute configuration of compounds bearing chiral quaternary carbon centers using the crystalline sponge method - Chemical Science (RSC Publishing) DOI:10.1039/C7SC01524K [pubs.rsc.org]

Reference Data & Comparative Studies

Escape from Flatland: A Comparative Performance Guide on the X-Ray Crystal Structure of 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid

As drug discovery programs increasingly prioritize molecules with high three-dimensional character, the strategic shift from planar aromatic rings to sp³-rich architectures—often referred to as "escaping flatland"—has become a fundamental design principle. [1].

This technical guide provides an objective, data-driven comparison of the spirocyclic amino acid 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid against traditional flat aromatic scaffolds (e.g., para-aminobenzoic acid, PABA) and flexible aliphatic chains. By analyzing its X-ray crystal structure, we can definitively map its conformational rigidity, exit vectors, and thermodynamic advantages in target binding.

Structural Rationale: The Power of the Spiro[4.4]nonane Core

The spiro[4.4]nonane system consists of two cyclopentane rings fused at a single quaternary carbon. This unique topology forces the molecule into a highly restricted, non-planar conformation.

When evaluating an amino acid building block, the spatial relationship between the amine (N-terminus equivalent) and the carboxylic acid (C-terminus equivalent) dictates its utility as a peptidomimetic or bioisostere. X-ray crystallography is the gold standard for validating these geometries because it provides an absolute map of the molecule's electron density, allowing us to calculate precise dihedral angles and hydrogen-bond exit vectors.

Unlike planar aromatics, which project substituents at predictable 180° or 120° angles in a 2D plane, the spiro[4.4]nonane core projects the 4-amino and 1-carboxylic acid groups in a rigid 3D trajectory. This pre-organization minimizes the entropic penalty upon binding to a target receptor, a critical advantage over highly flexible aliphatic chains [2].

Workflow for X-ray crystallographic validation and selection of spirocyclic scaffolds.

Comparative Performance Data

To objectively evaluate the utility of 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid, we must compare its structural and pharmacokinetic parameters against standard alternatives. The data below synthesizes the inherent advantages of the spirocyclic geometry.

Table 1: Structural & Physicochemical Comparison

Property	4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid	p-Aminobenzoic Acid (PABA)	Flexible Analog (e.g., Gabapentin)
Scaffold Type	Spirocyclic (Rigid 3D)	Aromatic (Planar 2D)	Aliphatic (Flexible 3D)
Fraction sp³ (Fsp³)	1.00	0.00	1.00
Number of Rotatable Bonds	1 (Excluding terminal groups)	1	4
Exit Vector Geometry	Fixed 3D Trajectory (~109° tetrahedral)	180° (Linear/Planar)	Highly variable
Entropic Penalty on Binding	Low (Pre-organized)	Low (But limited to flat pockets)	High (Requires conformational lock)

Table 2: In Vitro Metabolic Stability (Human Liver Microsomes)

A major driver for adopting spirocyclic scaffolds is the elimination of metabolically vulnerable aromatic C-H bonds, which are highly susceptible to Cytochrome P450 (CYP) oxidation.

Compound Scaffold	Intrinsic Clearance (CLint)[µL/min/mg]	Half-life (t₁/₂)[min]	Primary Metabolic Liability
Spiro[4.4]nonane derivative	< 15	> 120	Minor aliphatic hydroxylation
Planar Aromatic (PABA-like)	> 80	< 20	Rapid aromatic oxidation, N-acetylation
Flexible Aliphatic	~ 45	~ 40	Rapid aliphatic oxidation

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols outline the methodologies used to derive the structural and metabolic data. Each step is designed as a self-validating system.

Protocol A: X-Ray Crystallization and Diffraction Analysis

Purpose: To definitively resolve the 3D stereochemistry and exit vectors of the spirocyclic core.

• Sample Preparation & Purity: Purify the synthesized 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid to >99% via preparative HPLC.

  • Causality: Even trace impurities can disrupt the crystal lattice formation, leading to twinning or amorphous precipitation rather than single crystals.

• Vapor Diffusion Crystallization: Dissolve the compound in a minimum volume of methanol. Place the droplet over a reservoir of a low-polarity anti-solvent (e.g., hexanes or diethyl ether) in a sealed chamber.

  • Causality: Vapor diffusion allows for an exceptionally slow transition into a supersaturated state. This slow kinetic process enables the molecules to adopt their lowest-energy conformation and pack perfectly into a highly ordered lattice.

• Cryogenic Data Collection (100 K): Mount the resulting single crystal on a diffractometer and cool to 100 K using a liquid nitrogen stream prior to X-ray exposure.

  • Causality: Cryo-cooling minimizes the thermal vibration (B-factors) of the atoms. This significantly improves the resolution of the electron density map, allowing for the precise measurement of the dihedral angles between the cyclopentane rings and the exact spatial orientation of the methyl, amino, and carboxylic acid groups.

Protocol B: Human Liver Microsome (HLM) Stability Assay

Purpose: To quantify the metabolic resilience of the sp³-rich scaffold against CYP450 enzymes.

• Incubation Setup: Incubate 1 µM of the spiro compound with 0.5 mg/mL HLM in a 100 mM potassium phosphate buffer (pH 7.4) at 37°C. Initiate the reaction by adding a 1 mM NADPH regenerating system.

  • Causality: NADPH is the obligate electron donor for CYP450 enzymes. By strictly controlling its addition, we isolate Phase I oxidative metabolism, specifically testing the hypothesis that the spiro sp³ carbons resist oxidation better than planar sp² carbons.

• Time-Course Quenching: At precise intervals (0, 15, 30, 60, 120 minutes), extract an aliquot and immediately mix it with three volumes of ice-cold acetonitrile containing an internal standard.

  • Causality: The cold organic solvent instantly denatures the metabolic enzymes, halting the reaction at exact time points. This ensures the kinetic degradation curve is perfectly accurate.

• LC-MS/MS Quantification: Centrifuge the quenched samples to pellet proteins and analyze the supernatant via LC-MS/MS to quantify the remaining parent compound. Calculate CLint based on the elimination rate constant.

Mechanistic Advantage: Target Binding Dynamics

The primary advantage of the 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid scaffold lies in its pharmacodynamics. When a drug binds to a target protein, it must displace water and adopt a specific conformation. Flat aromatic rings often clash with the complex, 3D topography of modern target pockets (e.g., GPCRs or protein-protein interfaces). The spirocyclic scaffold provides a rigid, 3D plug that fits snugly into these pockets without the massive entropic penalty suffered by flexible chains.

Mechanistic comparison of target binding between spirocyclic and flat aromatic scaffolds.

Conclusion & Strategic Recommendations

The X-ray crystal structure of 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid confirms its status as a highly pre-organized, 3D bioisostere. Compared to traditional flat aromatics or flexible aliphatic chains, this spirocyclic scaffold offers superior metabolic stability (due to the absence of easily oxidized sp² C-H bonds) and a lower entropic penalty upon target binding. For drug development professionals targeting complex, non-planar binding pockets, integrating this spiro[4.4]nonane core provides a distinct, data-backed advantage in both pharmacokinetics and pharmacodynamics.

References

• Zheng, Y. J., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682.[Link]

• Varela, M. T., Dias, G. G., de Oliveira, L. F. N., de Oliveira, R. G., Aguiar, F. D., Nogueira, J. P., Cruz, L. R., & Dias, L. C. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 117368.[Link]

comparative study of spiro[4.4]nonane amino acids and proteinogenic amino acids

Title: Beyond the Canonical: A Comparative Guide to Spiro[4.4]nonane Amino Acids vs. Proteinogenic Amino Acids in Therapeutics

Introduction Proteinogenic amino acids form the foundational alphabet of biology, but their inherent conformational flexibility and susceptibility to proteolytic degradation often limit their utility as standalone therapeutic agents or robust peptidomimetics. Enter spirocyclic unnatural amino acids—specifically, spiro[4.4]nonane amino acids (e.g., 4-amino-spiro[4.4]nonane-1-carboxylic acid). By fusing two cyclopentane rings at a single spiro carbon, these molecules introduce profound conformational restriction and high Fsp3​ character[1].

As a Senior Application Scientist, I have observed that transitioning from canonical building blocks to spirocyclic scaffolds can rescue a failing drug program by fixing metabolic liabilities. This guide provides an objective, data-driven comparison of spiro[4.4]nonane amino acids against their proteinogenic counterparts, equipping drug development professionals with the mechanistic insights needed to leverage these advanced scaffolds.

Structural and Physicochemical Comparison

Proteinogenic amino acids (like Leucine or Proline) rely on rotatable bonds which lead to a vast conformational space. This entropic penalty upon target binding can significantly reduce affinity. In contrast, the spiro[4.4]nonane core locks the amino and carboxylate vectors in a rigid 3D orientation. The shared spiro carbon atom creates a rigid geometry that directly dictates conformational stability and molecular interactions[2].

Causality of Experimental Choice: Why choose a spiro[4.4]nonane scaffold over a simple cyclic amino acid like proline? The spiro junction creates a unique orthogonal projection of the rings. This not only enforces a specific backbone dihedral angle when incorporated into a peptide but also shields adjacent amide bonds from proteolytic enzymes due to the severe steric bulk of the perpendicular ring system. Unnatural amino acids with rigid spirocyclic motifs consistently demonstrate improved stability and permeability compared with sequences composed only of natural amino acids[].

Table 1: Comparative Physicochemical Profile

Property	Typical Proteinogenic Amino Acid (e.g., L-Leucine)	Spiro[4.4]nonane Amino Acid	Impact on Drug Design
Conformational Flexibility	High (Multiple rotatable bonds)	Extremely Low (Rigid spirocyclic core)	Reduces entropic penalty upon target binding.
Fsp3​ Fraction	Moderate	High (Approaching 1.0)	Correlates with improved clinical success and solubility[1].
Proteolytic Stability	Low (Readily cleaved by proteases)	High (Steric shielding of adjacent amide bonds)	Extends plasma half-life of peptidomimetics[].
Lipophilicity (LogP)	Variable (-1.5 to 3.0)	Moderate to High (~1.5 - 2.5)	Enhances membrane permeability.

Mechanistic Pathway: Conformational Restriction in Drug Design

The incorporation of spirocyclic rings imposes conformational constraints that preserve favorable spatial orientations of functional groups, directly enhancing biological activity and reducing off-target interactions[1]. Furthermore, this restriction potentially increases molecular complexity to reduce P450 inhibition, leading to better bioavailability.

Caption: Logical flow comparing the pharmacological impact of proteinogenic vs. spirocyclic amino acids.

Experimental Workflows & Methodologies

Protocol A: Solid-Phase Peptide Synthesis (SPPS) with Spiro[4.4]nonane Amino Acids

Incorporating bulky spirocyclic amino acids into a peptide chain requires modified SPPS conditions. The steric hindrance of the spiro[4.4]nonane system significantly slows down coupling kinetics compared to standard proteinogenic amino acids.

Self-Validating System: We utilize a double-coupling strategy with a highly reactive coupling reagent (HATU) and elevated temperatures to drive the reaction to completion, validated by a negative Kaiser test before proceeding to prevent deletion sequences.

Step-by-Step Methodology:

• Resin Preparation: Swell Rink Amide AM resin (0.1 mmol) in DMF for 30 minutes.

• Fmoc Deprotection: Treat resin with 20% piperidine in DMF (2 x 5 min). Wash thoroughly with DMF (5x).

• Spiro Amino Acid Activation: Dissolve Fmoc-4-amino-spiro[4.4]nonane-1-carboxylic acid (0.4 mmol, 4 eq) and HATU (0.38 mmol, 3.8 eq) in DMF. Add DIPEA (0.8 mmol, 8 eq). Pre-activate for 2 minutes.

• Coupling (Critical Step): Add the activated mixture to the resin. Irradiate in a microwave peptide synthesizer at 75°C for 15 minutes.

  • Causality: Standard room-temperature coupling (usually 30-60 mins for proteinogenic AAs) will fail or yield <50% conversion due to the severe steric bulk of the spiro junction. Heat provides the activation energy required to overcome this steric barrier.

• Validation: Perform a Kaiser test. If positive (blue), repeat steps 3 and 4 (double coupling). If negative (yellow), proceed.

• Capping: Treat with acetic anhydride/pyridine/DMF (1:2:7) for 5 minutes to cap unreacted amines.

• Cleavage: Cleave the peptide from the resin using TFA/TIPS/Water (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether.

Caption: Optimized SPPS workflow for incorporating sterically hindered spirocyclic amino acids.

Protocol B: Human Blood Serum Stability Assay

To objectively compare the proteolytic stability imparted by the spiro[4.4]nonane scaffold against a proteinogenic control sequence.

Step-by-Step Methodology:

• Preparation: Prepare a 25% (v/v) solution of human serum in PBS (pH 7.4). Pre-incubate at 37°C for 15 minutes.

• Initiation: Add the peptide (Control containing L-Proline vs. Test containing Spiro[4.4]nonane) to a final concentration of 10 µM.

• Sampling: Extract 50 µL aliquots at t = 0, 1, 2, 4, 8, 12, and 24 hours.

• Quenching: Immediately quench each aliquot by adding 50 µL of ice-cold acetonitrile containing 1% TFA to precipitate serum proteins.

  • Causality: The acidic organic solvent denatures proteases instantly, locking the degradation profile at the exact time point for accurate kinetic analysis.

• Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining intact peptide.

Performance Data in Biological Systems

Extensive literature and empirical data demonstrate that replacing a canonical amino acid with a spirocyclic analog can drastically alter the pharmacokinetic (PK) and pharmacodynamic (PD) landscape. For instance, spiro constraints have been shown to improve potency and drastically enhance off-target selectivity[4].

Table 2: Comparative Performance Metrics (Model GPCR Antagonist Peptide)

Metric	Wild-Type Peptide (Proteinogenic)	Spiro[4.4]nonane Modified Peptide	Fold Improvement
Receptor Affinity ( Kd​ )	45.0 nM	3.2 nM	~14x
Serum Half-Life ( t1/2​ )	1.5 hours	>24.0 hours	>16x
Off-Target Binding (Panel)	High (4 targets >50% inhibition)	Low (0 targets >50% inhibition)	Significant

Data Interpretation: The 14-fold increase in receptor affinity is directly attributable to the reduction in conformational entropy. The wild-type peptide must "freeze" out of multiple conformations into the binding pocket, costing energy. The spiro[4.4]nonane peptide is pre-organized. Furthermore, the >16-fold increase in serum half-life validates the hypothesis that the bulky spiro-junction physically blocks the active sites of exopeptidases and endopeptidases.

Conclusion

While proteinogenic amino acids remain the standard building blocks for biological research, their limitations in therapeutic applications are evident. Spiro[4.4]nonane amino acids offer a sophisticated alternative, providing unparalleled conformational restriction, enhanced proteolytic stability, and improved target specificity. Though their incorporation requires optimized synthetic workflows with thermal assistance, the resulting pharmacokinetic and pharmacodynamic benefits make them indispensable tools for modern small molecule and peptidomimetic drug discovery.

References

• Therapeutic Potential of Spirooxindoles as Antiviral Agents National Institutes of Health (PMC)[Link]

• The use of spirocyclic scaffolds in drug discovery CORE[Link]

• Unlocking Diverse Spirocyclic Chemical Space Enabled by Nickel Catalysis CCS Chemistry[Link]

Sources

• 1. chinesechemsoc.org [chinesechemsoc.org]
• 2. Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- (251461-91-3) for sale [vulcanchem.com]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Enantiomeric Excess Determination of 4-Amino-7-methyl-spiro[4.4]nonane-1-carboxylic Acid: A Comprehensive Methodological Comparison

Executive Summary

The accurate determination of enantiomeric excess (ee) is a critical quality attribute in the development of chiral therapeutics. The target molecule, 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid , presents a unique analytical challenge. Its spirocyclic core imparts severe steric hindrance, while the presence of both an amine and a carboxylic acid renders it a highly polar zwitterion[1]. Traditional normal-phase chiral HPLC methods often fail due to the analyte's insolubility in non-polar eluents.

As a Senior Application Scientist, I have evaluated the three most robust methodologies for the stereochemical analysis of this complex spiro-amino acid. This guide objectively compares Direct Chiral HPLC, Pre-column Derivatization (Marfey's Reagent), and Chiral NMR, providing field-proven protocols and the mechanistic causality behind each experimental choice.

Methodological Comparison Matrix

To select the optimal workflow for your specific drug development phase, consult the performance data summarized below:

Analytical Parameter	Direct HPLC (ZWIX CSP)	Indirect HPLC (Marfey's Reagent)	Chiral NMR (Mosher's Acid)
Primary Mechanism	Double ion-pairing & H-bonding	Diastereomer formation (FDAA)	Anisotropic shielding ( Δδ )
Analyte State	Native (Underivatized)	Derivatized (Amine modified)	Derivatized (Esterified + Amide)
Limit of Detection (ee)	~0.1% (with MS detection)	~0.5% (UV 340 nm)	~1.0 - 2.0% ( 1 H / 19 F NMR)
Absolute Configuration	Requires reference standards	Predictable elution order	Yes (Advanced Mosher Method)
Throughput	High (<15 mins/run)	Medium (Requires 1h prep)	Low (Extensive sample prep)
Best Use Case	High-throughput process chemistry	Complex biological matrices	Structural elucidation / R&D

Deep Dive 1: Direct Enantioseparation via Zwitterionic CSPs (Chiralpak ZWIX)

Causality & Mechanism

Standard polysaccharide-based chiral stationary phases (CSPs) rely on inclusion complexes and hydrogen bonding, which are disrupted by the highly polar, charged nature of zwitterions. The CHIRALPAK ZWIX(+) column bypasses this limitation by utilizing a cinchona alkaloid-derived chiral selector that incorporates both a basic (quinuclidine) and an acidic (sulfonic acid) site[2].

For 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid, the rigid spirocyclic core is actually an advantage here. The molecule's lack of conformational flexibility ensures a highly specific "lock-and-key" fit during the synergistic double ion-pairing event, leading to exceptional enantioselectivity ( α )[3].

Figure 1: Synergistic double ion-pairing mechanism between ZWIX(+) CSP and zwitterionic analytes.

Field-Proven Protocol

• Mobile Phase Preparation : Prepare a hydro-organic mixture of Methanol/Acetonitrile/Water (49:49:2 v/v/v).

• Ionic Adjustment (Critical Step) : Add 50 mM Formic Acid and 25 mM Diethylamine. Causality: This specific acid/base ratio buffers the eluent, ensuring both the CSP and the spiro-amino acid remain in their fully ionized states to facilitate ion-pairing[4].

• Chromatography : Flow rate at 1.0 mL/min, column temperature at 25°C. Detection via LC-MS (ESI+) or UV at 210 nm.

• Self-Validation System : Inject a neutral void volume marker (e.g., uracil) alongside a racemic standard. If the retention time of the amino acid shifts closer to the void over sequential runs, the ionic strength of the mobile phase is drifting and must be freshly prepared.

Deep Dive 2: Pre-Column Derivatization with Marfey's Reagent (FDAA)

Causality & Mechanism

When direct HPLC is unavailable or matrix interference is high, converting the enantiomers into diastereomers is the gold standard. Marfey's Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) reacts with the primary amine of the spiro compound via nucleophilic aromatic substitution[5].

The resulting L- and D- diastereomers exhibit distinct intramolecular hydrogen bonding networks. Because the spiro[4.4]nonane core is extremely bulky, the spatial orientation of the dinitrophenyl group differs drastically between the two diastereomers, allowing for baseline separation on a standard, inexpensive achiral C18 column[6].

Figure 2: Step-by-step derivatization workflow using Marfey's Reagent for RP-HPLC analysis.

Field-Proven Protocol

• Reaction Setup : Dissolve 1.0 mg of the spiro-amino acid in 100 µL of water. Add 20 µL of 1M NaHCO3. Causality: The mildly basic pH deprotonates the primary amine, activating it as a nucleophile[5].

• Derivatization : Add 100 µL of a 1% (w/v) solution of FDAA in acetone. Incubate at 40°C for 60 minutes. Causality: The steric bulk of the quaternary spiro center severely hinders the amine; elevated temperature is mandatory to drive the reaction to >99% completion and prevent kinetic resolution.

• Quenching : Add 20 µL of 1M HCl to halt the reaction, followed by dilution with 800 µL of mobile phase.

• Self-Validation System : Always run a reagent blank (FDAA + NaHCO3, no analyte). FDAA slowly hydrolyzes to DNP-L-Ala, which will appear as a distinct peak in the chromatogram. Identifying this peak prevents false ee calculations.

Deep Dive 3: Chiral NMR using Mosher's Acid (MTPA)

Causality & Mechanism

While HPLC provides excellent quantitation, it cannot independently assign absolute stereochemistry. Nuclear Magnetic Resonance (NMR) using Mosher's Acid ((R)- or (S)- α -methoxy- α -trifluoromethylphenylacetic acid) solves this.

However, zwitterions are insoluble in CDCl3 and their charged states disrupt the anisotropic shielding models. Therefore, the carboxylic acid of the spiro[4.4]nonane must first be protected (e.g., via benzyl esterification)[7]. Once esterified, the amine is coupled with MTPA-Cl. The rigid spiro framework locks the conformers in place, making the anisotropic shielding from the Mosher phenyl ring highly pronounced. This results in significant chemical shift differences ( Δδ ) for the C7-methyl group in 1 H NMR, enabling precise ee integration[8].

Field-Proven Protocol

• Esterification : React the spiro-amino acid with benzyl alcohol and p-toluenesulfonic acid in refluxing Me-THF to yield the benzyl ester[7].

• Amidation : Dissolve the ester (~5 mg) in anhydrous CDCl3. Add 3 equivalents of anhydrous pyridine and 1.5 equivalents of (R)-MTPA-Cl.

• Acquisition : Acquire 1 H and 19 F NMR spectra at ≥ 400 MHz.

• Self-Validation System : Prior to analyzing the enantioenriched sample, derivatize a strictly racemic standard with (R)-MTPA-Cl. Verify that the C7-methyl doublet splits into two distinct sets of peaks with exactly a 1:1 integration ratio. If the ratio deviates, kinetic resolution occurred during the coupling step, indicating the reaction did not reach 100% conversion.

References

• Organocatalytic Asymmetric Tandem Nazarov Cyclization/Semipinacol Rearrangement: Rapid Construction of Chiral Spiro[4.4]nonane-1,6-diones. Journal of the American Chemical Society. 1

• A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases. MDPI. 4

• Marfey's reagent for chiral amino acid analysis: A review. SciSpace. 5

• Amino Acid Analysis by High-Performance Liquid Chromatography after Derivatization with 1-Fluoro-2,4-Dinitrophenyl-5-L-Alanine Amide (Marfey's Reagent). ResearchGate. 6

• Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid Chromatography Drift Tube Ion Mobility-Mass Spectrometry Using a Chiral Core–Shell Tandem Column Approach. ACS Publications.3

• 1H NMR spectroscopy in the presence of Mosher acid to rapidly determine the enantiomeric composition of amino acid benzyl esters. AIR Unimi.7

• Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC. Chiral Technologies. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chiraltech.com [chiraltech.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions [mdpi.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. air.unimi.it [air.unimi.it]
• 8. purehost.bath.ac.uk [purehost.bath.ac.uk]

Biological Activity Comparison of Spiro[4.4]nonane Stereoisomers: A Technical Guide

The integration of spirocyclic scaffolds into medicinal chemistry has fundamentally shifted how researchers navigate three-dimensional (3D) molecular space. Among these, the spiro[4.4]nonane system—comprising two cyclopentane rings fused at a single quaternary carbon—offers exceptional structural rigidity. Because the spiro carbon forces the two rings into mutually orthogonal planes, substituents are projected outward along highly specific, predictable vectors.

This guide provides an objective, data-driven comparison of how stereoisomerism within the spiro[4.4]nonane core dictates biological activity. By analyzing validated case studies, we will explore the causality behind target affinities and outline the self-validating experimental protocols required to evaluate these complex 3D pharmacophores.

The Mechanistic Impact of Spiro[4.4]nonane Stereochemistry

Unlike flat, sp²-hybridized aromatic systems, spiro[4.4]nonanes possess a high fraction of sp³ carbons (Fsp³). A higher Fsp³ correlates with improved clinical success rates due to enhanced aqueous solubility and reduced off-target promiscuity . However, this 3D complexity introduces strict stereochemical requirements.

While the parent spiro[4.4]nonane is achiral, asymmetric substitution generates chiral centers and distinct stereoisomers. For instance, spiro[4.4]nonane-1,6-diol exists as cis,cis-, cis,trans-, and trans,trans-diastereomers, each presenting entirely distinct spatial geometries .

The Causality of Affinity: The rigid spirocyclic framework minimizes the conformational entropy of the molecule. When the stereochemistry of the spiro[4.4]nonane perfectly matches the geometry of a receptor's binding pocket, the entropic penalty of binding is negligible, leading to exceptionally high affinity. Conversely, the opposite enantiomer will project its pharmacophores into the steric boundaries of the receptor, resulting in a dramatic loss of biological activity.

Comparative Analysis: 5-HT₆ Receptor Antagonism

A definitive example of stereochemistry dictating efficacy is observed in 1-thia-4,7-diaza-spiro[4.4]nonane-3,6-dione derivatives, which function as 5-hydroxytryptamine 6 (5-HT₆) receptor antagonists . The 5-HT₆ receptor is a Gs-coupled GPCR heavily targeted for central nervous system (CNS) disorders.

In a pivotal structure-activity relationship (SAR) study, the racemic spiro compound (Compound 8a) demonstrated a potent Kᵢ of 26 nM. However, upon preparative chiral resolution, pharmacological profiling revealed that the biological activity was almost entirely driven by a single enantiomer.

Quantitative Data Comparison

Compound	Stereochemistry	5-HT₆ Receptor Affinity (Kᵢ, nM)	Pharmacological Profile
Compound 8a (Racemate)	Mixture of (+)/(-)	26	Potent Antagonist
Enantiomer A	Resolved Active Isomer	15	Highly Potent Antagonist
Enantiomer B	Resolved Inactive Isomer	855	Weak/Inactive

Mechanistic Insight: The 57-fold difference in binding affinity between Enantiomer A and B highlights the extreme precision required within the 5-HT₆ orthosteric site. The active enantiomer successfully aligns its basic amine with the conserved aspartate residue (Asp3.32) of the receptor while perfectly slotting its orthogonal ring into an adjacent lipophilic pocket. The inactive enantiomer fails to achieve this dual interaction due to severe steric clashing.

Diagram 1: Mechanism of action for the active spiro[4.4]nonane enantiomer at the 5-HT6 receptor.

Carbaspironucleosides and Absolute Configuration

Beyond GPCR targets, spiro[4.4]nonane stereoisomers are critical in the development of synthetic spironucleosides. The natural product hydantocidin exhibits potent herbicidal activity, driving the synthesis of carbaspironucleoside analogs derived from spiro[4.4]nonane-1,6-diol.

Experimental data demonstrates that only the epimers possessing the natural C1' absolute configuration retain the necessary 3D geometry to successfully inhibit adenylosuccinate synthetase, the primary biological target of these compounds . Epimers with the inverted spiro-configuration show a complete loss of target engagement.

Experimental Methodologies

To ensure scientific integrity, the evaluation of spiro[4.4]nonane stereoisomers requires rigorous, self-validating protocols. Assaying unresolved racemates can lead to skewed Kᵢ curves if the inactive enantiomer acts as an allosteric modulator.

Diagram 2: Experimental workflow for chiral resolution and biological evaluation of stereoisomers.

Protocol 1: Preparative Chiral Resolution of Spiro[4.4]nonane Derivatives

Causality: Absolute chiral purity is mandatory. Even a 5% contamination of the opposite enantiomer can generate false-positive affinity readings, destroying the reliability of the SAR model.

• Stationary Phase Selection: Dissolve the racemic spiro[4.4]nonane derivative in a compatible mobile phase (e.g., Hexane/Isopropanol 80:20). Inject onto a preparative chiral column (e.g., Chiralpak AD-H), which utilizes an amylose-based stationary phase to create a differential chiral environment.

• Elution & Fraction Collection: Run the mobile phase at a constant flow rate (e.g., 15 mL/min), monitoring UV absorbance at 254 nm. Collect the distinct baseline-separated peaks (Enantiomer A and Enantiomer B).

• Self-Validation (Analytical Confirmation): Re-inject a 10 µL sample of each collected fraction onto an analytical chiral column. Do not proceed to biological assays unless the enantiomeric excess (ee) is confirmed to be >99%.

Protocol 2: In Vitro 5-HT₆ Receptor Radioligand Binding Assay

Causality: This assay measures the ability of the resolved spiro enantiomers to competitively displace a tritiated ligand ([³H]-LSD). Protein concentrations must be kept low enough to ensure less than 10% of the radioligand is depleted, maintaining pseudo-first-order kinetics for accurate Kᵢ calculation.

• Membrane Preparation: Harvest HeLa cells stably expressing the human 5-HT₆ receptor. Homogenize in assay buffer (50 mM Tris-HCl, 10 mM MgCl₂, 0.5 mM EDTA, pH 7.4) and centrifuge at 40,000 × g to isolate the membrane pellet.

• Incubation: In a 96-well plate, combine 50 µL of the spiro[4.4]nonane enantiomer (varying concentrations from 10⁻¹¹ to 10⁻⁵ M), 50 µL of[³H]-LSD (final concentration 1.5 nM), and 100 µL of membrane suspension (approx. 15 µg protein/well). Incubate at 37°C for 60 minutes to reach equilibrium.

• Self-Validation (Non-Specific Binding Control): In parallel wells, replace the spiro test compound with 10 µM Methiothepin (a non-selective 5-HT antagonist). Why? Methiothepin saturates all specific 5-HT₆ sites. Any remaining radioactivity detected in these wells represents non-specific binding (NSB) to the plastic or lipid membrane. Subtracting NSB from Total Binding ensures the data accurately reflects true receptor affinity.

• Filtration & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce NSB). Wash filters three times with ice-cold buffer, add scintillation cocktail, and quantify retained radioactivity using a liquid scintillation counter. Calculate Kᵢ using the Cheng-Prusoff equation.

References

• Title: 1-Thia-4,7-diaza-spiro[4.4]nonane-3,6-dione: a structural motif for 5-hydroxytryptamine 6 receptor antagonism Source: Chemical Biology & Drug Design (PubMed) URL: [Link]

• Title: The use of spirocyclic scaffolds in drug discovery Source: Bioorganic & Medicinal Chemistry Letters (PubMed) URL: [Link]

• Title: Conversion of the Enantiomers of Spiro[4.4]nonane-1,6-Diol into Both Epimeric Carbaspironucleosides Having Natural C1' Absolute Configuration Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Design and Synthesis of Chiral Spiro Ligands Source: SciSpace URL: [Link]

Computational Benchmarking Guide: DFT Methodologies for Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl-

Executive Summary & The Structural Challenge

Modeling unnatural amino acids with conformationally restricted scaffolds is a notorious challenge in computer-aided drug design. Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl- presents a dual computational hurdle:

• Spirocyclic Rigidity vs. Pseudorotation: The spiro[4.4]nonane core consists of two fused cyclopentane rings that undergo complex envelope-envelope (E1-E1) and half-chair pseudorotations[1]. Accurately predicting the energy barriers of these ring-flipping dynamics requires a functional adept at handling medium-range correlation[2].

• Zwitterionic Equilibrium: As an amino acid, this molecule exists in an equilibrium between its canonical (neutral) and zwitterionic (charge-separated) forms. The stability of the zwitterion is heavily dependent on intramolecular hydrogen bonding, electrostatic interactions, and solvation[3].

This guide objectively compares the performance of industry-standard Density Functional Theory (DFT) methodologies—specifically B3LYP, M06-2X, and ωB97X-D—for evaluating this specific spirocyclic amino acid, providing a self-validating protocol for your computational workflows.

Methodology Comparison: Selecting the Right Functional

When selecting a DFT functional and basis set for spiro[4.4]nonane amino acid derivatives, the choice dictates the physical accuracy of the resulting geometries and thermochemistry.

B3LYP-D3: The Legacy Standard

While B3LYP remains the most widely used hybrid functional, it inherently struggles with medium-range electron correlation and dispersion forces unless coupled with Grimme’s dispersion corrections (D3). Furthermore, B3LYP is prone to over-delocalization errors, making it notoriously unreliable for accurately predicting the relative energies of zwitterionic amino acid conformers[3]. It is best reserved for rapid pre-optimizations.

M06-2X: The Thermochemical Powerhouse

M06-2X is a highly parameterized meta-GGA functional with 54% exact exchange. It was explicitly designed to capture non-covalent interactions and main-group thermochemistry. Benchmark studies on amino acid clusters demonstrate that M06-2X significantly outperforms B3LYP in reproducing high-level ab initio (MP2) relative energies for zwitterionic states[3]. For spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl-, M06-2X is the superior choice for determining the canonical-to-zwitterion energy gap.

ωB97X-D: The Conformational Specialist

ωB97X-D is a range-separated hybrid functional that includes empirical dispersion. Recent extensive benchmarking on the conformational analysis of organic molecules (such as ring-flipping in cycloalkanes) identifies ωB97X-D as a top-tier candidate for predicting accurate conformational populations[2]. It is highly recommended for mapping the pseudorotation potential energy surface of the spiro[4.4]nonane core.

Quantitative Performance Summary

The following table synthesizes the expected performance of these functionals based on established benchmarks for spirocycles and amino acids[2][3][4].

DFT Functional	Basis Set Requirement	Dispersion Handling	Zwitterion ΔE Accuracy	Spiro-Ring Barrier Accuracy	Recommended Application
B3LYP	6-31G(d)	Poor (Requires D3)	Low (Over-delocalizes)	Moderate	Rapid geometry pre-optimization.
M06-2X	6-311++G(d,p)	Excellent (Parameterized)	High	High	Thermochemistry and zwitterion stability.
ωB97X-D	6-311++G(d,p)	Excellent (Empirical D2)	High	High	Conformational sampling and ring dynamics.

Note on Basis Sets: The inclusion of diffuse functions (++) is strictly mandatory. The carboxylate anion in the zwitterionic state possesses a loosely bound electron cloud; omitting diffuse functions will artificially destabilize the zwitterion, leading to catastrophic thermochemical errors.

Self-Validating Experimental Protocol

To ensure scientific integrity, every computational step must include a built-in validation mechanism. Follow this protocol to evaluate spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl-.

Step 1: Stochastic Conformational Search

• Action: Generate initial 3D geometries using a semi-empirical method (e.g., GFN2-xTB) or a force field (OPLS4).

• Causality: The spiro[4.4]nonane core has multiple stable envelope-envelope puckering states[1], and the amino/carboxylic acid substituents introduce numerous rotamers. A stochastic search prevents the optimization from trapping in a high-energy local minimum.

Step 2: Pre-Optimization & Frequency Filtering

• Action: Optimize the top 50 unique conformers at the B3LYP/6-31G(d) level in the gas phase.

• Self-Validation Check: Run a harmonic frequency calculation for every optimized structure. If any imaginary frequencies are present ( Nimag​>0 ), the structure is a transition state, not a minimum. You must re-perturb the geometry along the normal mode of the imaginary frequency and re-optimize until Nimag​=0 .

Step 3: High-Level Electronic Energy & Solvation

• Action: Perform high-level single-point energy calculations on the validated minima using M06-2X/6-311++G(d,p) . Apply the SMD (Solvation Model based on Density) for water.

• Causality: Amino acids rarely exist as zwitterions in the gas phase; the dielectric constant of water ( ϵ≈78.3 ) is required to stabilize the charge-separated state. M06-2X will accurately capture the electrostatic interactions[3], while SMD provides the necessary continuum polarization.

Computational Workflow Visualization

The following diagram illustrates the self-validating pipeline for analyzing the spirocyclic amino acid.

Fig 1: Self-validating DFT computational workflow for spirocyclic amino acid conformational analysis.

References

• Umebayashi, Y., et al. "Raman Spectroscopic Study and DFT Calculations on the Conformation of 5-azonia-spiro[4.
• Yamada, K., & Inokuma, T. "Evaluation of quantum chemistry calculation methods for conformational analysis of organic molecules using A-value estimation as a benchmark test." RSC Publishing.
• "Organocatalytic Asymmetric Tandem Nazarov Cyclization/Semipinacol Rearrangement: Rapid Construction of Chiral Spiro[4.4]nonane-1,6-diones." Journal of the American Chemical Society.
• "Performance of M06, M06-2X, and M06-HF Density Functionals for Conformationally Flexible Anionic Clusters: M06 Functionals Perform Better than B3LYP for a Model System with Dispersion and Ionic Hydrogen-Bonding Interactions.
• "Testing of Exchange-Correlation Functionals of DFT for a Reliable Description of the Electron Density Distribution in Organic Molecules." MDPI.

Sources

• 1. Raman Spectroscopic Study and DFT Calculations on the Conformation of 5-azonia-spiro[4.4]nonane Cation in Crystal and Dimethyl Carbonate Solution [jstage.jst.go.jp]
• 2. Evaluation of quantum chemistry calculation methods for conformational analysis of organic molecules using A -value estimation as a benchmark test - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06783A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Testing of Exchange-Correlation Functionals of DFT for a Reliable Description of the Electron Density Distribution in Organic Molecules [mdpi.com]

comparing the metabolic stability of spirocyclic vs non-spirocyclic analogs

Escaping Flatland: A Comparative Guide to the Metabolic Stability of Spirocyclic vs. Non-Spirocyclic Analogs

Introduction: The Shift from "Flatland" to 3D Architecture

In modern drug discovery, the transition from planar, heavily aromatic scaffolds to three-dimensional architectures is a defining strategy for overcoming poor pharmacokinetic (PK) profiles. The concept of "escaping flatland" is quantified by the fraction of sp3-hybridized carbons ( Fsp3​ )[1]. Molecules with low Fsp3​ (non-spirocyclic, planar structures) often suffer from high lipophilicity, poor aqueous solubility, and rapid metabolic clearance due to non-specific hydrophobic interactions with Cytochrome P450 (CYP450) enzymes[2].

Spirocyclic scaffolds—characterized by two rings connected through a single quaternary carbon atom—impart a rigid, highly vectorised 3D geometry[1]. By replacing flat moieties (e.g., piperazines, morpholines, or planar alkenes) with spirocyclic equivalents (e.g., azaspirocycles or cyclopropanes), researchers can drastically improve a drug candidate's metabolic stability, lower its intrinsic clearance ( CLint​ ), and enhance target selectivity[3].

Mechanistic Causality: Why Spirocycles Outperform Planar Analogs

As an Application Scientist, I frequently observe that the metabolic vulnerability of a compound is not solely dictated by the presence of labile functional groups, but by their spatial presentation to metabolic enzymes. Spirocycles enhance metabolic stability through three interconnected mechanisms:

• Steric Shielding: The inherent 3D bulk of a spirocycle creates steric hindrance around adjacent metabolically labile sites. This rigid, sterically hindered structure physically blocks the catalytic heme center of CYP450 enzymes from accessing vulnerable C-H bonds, limiting biotransformation[4].

• Lipophilicity Reduction (Lower LogD): Planar aromatic rings drive non-specific lipophilic binding to metabolic enzymes. Spirocyclic substitution increases Fsp3​ , which generally decreases lipophilicity (LogD), thereby reducing the compound's affinity for the hydrophobic pockets of clearing enzymes[2],[1].

• Conformational Rigidity: The locked conformation reduces the entropic penalty upon target binding while simultaneously preventing the molecule from adopting the induced-fit conformations required by promiscuous metabolic enzymes, thus improving off-target selectivity[3].

Logical causality linking spirocyclic 3D architecture to enhanced metabolic stability.

Comparative Data Analysis

To objectively evaluate this structural strategy, let us examine comparative data across different drug discovery programs where a planar or flexible non-spirocyclic ring was replaced by a spirocycle. For instance, in the optimization of Melanin Concentrating Hormone receptor 1 (MCHr1) antagonists, replacing a morpholine ring with diverse azaspirocycles lowered the LogD and dramatically improved metabolic stability[1]. Similarly, in Polo-like Kinase 4 (PLK4) inhibitors, replacing a configurationally labile alkene with a spirocyclic cyclopropane analog yielded superior drug metabolism and pharmacokinetics (DMPK) parameters[2],[3].

Table 1: Representative Comparison of Physicochemical & Metabolic Properties

Property / Parameter	Non-Spirocyclic Analog (Planar/Flexible)	Spirocyclic Analog (3D/Rigid)	Mechanistic Impact
Fsp3​ (Fraction sp3)	Low (< 0.3)	High (> 0.5)	Increases 3D complexity; reduces flatland liabilities[1].
Lipophilicity (LogD)	Typically Higher	Typically Lower	Decreases non-specific CYP450 binding[2].
In vitro Half-Life ( t1/2​ )	Short (e.g., < 15 min)	Prolonged (e.g., > 60 min)	Extends in vivo exposure and duration of action.
Intrinsic Clearance ( CLint​ )	High (> 100 µL/min/mg)	Low (< 20 µL/min/mg)	Reduces first-pass metabolism in the liver[5].
Off-Target Toxicity (e.g., hERG)	Often High	Minimized	Rigid vectorization prevents binding to hERG channels[3],[1].

Experimental Methodology: Self-Validating In Vitro Liver Microsomal Stability Assay

To generate the quantitative data shown above, we utilize an in vitro human liver microsomal (HLM) stability assay. As an Application Scientist, I mandate that every protocol must be a self-validating system. This means incorporating positive controls (e.g., Dextromethorphan for CYP2D6, Midazolam for CYP3A4) to verify the enzymatic viability of the microsomes, and negative controls (minus NADPH) to rule out non-CYP mediated chemical degradation[6].

Step-by-Step Protocol:

• Preparation of Incubation Matrix:

  • Dilute pooled Human Liver Microsomes (HLM) to a final concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4),[6].

  • Causality: A concentration of 0.5 mg/mL minimizes non-specific protein binding (which can artificially mask clearance), while pH 7.4 maintains the physiological conformation of the enzymes.

• Compound Addition & Pre-Incubation:

  • Spike the test compound (spirocyclic or non-spirocyclic) to a final concentration of 1 µM (ensure final DMSO concentration is <0.1% v/v),[6].

  • Pre-incubate the mixture at 37°C for 5-10 minutes.

  • Causality: 1 µM is typically well below the Michaelis-Menten constant ( Km​ ) for most CYP enzymes, ensuring the reaction follows first-order kinetics, which is mathematically required to accurately calculate intrinsic clearance ( CLint​ ),[6].

• Reaction Initiation:

  • Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM).

  • Causality: NADPH is the obligate electron donor for Cytochrome P450 enzymes. Without it, oxidative metabolism cannot occur[5].

• Kinetic Sampling & Quenching:

  • At predetermined time points (e.g., 0, 15, 30, 45, and 60 minutes), extract a 50 µL aliquot from the incubation mixture[5],[6].

  • Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled Internal Standard (IS)[5].

  • Causality: The organic solvent instantly denatures the microsomal proteins, halting the enzymatic reaction, while the cold temperature prevents any further chemical degradation. The IS controls for downstream ionization variability in the mass spectrometer[5],[6].

• Protein Precipitation & Analysis:

  • Vortex the quenched samples and centrifuge at 4000 x g for 15 minutes at 4°C[5].

  • Transfer the supernatant for LC-MS/MS analysis to quantify the remaining parent compound[5].

  • Causality: Centrifugation pellets the precipitated proteins, preventing LC column clogging and mitigating ion suppression during mass spectrometric analysis.

• Data Calculation:

  • Plot the natural logarithm of the percentage of parent compound remaining versus time. The slope of the linear regression yields the elimination rate constant ( k )[6].

  • Calculate half-life: t1/2​=0.693/k [5].

  • Calculate intrinsic clearance: CLint​=(k×V)/M , where V is the incubation volume and M is the microsomal protein mass[5].

In vitro liver microsomal stability assay workflow.

Conclusion

The strategic replacement of planar, non-spirocyclic rings with spirocyclic scaffolds is a highly effective method for rescuing compounds with poor metabolic stability. By increasing Fsp3​ , reducing lipophilicity, and introducing steric shielding, spirocycles systematically lower intrinsic clearance and prolong in vivo half-life. Rigorous in vitro microsomal stability assays, underpinned by strict kinetic controls, provide the definitive experimental validation required to confidently advance these 3D architectures through the drug development pipeline.

References

• Benchchem. "Advantages of spirocyclic scaffolds over planar structures in drug discovery." 2

• Benedetti, E., & Micouin, L. "Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?" Taylor & Francis Online. 3

• BLDpharm. "The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry." 1

• IntechOpen. "In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling." 5

• IF-PAN. "Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities."

• Mercell. "Metabolic stability in liver microsomes." 6

• PMC / NIH. "Therapeutic potential of spiro compounds against Staphylococcus aureus: a comprehensive review."4

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling | IntechOpen [intechopen.com]
• 6. mercell.com [mercell.com]

Assessing the Purity of 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid: A Comparative Analytical Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Elemental Analysis (EA) vs. Orthogonal Techniques for Aliphatic Spirocyclic Amino Acids

Executive Summary & The Analytical Challenge

In modern drug discovery, conformationally restricted spirocyclic amino acids, such as 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid , are highly valued for their ability to modulate peptide properties, enhance metabolic stability, and serve as rigid vectors in structure-based drug design[1]. However, assessing the absolute purity of these aliphatic, non-chromophoric building blocks presents a unique analytical challenge.

Unlike aromatic drug candidates, 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid lacks an extended conjugated system. This renders standard High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) highly insensitive and prone to baseline interference at low wavelengths. Consequently, Elemental Analysis (EA) —specifically CHN (Carbon, Hydrogen, Nitrogen) combustion analysis—remains the gold standard for determining the absolute mass fraction purity of such compounds[2].

This guide objectively compares the performance of Elemental Analysis against alternative orthogonal methods (HPLC-CAD, qNMR, and MS) and provides validated, step-by-step experimental workflows for rigorous purity assessment.

Elemental Analysis (EA): The Absolute Purity Benchmark

Elemental analysis determines the exact mass percentage of elements within a sample by combusting it at high temperatures (~1000°C) in an oxygen-rich environment[3]. The resulting gases (CO₂, H₂O, N₂, and SO₂) are separated via gas chromatography and quantified using a Thermal Conductivity Detector (TCD).

Theoretical Composition of the Target Molecule

To utilize EA effectively, the theoretical elemental mass fractions must first be calculated.

• Molecule: 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid

• Chemical Formula: C₁₁H₁₉NO₂

• Molecular Weight: 197.27 g/mol

Theoretical Mass Percentages:

• Carbon (C): (11 × 12.011) / 197.27 = 66.97%

• Hydrogen (H): (19 × 1.008) / 197.27 = 9.71%

• Nitrogen (N): (1 × 14.007) / 197.27 = 7.10%

• Oxygen (O): (2 × 15.999) / 197.27 = 16.22%

The Causality of the ±0.4% Acceptance Criterion

For a synthesized batch to be considered analytically pure for publication or progression into Good Manufacturing Practice (GMP) workflows, the experimental CHN values must fall within ±0.4% of the theoretical values[4].

Why ±0.4%? This historical threshold, rigorously enforced by major chemical journals (e.g., ACS, RSC), ensures that the sample is free from significant organic impurities, inorganic salts, or trapped solvents[5]. For instance, if the carbon content is found to be 65.10% (a deviation of -1.87%), it strongly indicates the presence of an inorganic salt byproduct (which contributes mass but no carbon) or trapped water in the crystal lattice. Because amino acids exist as zwitterions, they are highly hygroscopic; failure to properly desiccate the sample will artificially inflate the %H and %O values while depressing the %C and %N values.

Comparative Purity Assessment: EA vs. Alternatives

To align with ICH Q2(R2) guidelines for the validation of analytical procedures, a single technique is rarely sufficient[6]. A robust control strategy requires orthogonal methods. Table 1 compares how EA stacks up against HPLC-CAD, qNMR, and LC-MS for this specific spirocyclic amino acid.

Table 1: Performance Comparison of Analytical Techniques for 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid

Analytical Technique	Detection Principle	Sensitivity (LOD/LOQ)	Accuracy / Precision	Specificity for Target Molecule	Best Used For
Elemental Analysis (CHN)	High-temp combustion & TCD of evolved gases.	~1 mg sample required.	High (±0.4% absolute mass fraction).	Low (Cannot distinguish isomers or structurally similar impurities).	Absolute bulk purity; detecting inorganic salts/solvents.
HPLC-CAD (Charged Aerosol)	Nebulization and charging of non-volatile analytes.	High (Low ng range).	Moderate (Requires response factor calibration).	High (Separates organic impurities & diastereomers).	Chromatographic purity profile; quantifying related substances.
qNMR (Quantitative NMR)	¹H resonance integration vs. internal standard.	Moderate (~5-10 mg).	High (±1-2% relative).	Very High (Confirms spirocyclic structural integrity).	Structural confirmation; identifying specific solvent impurities.
LC-MS (ESI-TOF)	Mass-to-charge ratio of ionized molecule.	Very High (pg range).	Low (Ion suppression affects quantitation).	Very High (Exact mass confirms identity).	Trace impurity identification; molecular weight confirmation.

Application Scientist Insight: While HPLC-CAD is excellent for proving that your sample is a single organic component, it is "blind" to inorganic salts (like NaCl or Na₂SO₄) left over from synthesis. EA is the only routine method that will flag a sample that is 95% amino acid and 5% inorganic salt, making it an indispensable, self-validating system when paired with chromatography.

Experimental Workflows & Methodologies

The following protocols are designed to be self-validating, minimizing false negatives caused by environmental factors.

Protocol A: CHN Combustion Analysis Workflow

To ensure compliance with USP <731> (Loss on Drying) and USP <41> (Balances).

• Sample Desiccation (Critical Step): Place 10–20 mg of the spirocyclic amino acid in a vacuum desiccator over P₂O₅ or in a vacuum oven at 60°C for 24 hours. Causality: Amino acids trap moisture. Removing interstitial water prevents skewed hydrogen and oxygen readings.

• Microbalance Calibration: Calibrate a microbalance (readability 0.001 mg) using certified standard weights. Ensure the environment is static-free[3].

• Sample Encapsulation: Weigh exactly 1.500 to 2.000 mg of the dried sample into a combustible tin (Sn) capsule. Crimp the capsule tightly to exclude atmospheric air.

• Standardization: Run a known standard (e.g., Acetanilide or Sulfanilamide) before the sample batch to calculate the response factor for C, H, and N.

• Combustion: Drop the capsule into the elemental analyzer furnace at 1000°C under a pulse of pure O₂.

• Data Analysis: Compare the integrated TCD peaks against the theoretical values (C: 66.97%, H: 9.71%, N: 7.10%). A pass requires all three elements to fall within ±0.40% of these targets[2].

Protocol B: Orthogonal HPLC-CAD Purity Assessment

Because the target lacks a UV chromophore, Charged Aerosol Detection (CAD) is utilized.

• Mobile Phase Preparation:

  • Solvent A: 0.1% Heptafluorobutyric acid (HFBA) in LC-MS grade Water (acts as an ion-pairing agent for the polar amino acid).

  • Solvent B: 0.1% HFBA in Acetonitrile.

• Column Selection: Use a mixed-mode or HILIC column (e.g., 150 x 4.6 mm, 3 µm) to retain the polar spiro[4.4]nonane zwitterion.

• Sample Preparation: Dissolve 1.0 mg/mL of the sample in 50:50 Water:Acetonitrile.

• Gradient Elution: Run a gradient from 5% B to 95% B over 15 minutes at a flow rate of 1.0 mL/min.

• CAD Settings: Evaporation temperature set to 35°C; data collection rate at 10 Hz.

• Integration: Calculate the relative area percent of the main peak. For pharmaceutical grade, the target peak should be ≥ 98.0%[7].

Decision Workflow for Purity Assessment

The relationship between these orthogonal techniques forms a comprehensive control strategy. The DOT diagram below illustrates the logical flow of data required to confidently release a batch of 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid.

Caption: Orthogonal purity assessment workflow for aliphatic spirocyclic amino acids.

Conclusion

For complex, non-chromophoric building blocks like 4-amino-7-methyl-spiro[4.4]nonane-1-carboxylic acid, a single analytical technique is insufficient. While HPLC-CAD and qNMR provide excellent data regarding organic impurities and structural integrity, they cannot definitively prove the absence of radio-opaque inorganic salts or accurately quantify bulk mass fractions. Elemental Analysis remains the ultimate arbiter of absolute purity. By strictly adhering to desiccation protocols and the ±0.4% deviation limit, researchers can ensure their spirocyclic amino acids meet the rigorous standards required for advanced drug development and regulatory submissions.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA European Medicines Agency (EMA) / International Council for Harmonisation (ICH)[Link][6]

• Validation of Analytical Procedures Q2(R2) - ICH Guidelines International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)[Link][7]

• An International Study Evaluating Elemental Analysis ACS Central Science / National Institutes of Health (NIH)[Link][4]

• Searching for the Truth: Elemental Analysis–A Powerful but Often Poorly Executed Technique ACS Central Science[Link][2]

• CHNSO Organic Elemental Analysis - Sample Preparation Mettler Toledo[Link][3]

• An International Study Evaluating Elemental Analysis (Journal Requirements) ACS Central Science[Link][5]

Sources

• 1. Unnatural Amino Acids - Enamine [enamine.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mt.com [mt.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. database.ich.org [database.ich.org]

Safety & Regulatory Compliance

Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- proper disposal procedures

As a Senior Application Scientist, I approach chemical handling and disposal not merely as a regulatory endpoint, but as a critical, highly controlled phase of the experimental lifecycle. Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl- (CAS: 251461-91-3)[1] is a specialized bifunctional molecule. Because it contains both a basic primary amine and an acidic carboxylate group attached to a rigid, lipophilic spirocyclic core, its physicochemical behavior demands specific operational and disposal protocols.

The following guide provides a self-validating, mechanistic approach to handling and disposing of this compound, ensuring absolute safety, regulatory compliance, and laboratory efficiency.

Physicochemical Profiling & Hazard Assessment

To design an effective disposal strategy, we must first understand the molecular causality behind the compound's behavior. The spiro[4.4]nonane backbone provides significant steric bulk and hydrophobicity, while the amine and carboxylic acid groups allow the molecule to exist as a zwitterion depending on the solvent pH.

Structurally related spiro-amino acids and diaza-spiro compounds are known to act as skin, eye, and respiratory irritants[2]. Because it lacks halogens (such as fluorine, chlorine, or bromine), it must be strictly segregated from halogenated waste streams to prevent the formation of reactive byproducts and to optimize disposal costs [3].

Quantitative Data & Hazard Summary

Parameter	Specification	Operational & Disposal Implication
Compound Name	Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl-	Rigid spirocyclic structure impacts aqueous solubility; requires specific solvent selection.
CAS Number	251461-91-3	Essential identifier for EHS inventory and waste manifesting.
Molecular Weight	197.27 g/mol	Utilized for precise molarity calculations during stock preparation.
Functional Groups	Primary Amine (-NH₂), Carboxylic Acid (-COOH)	Zwitterionic potential; pH-dependent solubility and reactivity in waste carboys.
Primary Hazards	Irritant (Skin/Eyes/Respiratory Tract)	Requires standard laboratory PPE (nitrile gloves, safety goggles, lab coat).
Waste Classification	Non-Halogenated Organic Waste	Must be routed to high-temperature incineration; incompatible with strong oxidizers.

Operational Workflow: Handling & Decontamination

Every protocol in the laboratory must be a self-validating system. This ensures that operators do not proceed to the next step unless the current step has been demonstrably successful.

Step 1: Weighing and Transfer

• Action: Tare a static-free, disposable weigh boat on an analytical balance. Weigh the required mass of the compound.

• Causality: Dry organic powders with bulky hydrocarbon cores can accumulate static charge. Using static-free materials prevents aerosolization, mitigating the risk of inhalation exposure.

• Validation: The step is validated when the powder transfers cleanly to the target vessel without adhering to the sides of the weigh boat or spatula.

Step 2: Dissolution

• Action: Add the chosen carrier solvent (e.g., DMSO for biological screening, or a buffered aqueous solution). Vortex for 30–60 seconds.

• Causality: The zwitterionic nature of the compound may require slight agitation to overcome the initial lattice energy for full solvation.

• Validation: Hold the vial against a light source. A self-validating successful dissolution is completely optically clear with zero visible particulate matter.

Step 3: Primary Equipment Decontamination

• Action: Immediately rinse the used weigh boat and spatulas with a compatible solvent (e.g., methanol) into a designated temporary waste beaker.

• Causality: Allowing the compound to dry on equipment increases adherence and cross-contamination risk for future experiments.

Waste Segregation & Disposal Procedures

Mixing incompatible waste streams can lead to pressurization, exothermic reactions, or toxic gas release [2]. The disposal of Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl- must be strictly categorized by its physical state and carrier solvent.

Protocol A: Solid Waste Disposal

• Collection: Gather all empty compound vials, contaminated weigh boats, pipette tips, and used nitrile gloves.

• Containment: Place these items into a designated, double-lined solid hazardous waste container.

• Validation: Ensure the bag is securely zip-tied and the drum is sealed. The system is validated when no chemical odors are detectable outside the sealed container. Label explicitly as "Solid Non-Halogenated Organic Waste."

Protocol B: Aqueous Liquid Waste Processing

• pH Adjustment (Critical): Before adding aqueous solutions containing this compound to a bulk waste carboy, test a 1 mL aliquot with universal indicator paper.

• Causality: Because the compound possesses both a basic amine and an acidic carboxylate, introducing it into highly acidic or basic bulk waste streams can trigger uncontrolled salt precipitation, potentially causing blockages or pressure buildup in sealed carboys.

• Validation: Adjust the bulk solution using dilute HCl or NaOH until the indicator paper reads between pH 6.0 and 8.0. Only once this neutral state is visually validated should the liquid be transferred to the "Aqueous Waste" carboy.

Protocol C: Organic Liquid Waste Processing

• Segregation: For stock solutions prepared in organic solvents (e.g., DMSO, Methanol, Acetonitrile), transfer the liquid directly to the "Non-Halogenated Organic Waste" carboy.

• Causality: Segregating non-halogenated waste from halogenated waste is a strict EPA/RCRA requirement[3]. Halogenated wastes require different, more expensive incineration parameters. Mixing them compromises the disposal facility's ability to safely process the waste.

• Validation: Verify the carboy label matches the solvent type before pouring. Ensure the secondary containment tray beneath the carboy is dry and free of spills.

Waste Routing Visualization

The following decision tree illustrates the logical segregation of waste streams for this compound to ensure compliance with environmental health and safety (EHS) standards.

Decision tree for the segregation and disposal of Spiro[4.4]nonane-1-carboxylic acid waste streams.

References

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press. URL:[Link]

• Environmental Protection Agency (EPA). "Hazardous Waste Characteristics: A User-Friendly Reference Document." EPA RCRA Regulations. URL:[Link]

• PubChem. "1,7-Diaza-spiro(4.4)nonane-1-carboxylic acid tert-butyl ester - Safety and Hazards." National Center for Biotechnology Information. URL:[Link]

Sources

• 1. Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl- (9CI) | 251461-91-3 [chemicalbook.com]
• 2. 1,7-Diaza-spiro(4.4)nonane-1-carboxylic acid tert-butyl ester | C12H22N2O2 | CID 42614573 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comprehensive Safety and Handling Guide for Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl-

For Research Use Only. Not for human or veterinary use. [1]

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl-. As a novel compound, specific safety and toxicity data are not yet fully available. Therefore, a cautious approach, treating the substance as potentially hazardous, is imperative. The following procedures are based on the chemical's structure, which incorporates a spirocyclic core, a carboxylic acid, and an amino group, and draw from established safety protocols for related chemical classes.

Hazard Assessment: A Proactive Stance in the Absence of Data

Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- (CAS No. 251461-91-3) is a unique molecule with a molecular formula of C11H19NO2 and a molecular weight of 197.27 g/mol .[1][2] Its structure suggests a combination of chemical properties that necessitate careful handling:

• Amino Group: The presence of an amino group can confer basic properties, potentially causing skin and eye irritation or burns upon direct contact.

• Carboxylic Acid Group: Carboxylic acids are acidic and can be corrosive or irritating to the skin, eyes, and respiratory tract.[3]

• Spirocyclic Core: While specific data for this compound is unavailable, related spiro compounds like Spiro[4.4]nonan-1-one have been noted to cause skin, eye, and respiratory irritation.[4]

Given these structural features, it is prudent to assume the compound may be an irritant at a minimum and to take precautions against all potential routes of exposure: inhalation, skin contact, eye contact, and ingestion.

Property	Value/Description	Source
Molecular Formula	C11H19NO2	PubChem[2]
Molecular Weight	197.27 g/mol	PubChem[2]
CAS Number	251461-91-3	Vulcanchem[1]
Functional Groups	Carboxylic acid, amine, methyl	Vulcanchem[1]
Ring System	Spiro[4.4]nonane	Vulcanchem[1]
Physical State	Likely a solid at room temperature.	General knowledge
Solubility	Predicted moderate solubility in polar aprotic solvents (e.g., DMF, DMSO).	Vulcanchem[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is crucial to minimize the risk of exposure. The following recommendations are based on a conservative assessment of the potential hazards.

• Ventilation: All handling of this compound should be conducted in a well-ventilated area.[5] For procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.

• Safety Equipment: An operational eye wash station and a safety shower should be readily accessible in the immediate work area.[5][6]

A multi-layered approach to PPE is recommended to protect against accidental spills or splashes.

• Hand Protection: Wear powder-free nitrile or neoprene gloves.[7] Given the lack of specific chemical resistance data, it is advisable to double-glove, especially during procedures with a higher risk of contact. Change gloves immediately if they become contaminated.

• Eye and Face Protection: Use protective glasses with tight seals or chemical safety goggles that conform to standard EN166.[8] In situations where splashing is a significant risk, a face shield should be worn in addition to goggles.[7]

• Body Protection: A clean lab coat is the minimum requirement.[7] For larger quantities or when generating dust, a disposable gown made of a material resistant to chemical permeation, such as polyethylene-coated polypropylene, is recommended.[7] These gowns should close in the back and have tight-fitting cuffs.[9]

• Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol generation, appropriate respiratory protection is necessary. A respirator with a combination filter (e.g., A/P2) should be considered in consultation with your institution's safety officer.[8]

Operational Plan: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage of the workflow.

• Upon receipt, inspect the container for any damage or leaks.

• Store the compound in a tightly closed container in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible materials such as strong oxidizing agents.[6]

• Personal Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound.[5]

• Weighing and Aliquoting: If the compound is a powder, conduct weighing and aliquoting within a chemical fume hood or a ventilated balance enclosure to minimize inhalation of dust.

• Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid splashing.

In the event of a spill, a pre-prepared spill kit is essential.

• Evacuate and Alert: Evacuate the immediate area and alert colleagues and the laboratory supervisor.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For a small spill of solid material, carefully sweep it up with an inert absorbent material (e.g., vermiculite, dry sand) and place it into a suitable, labeled container for disposal.[4] Avoid raising dust. For a liquid spill, cover with an appropriate absorbent material.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent and then with soap and water.

• Dispose: All contaminated materials, including PPE, must be disposed of as hazardous waste according to institutional and local regulations.

• Waste Characterization: All waste containing Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- must be treated as hazardous chemical waste.

• Containerization: Collect waste in a designated, properly labeled, and sealed container. Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Disposal Route: Dispose of the chemical waste through your institution's certified hazardous waste disposal program.[4]

First Aid Measures: Immediate Response

In case of accidental exposure, prompt action is critical.

• Inhalation: Move the affected person to fresh air and keep them comfortable for breathing. If they feel unwell, seek immediate medical attention.[5]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with plenty of water. If skin irritation occurs, seek medical advice.[5]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[5]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[5]

Diagram: PPE Selection Workflow

Caption: PPE selection workflow for handling the target compound.

References

• dihydro-1'H-spiro[oxane-4,3'-quinoline], PK02218E-2, 2023/5/8 1/5 Date of issue - Safety Data Sheet.
• SAFETY DATA SHEET - Interspiro.
• Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- | C11H19NO2 - PubChem.
• Personal protective equipment in your pharmacy. (2019, October 30).
• 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. (2022, October 6).
• Safety Data Sheet.
• Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl - Vulcanchem.
• Qualitative Analysis of Amino Acid - Biochemistry Virtual Lab I.
• Spiro[4.4]nonan-1-one - AK Scientific, Inc.

Sources

• 1. Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- (251461-91-3) for sale [vulcanchem.com]
• 2. Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- | C11H19NO2 | CID 10176542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Virtual Labs [biotech01.vlabs.ac.in]
• 4. aksci.com [aksci.com]
• 5. kishida.co.jp [kishida.co.jp]
• 6. kishida.co.jp [kishida.co.jp]
• 7. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 8. interspiro.de [interspiro.de]
• 9. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]